2-(Hydrazinylmethyl)-1H-1,3-benzodiazole

Core Science & Biosynthesis

synthesis pathway of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

An In-depth Technical Guide to the Synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

This guide provides a comprehensive, scientifically grounded methodology for the synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, a valuable heterocyclic compound for researchers in medicinal chemistry and drug development. The pathway detailed herein is a robust, two-step process, commencing with the synthesis of a key intermediate, 2-(chloromethyl)-1H-benzimidazole, followed by its subsequent reaction with hydrazine. This document emphasizes the underlying chemical principles, provides detailed experimental protocols, and addresses critical safety considerations.

Strategic Overview: A Two-Step Synthetic Pathway

The synthesis of the target molecule, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, is most effectively achieved through a sequential, two-step approach. This strategy leverages well-established and high-yielding reactions common in heterocyclic chemistry.

• Step 1: Phillips-Ladenburg Condensation. The benzimidazole core is first constructed via the acid-catalyzed condensation of o-phenylenediamine with chloroacetic acid. This reaction forms the stable intermediate, 2-(chloromethyl)-1H-benzimidazole.

• Step 2: Nucleophilic Substitution. The reactive chloromethyl group of the intermediate serves as an electrophilic site for nucleophilic attack by hydrazine. This step displaces the chloride and forms the final hydrazinylmethyl product.

The overall synthetic workflow is depicted below.

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 2-(chloromethyl)-1H-benzimidazole

The initial and foundational step in this pathway is the creation of the benzimidazole ring system, functionalized with a reactive chloromethyl group at the 2-position. The Phillips-Ladenburg reaction is a classic and reliable method for this transformation, involving the condensation of an o-arylenediamine with a carboxylic acid under acidic conditions.[1][2]

Reaction Mechanism

The reaction proceeds through an initial acylation of one of the amino groups of o-phenylenediamine by chloroacetic acid, forming an N-(2-aminophenyl)-2-chloroacetamide intermediate. Under the acidic and high-temperature conditions, this intermediate undergoes an intramolecular cyclization via nucleophilic attack of the second amino group onto the amide carbonyl carbon. The resulting tetrahedral intermediate then eliminates a molecule of water to yield the aromatic benzimidazole ring.

Caption: Mechanism for benzimidazole ring formation.

Experimental Protocol

This protocol is adapted from established literature procedures.[3][4][5]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
o-Phenylenediamine	108.14	8.65 g	0.08
Chloroacetic Acid	94.50	7.56 g	0.08
4N Hydrochloric Acid	-	60 mL	-
Ammonia Solution	-	As needed	-
Water	18.02	As needed	-

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine (8.65 g, 0.08 mol) and chloroacetic acid (7.56 g, 0.08 mol).

• Acid Addition: Carefully add 60 mL of 4N hydrochloric acid to the flask.

• Reflux: Heat the reaction mixture to reflux using an appropriate heating mantle. Maintain a gentle reflux for 4-8 hours.[3][5] The reaction progress can be monitored using Thin Layer Chromatography (TLC).

• Cooling and Neutralization: After the reaction is complete, cool the flask to room temperature in an ice bath.

• Precipitation: Slowly and carefully neutralize the reaction mixture by adding a concentrated ammonia solution dropwise with constant stirring. The pH should be adjusted until it is neutral (pH ~7-8). This will cause the product to precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid thoroughly with cold water to remove any inorganic salts. Allow the product to air dry or dry it in a desiccator.

• Purification (Optional): If necessary, the crude product can be recrystallized from an ethanol-water mixture to yield pure 2-(chloromethyl)-1H-benzimidazole.[5]

Part 2: Synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

With the key intermediate in hand, the final step involves converting the chloromethyl group into the desired hydrazinylmethyl functionality. This is achieved through a nucleophilic substitution reaction, a cornerstone of organic synthesis.

Reaction Mechanism: SN2 Pathway

Hydrazine hydrate is a potent nucleophile. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. A lone pair of electrons on one of the nitrogen atoms of hydrazine attacks the electrophilic methylene carbon (the carbon bonded to chlorine). This attack occurs in a single, concerted step where the nitrogen-carbon bond forms simultaneously as the carbon-chlorine bond breaks. The chloride ion is expelled as the leaving group.

Caption: SN2 mechanism for the hydrazinolysis step.

Experimental Protocol

This generalized protocol is based on the known reactivity of 2-(chloromethyl)-1H-benzimidazole with nitrogen nucleophiles.[5][6]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-(chloromethyl)-1H-benzimidazole	166.60	8.33 g	0.05
Hydrazine Hydrate (~64%)	50.06	4.70 mL	~0.10
Ethanol	46.07	100 mL	-

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve 2-(chloromethyl)-1H-benzimidazole (8.33 g, 0.05 mol) in 100 mL of ethanol.

• Reagent Addition: Add an excess of hydrazine hydrate (e.g., 2 equivalents, ~4.70 mL) to the solution.

• Reaction: Stir the reaction mixture at room temperature or gently heat to reflux for 6-12 hours. Monitor the reaction's completion by TLC, observing the disappearance of the starting material spot.

• Solvent Removal: Once the reaction is complete, remove the ethanol solvent under reduced pressure using a rotary evaporator.

• Work-up: Add water to the residue, which may cause the product to precipitate. If an oil forms, extraction with a suitable organic solvent like ethyl acetate may be necessary.

• Isolation and Purification: Collect the solid product by vacuum filtration. Wash the solid with cold water and dry it. The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.

Compound Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

• Melting Point: To assess purity.

• Infrared (IR) Spectroscopy: To identify key functional groups. For the final product, look for N-H stretching vibrations around 3100-3300 cm⁻¹.

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure by observing the chemical shifts, integration, and splitting patterns of the protons. For the final product, expect a singlet for the methylene (-CH₂-) protons and signals for the benzimidazole and hydrazine protons.

• Mass Spectrometry (MS): To determine the molecular weight of the compound, confirming the expected mass for C₇H₈N₄.[7]

Critical Safety Considerations

Researcher safety is paramount. All experimental work must be conducted within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Hydrazine Hydrate: This substance is highly toxic, corrosive, and a suspected carcinogen. It can cause severe skin and eye burns upon contact and is harmful if inhaled or swallowed. Always wear chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat.[8] Handle with extreme care and ensure any spills are neutralized and cleaned up according to established safety protocols.[9]

• o-Phenylenediamine: This compound is toxic and a skin and eye irritant. Avoid inhalation and direct contact.

• Acids and Bases: Handle hydrochloric acid and ammonia solutions with care, as they are corrosive.

All chemical waste must be disposed of in accordance with institutional and local hazardous waste regulations.[8]

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A Technical Guide to the Structural Elucidation of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole: A Methodological Approach

For Researchers, Scientists, and Drug Development Professionals

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1][2] A thorough understanding of the three-dimensional structure of these compounds is paramount for rational drug design and the development of structure-activity relationships. This guide provides a comprehensive technical overview of the methodologies for determining the crystal structure and analyzing the X-ray diffraction (XRD) data of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole. In the absence of publicly available experimental data for this specific molecule, this document serves as a detailed roadmap for researchers undertaking its structural characterization. We will delve into the principles and practical aspects of synthesis, crystallization, single-crystal and powder X-ray diffraction, and data interpretation, using established protocols for related benzimidazole derivatives as a framework.

Introduction: The Significance of Structural Analysis

The therapeutic potential of benzimidazole derivatives is well-documented, ranging from anticancer to antimicrobial agents.[2][3] The precise spatial arrangement of atoms within a molecule, its crystal packing, and intermolecular interactions are critical determinants of its physicochemical properties, including solubility, stability, and ultimately, its biological activity. X-ray diffraction remains the gold standard for unambiguously determining the solid-state structure of crystalline materials.[4] This guide will equip researchers with the foundational knowledge and practical insights required to elucidate the crystal structure of novel compounds like 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.

Synthesis and Crystallization: The Gateway to Structural Analysis

The journey to a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals.

Synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

A plausible synthetic route to 2-(hydrazinylmethyl)-1H-1,3-benzodiazole involves a multi-step process, likely starting from a more readily available benzimidazole precursor. A common approach involves the reaction of 2-chloromethyl-1H-benzimidazole with hydrazine hydrate.

Experimental Protocol: Synthesis

• Step 1: Synthesis of 2-chloromethyl-1H-benzimidazole: This intermediate can be synthesized from o-phenylenediamine and chloroacetic acid.

• Step 2: Reaction with Hydrazine Hydrate: A mixture of 2-chloromethyl-1H-benzimidazole and an excess of hydrazine hydrate in a suitable solvent, such as ethanol, is refluxed for several hours.[3]

• Step 3: Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is isolated, often by precipitation or extraction. Purification is typically achieved by recrystallization or column chromatography to yield pure 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.[1]

Growing Single Crystals

Obtaining single crystals of sufficient size and quality is often the most challenging step.[5] The method of choice is typically slow evaporation of a saturated solution.

Experimental Protocol: Crystallization

• Solvent Selection: The purified compound is dissolved in a suitable solvent or a mixture of solvents to create a saturated or near-saturated solution. Common solvents for benzimidazole derivatives include ethanol, methanol, acetonitrile, or dimethylformamide (DMF).[5][6]

• Slow Evaporation: The solution is loosely covered to allow for slow evaporation of the solvent at a constant temperature. This gradual increase in concentration encourages the formation of well-ordered crystals.

• Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested from the mother liquor.

Single-Crystal X-ray Diffraction (SC-XRD): Unveiling the Molecular Architecture

SC-XRD is the definitive technique for determining the precise three-dimensional structure of a molecule.[7]

Data Collection

A suitable single crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam.

Experimental Protocol: SC-XRD Data Collection

• Crystal Mounting: A single crystal of appropriate dimensions (typically 0.1-0.3 mm) is mounted on a goniometer head.

• Data Collection: The crystal is often cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.[5] The diffractometer rotates the crystal while collecting a series of diffraction images at different orientations.[5]

Structure Solution and Refinement

The collected diffraction data is then used to solve and refine the crystal structure.

Workflow for Single-Crystal Structure Determination

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

The positions of the atoms in the unit cell are determined from the diffraction pattern using computational methods.[5] This initial model is then refined to best fit the experimental data, yielding precise information on bond lengths, bond angles, and thermal parameters.

Powder X-ray Diffraction (PXRD): A Versatile Tool for Solid-State Characterization

When single crystals are not obtainable, powder X-ray diffraction (PXRD) is an invaluable technique.[8] While typically used for phase identification, advancements in software and computational methods have made ab initio structure determination from powder data feasible for organic molecules.[7][9]

PXRD Data Collection

A finely ground powder of the crystalline material is used.

Experimental Protocol: PXRD Data Collection

• Sample Preparation: A small amount of the purified, crystalline compound is finely ground to ensure random orientation of the crystallites.

• Data Acquisition: The powdered sample is placed in a sample holder and scanned over a range of 2θ angles.

Data Analysis and Interpretation

The resulting diffractogram is a fingerprint of the crystalline phase. For a known structure, this pattern can be used for identification. For a new compound, the peak positions can be used to determine the unit cell parameters. Structure solution from powder data is more complex than from single-crystal data but can be achieved through methods like direct-space approaches, often in conjunction with computational modeling.[9][10]

Workflow for Powder X-ray Diffraction Analysis

Caption: Workflow for Powder X-ray Diffraction Analysis.

Expected Structural Features of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

Based on the known crystal structures of similar benzimidazole derivatives, we can anticipate several key structural features for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.

Table 1: Anticipated Crystallographic and Structural Parameters

Parameter	Expected Value/Features	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the crystal lattice.
Space Group	Centrosymmetric (e.g., P2₁/c, C2/c)	Dictates the symmetry operations within the unit cell.[4]
Hydrogen Bonding	Strong N-H···N and N-H···O interactions	These interactions will likely govern the crystal packing and supramolecular assembly.[4][11]
π-π Stacking	Likely between benzimidazole rings	Contributes to the stability of the crystal structure.[4][11]
Molecular Conformation	The benzimidazole core is expected to be largely planar.[1][11]	The torsion angles of the hydrazinylmethyl side chain will be of interest.

The hydrazinyl group is a potent hydrogen bond donor and acceptor, suggesting that hydrogen bonding will play a dominant role in the crystal packing of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.

Conclusion

The structural elucidation of novel compounds such as 2-(hydrazinylmethyl)-1H-1,3-benzodiazole is a critical step in understanding their chemical behavior and biological function. While direct experimental data for this specific molecule is not yet available, the methodologies outlined in this guide provide a robust framework for its characterization. Through a systematic approach encompassing synthesis, crystallization, and X-ray diffraction analysis, researchers can unlock the precise three-dimensional architecture of this and other promising benzimidazole derivatives, thereby accelerating the pace of drug discovery and development.

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Physicochemical Profiling and Synthetic Methodologies of 2-(Hydrazinylmethyl)benzimidazole Derivatives: A Technical Whitepaper

Executive Summary

The benzimidazole pharmacophore is a privileged scaffold in medicinal chemistry, frequently serving as a bioisostere for purine nucleotides. Among its functionalized variants, 2-(hydrazinylmethyl)benzimidazole (also known as 2-hydrazinomethylbenzimidazole) stands out as a highly versatile intermediate. The incorporation of a reactive hydrazinylmethyl moiety at the C2 position not only alters the physicochemical landscape of the core ring—enhancing solubility and altering acid-base equilibria—but also provides a critical anchoring point for synthesizing complex hydrazones, oxadiazoles, and triazoles.

This technical guide provides an in-depth analysis of the physicochemical properties, self-validating synthetic workflows, and pharmacological mechanisms of 2-(hydrazinylmethyl)benzimidazole derivatives, designed for researchers and drug development professionals.

Core Physicochemical Properties

Acid-Base Equilibria and Amphoterism

The parent benzimidazole ring is uniquely amphoteric. The secondary amine at the N1 position is weakly acidic (pKa ~12.8), while the tertiary imine nitrogen at the N3 position is weakly basic (pKa ~5.6) 1.

The functionalization with a hydrazinylmethyl group (-CH₂-NH-NH₂) introduces a highly reactive, basic center. The terminal nitrogen of the hydrazine moiety typically exhibits a pKa of 7.5–8.0. This multiprotic nature dictates the molecule's solubility profile across different physiological pH environments. In the acidic gastric environment, protonation of both the hydrazine terminal amine and the N3 benzimidazole nitrogen ensures high aqueous solubility. At physiological pH (7.4), the molecule remains largely neutral, optimizing its lipophilicity for membrane permeation 2.

Tautomerism and Structural Dynamics

A hallmark of unsubstituted 1H-benzimidazole derivatives is rapid annular tautomerism. In solution, the proton rapidly exchanges between the N1 and N3 positions, rendering the 4/7 and 5/6 positions chemically equivalent 3. This dynamic isomerization is not merely a structural curiosity; it is a critical driver of receptor-ligand interactions. The molecule can dynamically adapt its hydrogen-bond donor/acceptor orientation to achieve optimal geometric complementarity within target binding pockets (e.g., kinase active sites or tubulin interfaces).

Quantitative Data Summary

Property	Value	Mechanistic Implication
Molecular Weight	162.19 g/mol	Falls well within Lipinski's Rule of 5, ensuring high potential for oral bioavailability.
pKa (Benzimidazole N1)	~12.8	Weakly acidic; remains protonated at physiological pH.
pKa (Benzimidazole N3)	~5.6	Weakly basic; acts as a crucial hydrogen bond acceptor in target active sites.
pKa (Hydrazine NH₂)	~7.5 - 8.0	Basic center; dictates pH-dependent solubility and reactivity with electrophiles.
LogP (Estimated)	~0.8 - 1.0	Balanced amphiphilicity; optimal for crossing lipid bilayers while maintaining aqueous solubility (compared to parent LogP of 1.32).
Tautomerism	1H ⇌ 3H	Rapid annular exchange allows dynamic adaptation to receptor binding pockets.

Synthetic Methodologies and Experimental Workflows

Rationale and Causality in Synthesis

The synthesis of 2-(hydrazinylmethyl)benzimidazole relies on a robust two-step sequence: the formation of 2-(chloromethyl)benzimidazole via Phillips condensation, followed by an S_N2 nucleophilic substitution with hydrazine hydrate 4.

Causality of Reagent Selection:

• Why use an 8-fold excess of hydrazine? Hydrazine is a bifunctional nucleophile. Using a stoichiometric amount inevitably leads to bis-alkylation, where two molecules of 2-(chloromethyl)benzimidazole react with one hydrazine molecule to form a symmetrical secondary amine dimer. A large molar excess ensures pseudo-first-order kinetics, strictly favoring the mono-alkylated product 5.

• Why use absolute ethanol as a solvent? Ethanol provides the optimal dielectric constant to dissolve the organic chloride intermediate while remaining completely miscible with the highly polar aqueous hydrazine hydrate, preventing biphasic reaction stalling.

Self-Validating Protocol: Synthesis of 2-(Hydrazinylmethyl)benzimidazole

Phase 1: Preparation of 2-(Chloromethyl)benzimidazole

• Reaction: Combine o-phenylenediamine (10 mmol) and chloroacetic acid (15 mmol) in 4N HCl (20 mL). Reflux the mixture for 4–6 hours. The acidic medium catalyzes the condensation and subsequent cyclization.

• Validation Check: Monitor via TLC (Dichloromethane:Methanol, 9:1). The protocol is self-validating when the o-phenylenediamine spot (ninhydrin active) disappears, replaced by a higher Rf​ UV-active spot indicating cyclization.

• Workup: Cool the mixture and neutralize with aqueous ammonia to pH 7–8. Filter the precipitated 2-(chloromethyl)benzimidazole, wash with cold distilled water, and dry under a vacuum.

Phase 2: Nucleophilic Substitution (S_N2)

• Reaction: Dissolve 2-(chloromethyl)benzimidazole (5 mmol) in absolute ethanol (15 mL). Slowly add 99% Hydrazine hydrate (40 mmol, 8 eq excess) dropwise to prevent exothermic spiking. Stir at room temperature for 12 hours or gently reflux for 3 hours.

• Validation Check: Post-reaction 1 H NMR (DMSO- d6​ ) is mandatory to validate success. The reaction is complete when the -CH₂Cl singlet at ~4.8 ppm completely shifts upfield to ~4.0 ppm (-CH₂-NH-), accompanied by broad exchangeable signals for the hydrazine protons at ~4.5–5.0 ppm.

• Workup: Concentrate the mixture under reduced pressure to remove ethanol and unreacted hydrazine. Recrystallize the residue from an ethanol/water mixture to yield the pure title compound.

Fig 1. Synthetic workflow for 2-(hydrazinylmethyl)benzimidazole and its downstream derivatives.

Pharmacological Pathways and Biological Significance

Derivatives synthesized from 2-(hydrazinylmethyl)benzimidazole (such as hydrazones formed via condensation with substituted benzaldehydes) exhibit profound biological activities, most notably as antiparasitic, antimicrobial, and antioxidant agents 6.

Mechanistically, the benzimidazole core acts as a structural mimic of purines. In anthelmintic and anticancer applications, the core selectively binds to the colchicine-binding site of β-tubulin, inhibiting microtubule polymerization and arresting cell division 7. Concurrently, the electron-rich hydrazine/hydrazone linkage acts as a potent scavenger of reactive oxygen species (ROS). This dual-action profile is highly sought after in modern drug design, as it allows the molecule to induce targeted apoptosis in pathogens or cancer cells while mitigating collateral oxidative stress in host tissues.

Fig 2. Dual-action pharmacological pathway of hydrazinyl-benzimidazole derivatives in vivo.

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An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

A Senior Application Scientist's Perspective for Drug Discovery Professionals

Preamble: Charting a Course into the Mechanistic Unknown

The compound 2-(hydrazinylmethyl)-1H-1,3-benzodiazole represents a compelling scaffold for investigation within drug discovery. Its constituent moieties, the benzimidazole ring and the hydrazinylmethyl group, are prevalent in a multitude of biologically active molecules. While direct, in-depth mechanistic data for this specific molecule is nascent in the public domain, the rich pharmacology of its analogues provides a fertile ground for hypothesis-driven inquiry. This guide is structured not as a retrospective summary, but as a proactive roadmap for researchers and drug development professionals. It aims to dissect the potential mechanisms of action of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole in vitro by drawing causal links from established findings on structurally related compounds. We will explore plausible biological targets and pathways, and for each, provide a robust, self-validating experimental framework to rigorously test these hypotheses.

Part 1: Deconstructing the Scaffold - Hypothesized Mechanisms of Action

The benzimidazole core is a privileged structure in medicinal chemistry, known for its diverse biological activities, including antimicrobial, antiparasitic, and anticancer effects. The addition of a hydrazinylmethyl substituent introduces a reactive and versatile functional group that can engage in various biological interactions. Based on extensive literature on related benzimidazole-hydrazone and benzothiazole-hydrazone derivatives, we can postulate several primary avenues for the in vitro mechanism of action of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.

Postulate I: Disruption of Microbial Cell Integrity and Proliferation

A significant body of research points to the antimicrobial and antifungal properties of benzimidazole and benzothiazole derivatives.[1][2][3] The mechanism is often multifactorial, but key initial investigations should focus on the inhibition of essential cellular processes.

Experimental Workflow for Assessing Antimicrobial Activity

Caption: Workflow for elucidating antimicrobial mechanism of action.

Postulate II: Interference with Parasitic Cytoskeletal Dynamics

Benzimidazole compounds, most notably albendazole and mebendazole, are potent anthelmintics that function by inhibiting the polymerization of tubulin. Given that derivatives of 1H-benzimidazole-2-yl hydrazones have demonstrated significant anthelmintic activity, it is plausible that 2-(hydrazinylmethyl)-1H-1,3-benzodiazole shares this mechanism.[4][5]

Core Causality: The benzimidazole moiety can bind to the β-tubulin subunit of parasitic microtubules, preventing its polymerization into functional microtubules. This disruption of the cytoskeleton leads to impaired nutrient uptake, paralysis, and eventual death of the parasite.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

• Preparation of Reagents:

  • Purified parasitic tubulin (e.g., from Ascaris suum or a recombinant source).

  • Polymerization buffer (e.g., 80 mM PIPES, 1 mM MgCl₂, 1 mM EGTA, 1 mM GTP, pH 6.9).

  • Test compound: 2-(hydrazinylmethyl)-1H-1,3-benzodiazole dissolved in DMSO.

  • Positive control: Albendazole or colchicine.

  • Negative control: DMSO vehicle.

• Assay Procedure:

  • In a 96-well, clear-bottom plate, add polymerization buffer.

  • Add the test compound, positive control, or negative control to respective wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding cold, purified tubulin to each well.

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes. An increase in absorbance indicates tubulin polymerization.

• Data Analysis:

  • Plot absorbance versus time for each condition.

  • Calculate the rate of polymerization and the extent of polymerization (the plateau of the curve).

  • Determine the IC₅₀ value of the test compound for tubulin polymerization inhibition.

Postulate III: Modulation of Cellular Redox Homeostasis

The hydrazinyl group can participate in redox reactions, and several studies on related benzimidazole derivatives have highlighted their ability to induce oxidative stress or act as antioxidants.[4][6] This dual potential necessitates a thorough investigation of the compound's impact on the cellular redox environment.

Signaling Pathway: Induction of Oxidative Stress

Caption: Hypothesized pathway for inducing oxidative stress.

Experimental Design: Assessing Pro-oxidant vs. Antioxidant Activity

Assay	Principle	Expected Outcome (Pro-oxidant)	Expected Outcome (Antioxidant)
DCFDA Assay	Measures intracellular ROS levels.	Increased fluorescence.	Decreased fluorescence (in response to an inducer).
GSH/GSSG Assay	Measures the ratio of reduced to oxidized glutathione.	Decreased GSH/GSSG ratio.	Maintained or increased GSH/GSSG ratio.
DPPH Assay	Measures direct radical scavenging activity.	No change or slight increase in radical signal.	Potent scavenging of the DPPH radical.[7]
Mitochondrial Membrane Potential Assay (e.g., JC-1)	Assesses mitochondrial health.	Depolarization of the mitochondrial membrane.	Protection against depolarization.

Postulate IV: Inhibition of Key Signaling Pathways in Cancer

Benzothiazole derivatives, structurally similar to benzimidazoles, have been identified as inhibitors of the STAT3 signaling pathway, a critical mediator of oncogenesis.[8] The planarity and hydrogen bonding capabilities of the benzimidazole core could allow 2-(hydrazinylmethyl)-1H-1,3-benzodiazole to function as a kinase inhibitor or to disrupt protein-protein interactions within such pathways.

Experimental Protocol: STAT3 Luciferase Reporter Assay

• Cell Culture and Transfection:

  • Use a cancer cell line with a constitutively active STAT3 pathway (e.g., MDA-MB-468).

  • Co-transfect the cells with a STAT3-responsive luciferase reporter plasmid and a control Renilla luciferase plasmid.

• Compound Treatment:

  • After 24 hours, treat the transfected cells with varying concentrations of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, a known STAT3 inhibitor (positive control), and vehicle (negative control).

  • Incubate for an additional 24 hours.

• Luciferase Assay:

  • Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the STAT3-driven firefly luciferase activity to the Renilla luciferase activity.

  • Calculate the percentage of inhibition of STAT3 activity relative to the vehicle control.

  • Determine the IC₅₀ value for the inhibition of the STAT3 signaling pathway.

Part 2: Ensuring Scientific Integrity - A Self-Validating Approach

• Orthogonal Assays: Never rely on a single assay. For example, if a compound inhibits cell proliferation, this should be confirmed with both a metabolic assay (e.g., MTT) and a direct cell counting method (e.g., trypan blue exclusion).

• Positive and Negative Controls: The inclusion of well-characterized positive and negative controls in every experiment is non-negotiable. This validates the assay's performance and provides a benchmark for the test compound's activity.

• Dose-Response and Time-Course Studies: Establishing a clear dose-response relationship is fundamental to demonstrating a specific pharmacological effect. Time-course studies can help distinguish between primary and secondary cellular responses.

• Counter-screens: If a specific target is identified (e.g., a particular kinase), it is crucial to perform counter-screens against a panel of related targets to assess selectivity.

Conclusion: From Hypothesis to High-Impact Data

The journey to elucidate the mechanism of action of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole is one of systematic, hypothesis-driven investigation. By leveraging the knowledge from structurally related compounds, we can design and execute a series of decisive in vitro experiments. The protocols and frameworks outlined in this guide provide a scientifically rigorous path to not only determine the primary mechanism of action but also to uncover potential secondary effects and off-target activities. This comprehensive understanding is the bedrock upon which successful drug development programs are built.

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An In-depth Technical Guide on the Toxicity Profile and LD50 of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

Abstract

This technical guide provides a comprehensive framework for understanding and evaluating the toxicological properties of the novel heterocyclic compound, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole. In the absence of specific empirical data for this molecule, this document synthesizes known toxicological information on its core structural motifs—benzimidazole and hydrazine—to construct a predictive toxicity profile. Furthermore, it offers detailed, field-proven methodologies for the experimental determination of its acute toxicity, including the median lethal dose (LD50), in accordance with international regulatory standards. This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical assessment of new chemical entities.

Introduction: The Compound of Interest and the Imperative of Toxicological Assessment

2-(hydrazinylmethyl)-1H-1,3-benzodiazole is a molecule of interest due to its hybrid structure, incorporating both the benzimidazole and hydrazine functionalities. The benzimidazole scaffold is a well-established pharmacophore found in a variety of therapeutic agents, including anthelmintics and proton pump inhibitors, while hydrazine and its derivatives are highly reactive compounds with applications ranging from chemical synthesis to rocket propellants. The combination of these two moieties suggests a complex and potentially potent biological activity profile.

Before any therapeutic potential can be explored, a thorough understanding of a compound's safety profile is paramount. Acute toxicity studies, which investigate the adverse effects of a substance after a single dose or multiple doses given within 24 hours, are a cornerstone of this assessment.[1][2] The determination of the median lethal dose (LD50), the statistically derived dose of a substance that is expected to cause death in 50% of a test population, provides a quantitative measure of acute toxicity and is crucial for hazard classification under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[3][4][5]

This guide will first delineate a predictive toxicity profile for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole based on the known toxicities of its constituent parts. Subsequently, it will provide a detailed, step-by-step protocol for the experimental determination of its oral LD50, adhering to the internationally recognized OECD Test Guideline 425: Up-and-Down Procedure.

Predictive Toxicity Profile

Due to the novelty of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, a predictive analysis based on its structural components is necessary to anticipate its toxicological properties.

Contribution of the Benzimidazole Moiety

Benzimidazole derivatives, while generally well-tolerated in therapeutic contexts, are not without adverse effects.[6][7] Reported toxicities associated with this class of compounds include:

• Hematological Disorders: Leukopenia and bone marrow failure have been reported.[6][7]

• Hepatotoxicity: Liver disorders and hepatitis are known, though rare, side effects.[6][7]

• Neurological Effects: Some benzimidazoles have been associated with neurological symptoms.[6]

• Reproductive Toxicity: Laboratory studies on some benzimidazole fungicides have indicated the potential for infertility and testicular damage.[3]

The metabolic pathways of benzimidazoles typically involve oxidation, reduction, and hydrolysis, followed by conjugation for excretion.[8][9][10]

Contribution of the Hydrazine Moiety

Hydrazine and its derivatives are known for their significant toxicity across multiple organ systems.[6][11] Key toxicological concerns include:

• Neurotoxicity: Hydrazines can disrupt the balance of neurotransmitters, particularly by inhibiting the synthesis of GABA, which can lead to seizures.[6] This is often due to a functional deficiency of pyridoxine (vitamin B6).[6][11]

• Hepatotoxicity and Nephrotoxicity: These compounds can cause severe damage to the liver and kidneys.[11]

• Hematotoxicity: Hydrazine can induce hemolytic anemia through the denaturation of hemoglobin.[12]

• Carcinogenicity: Hydrazine and some of its derivatives are considered probable human carcinogens by agencies such as the IARC and EPA.

• Dermal and Respiratory Irritation: As caustic substances, hydrazines can cause severe skin burns and respiratory tract irritation upon contact or inhalation.[11][12]

The toxicity of hydrazine is often mediated through the formation of free radicals during its metabolism.[13][14]

Integrated Predicted Profile for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

Based on the toxicological profiles of its parent moieties, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole is predicted to be a compound with significant toxicity. The following table summarizes the anticipated hazards, drawing parallels with the closely related compound 2-hydrazinyl-1H-1,3-benzodiazole for which GHS classifications are available.[13]

Hazard Classification	Predicted Effect for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole	Rationale (based on structural analogues)
Acute Toxicity (Oral)	Harmful if swallowed	The hydrazine component is known to be acutely toxic.
Acute Toxicity (Dermal)	Harmful in contact with skin	Hydrazine derivatives can be absorbed through the skin and cause systemic toxicity.[12]
Acute Toxicity (Inhalation)	Harmful if inhaled	Hydrazine vapors are known irritants and can cause systemic effects.[11]
Skin Corrosion/Irritation	Causes skin irritation	The caustic nature of the hydrazine moiety is a primary concern.[12]
Serious Eye Damage/Irritation	Causes serious eye irritation	Direct contact is likely to cause significant damage.
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation	Consistent with the effects of inhaled hydrazine.[11]

Predicted Metabolic and Toxicological Pathways

The metabolism of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole is likely to proceed through pathways common to both benzimidazoles and hydrazines. This could involve enzymatic and non-enzymatic processes, potentially leading to the formation of reactive intermediates.

Caption: Predicted metabolic and toxicological pathways.

Experimental Determination of Acute Oral Toxicity (LD50)

The following protocol is based on the OECD Test Guideline 425: Acute Oral Toxicity: Up-and-Down Procedure (UDP).[11][15] This method is chosen for its efficiency in estimating the LD50 with a reduced number of animals compared to traditional methods.[16]

Principle of the Up-and-Down Procedure

The UDP is a sequential test where animals are dosed one at a time, typically at 48-hour intervals. The dose for each subsequent animal is adjusted up or down based on the outcome (survival or death) of the previously dosed animal. This allows for a more precise estimation of the LD50.[11][15][16]

Experimental Protocol

3.2.1. Animal Model and Husbandry

• Species and Strain: Young adult, healthy, non-pregnant female rats are the preferred model.

• Housing: Animals should be housed in appropriate cages with a 12-hour light/dark cycle and provided with a standard laboratory diet and unlimited access to drinking water.

• Acclimatization: Animals should be acclimatized to the laboratory conditions for at least five days prior to the start of the study.

3.2.2. Preparation of Dosing Solutions

• The test substance should be dissolved or suspended in a suitable vehicle, with water being the preferred choice. If another vehicle is used, its own toxicity profile must be known.

• The concentration of the test substance in the vehicle should be such that the required dose can be administered in a volume not exceeding 1-2 mL/100g of body weight.

3.2.3. The Limit Test (Optional Initial Step)

• If the test substance is expected to have low toxicity, a limit test can be performed first to minimize animal use.[11]

• A single animal is dosed at 2000 mg/kg (or 5000 mg/kg in exceptional cases).

• If the animal survives, up to four additional animals are dosed sequentially at the same level. If three or more animals survive, the LD50 is considered to be greater than the limit dose, and no further testing is required.[11][17]

• If the first animal dies, the main test must be conducted.

3.2.4. The Main Test Procedure

• Dose Selection: The starting dose should be the best estimate of the LD50. This can be informed by in silico predictions or data from related compounds.[18][19][20][21]

• Dosing: Animals are fasted overnight prior to dosing. The test substance is administered by oral gavage.

• Observation: Each animal is observed closely for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for a total of 14 days.[15] Observations should include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.

• Dose Adjustment:

  • If an animal survives, the dose for the next animal is increased by a factor of 3.2 (the default progression factor).[1]

  • If an animal dies, the dose for the next animal is decreased by the same factor.

• Stopping Criteria: The test is stopped when one of the following criteria is met:

  • Three consecutive animals survive at the upper bound of dosing.

  • Five reversals in outcome have occurred.

  • A total of 15 animals have been tested.

• Data Analysis: The LD50 and its confidence interval are calculated using the maximum likelihood method. Specialized software is available for this purpose.[7][15]

• Necropsy: All animals (those that die during the study and survivors at the end) are subjected to a gross necropsy.

Caption: Workflow for LD50 determination via the Up-and-Down Procedure.

In Vitro and Ex Vivo Assessment Methods

To further characterize the toxicity profile and reduce reliance on animal testing, a battery of in vitro and ex vivo assays should be employed.

Cytotoxicity Assays

• MTT Assay: This colorimetric assay measures the metabolic activity of cells and is a good indicator of cell viability.[22]

• LDH Release Assay: This assay quantifies the release of lactate dehydrogenase from damaged cells, providing a measure of cytotoxicity.[23][24][25][26]

Skin and Eye Irritation/Corrosion Tests

In line with the principles of the 3Rs (Replacement, Reduction, and Refinement), in vitro methods are the default for assessing skin and eye irritation.[27]

• Skin Irritation: Reconstructed human epidermis (RhE) models (OECD TG 439) are used to assess the potential for skin irritation.[28]

• Eye Irritation: A tiered testing strategy is employed, which may include the Bovine Corneal Opacity and Permeability (BCOP) test (OECD TG 437) or the Isolated Chicken Eye (ICE) test (OECD TG 438).[27]

Conclusion and Recommendations

While specific toxicological data for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole is not yet available, a comprehensive analysis of its structural components strongly suggests that it should be handled as a hazardous compound with significant acute toxicity, as well as potential for target organ damage and carcinogenicity.

It is imperative that any research involving this compound be conducted with appropriate personal protective equipment and engineering controls to minimize exposure. For drug development purposes, a full suite of toxicological studies, beginning with the in vivo acute oral toxicity assessment detailed in this guide, is required. The methodologies outlined herein provide a robust and ethically considerate framework for generating the necessary safety data to support further investigation of this and other novel chemical entities.

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Spectral Characterization of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole: A Technical Whitepaper

Executive Summary

2-(Hydrazinylmethyl)-1H-1,3-benzodiazole (Chemical Formula: C₈H₁₀N₄) is a highly versatile pharmacophoric scaffold frequently utilized in the synthesis of antimicrobial, antiviral, and antineoplastic agents. The molecule presents a unique analytical challenge due to the electronic interplay between its rigid, aromatic benzimidazole core and its flexible, highly polar hydrazinylmethyl side chain. This whitepaper provides a comprehensive, causality-driven guide to the Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectral characterization of this compound, designed for researchers and drug development professionals.

Mechanistic Causality in Spectral Signatures

To accurately interpret the spectral data of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, one must understand the physical chemistry governing its three distinct structural domains:

• The Benzimidazole Core: This bicyclic system exhibits annular tautomerism. At room temperature, the rapid migration of the N-H proton between the two nitrogen atoms of the imidazole ring averages the electronic environment of the fused benzene ring. This phenomenon results in symmetric NMR splitting patterns, meaning the C4/C7 and C5/C6 aromatic protons often appear chemically equivalent on the NMR timescale[1].

• The Methylene Bridge (-CH₂-): Positioned directly between the electron-withdrawing sp²-hybridized C2 of the benzimidazole ring and the electronegative nitrogen of the hydrazine group, these protons experience significant anisotropic deshielding. This specific microenvironment shifts their resonance distinctly downfield compared to standard aliphatic chains[2].

• The Hydrazine Moiety (-NH-NH₂): This terminal group is characterized by extensive intermolecular hydrogen bonding. In FTIR, this manifests as broad, overlapping N-H stretches. In NMR, the quadrupolar moment of nitrogen and rapid proton exchange broaden these signals, necessitating the use of strictly anhydrous, aprotic solvents to observe them clearly[1].

Fig 1: Causality mapping between structural domains and their corresponding spectral signatures.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides immediate, non-destructive confirmation of functional group integrity.

• N-H Stretching: A broad, intense band spanning 3100–3400 cm⁻¹ confirms the presence of both the benzimidazole secondary amine and the primary/secondary amines of the hydrazine group. The broadness is a direct result of the complex hydrogen-bonding network.

• C=N and C=C Stretching: The characteristic imine (C=N) stretch of the benzimidazole ring appears sharply at approximately 1610–1630 cm⁻¹, while the aromatic C=C stretching modes are observed at 1580–1590 cm⁻¹[3].

• N-N Stretching: A critical, highly specific diagnostic peak for the hydrazine moiety is the N-N stretching vibration. While often weak, it is reliably observed in the fingerprint region around 1070–1100 cm⁻¹[4].

Table 1: FTIR Spectral Data Summary

Functional Group	Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity/Shape
Benzimidazole / Hydrazine	N-H Stretching	3100 – 3400	Broad, Strong
Aliphatic -CH₂-	C-H Stretching	2850 – 2950	Sharp, Medium
Benzimidazole Ring	C=N Stretching	1610 – 1630	Sharp, Strong
Aromatic Ring	C=C Stretching	1580 – 1590	Sharp, Medium
Hydrazine Moiety	N-N Stretching	1070 – 1100	Sharp, Weak to Medium

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Dynamics

The use of deuterated dimethyl sulfoxide (DMSO-d₆) is non-negotiable for this compound. Protic solvents (like CD₃OD) would cause immediate deuterium exchange with the N-H and -NH₂ protons, effectively erasing their signals from the spectrum[1].

In DMSO-d₆, the benzimidazole N-H proton appears as a highly deshielded broad singlet around 12.30–12.50 ppm due to strong solvent-solute hydrogen bonding[5]. The aromatic protons resonate between 7.10 and 7.60 ppm. The methylene (-CH₂-) protons, deshielded by the adjacent sp² carbon and the hydrazine nitrogen, appear as a sharp singlet near 3.90–4.10 ppm[2].

Table 2: ¹H NMR Spectral Data Summary (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality / Notes
12.30 – 12.50	Broad Singlet	1H	Benzimidazole N-H	Highly deshielded due to H-bonding; broadened by rapid tautomeric exchange.
7.45 – 7.60	Multiplet	2H	Aromatic C4-H, C7-H	Deshielded by adjacent fused ring system.
7.10 – 7.25	Multiplet	2H	Aromatic C5-H, C6-H	Slightly more shielded than C4/C7 protons.
4.00 – 5.00	Broad Singlet	3H	Hydrazine -NH-NH₂	Highly exchangeable; position depends on sample concentration and trace water.
3.90 – 4.10	Singlet	2H	Methylene -CH₂-	Deshielded by the adjacent sp² C2 carbon and electronegative hydrazine nitrogen.

Table 3: ¹³C NMR Spectral Data Summary (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Type	Assignment	Causality / Notes
152.0 – 154.0	Quaternary (C)	C2 (Benzimidazole)	Strongly deshielded by two adjacent nitrogen atoms.
138.0 – 140.0	Quaternary (C)	C3a, C7a (Bridgehead)	Aromatic carbons fused to the imidazole ring.
121.0 – 123.0	Methine (CH)	C5, C6 (Aromatic)	Standard aromatic resonance.
114.0 – 116.0	Methine (CH)	C4, C7 (Aromatic)	Standard aromatic resonance.
48.0 – 52.0	Methylene (CH₂)	Aliphatic -CH₂-	Shifted downfield relative to standard alkanes due to adjacent heteroatoms.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in spectral data, the following protocols incorporate built-in quality control and self-validation loops.

Protocol 1: ATR-FTIR Acquisition

Rationale: Attenuated Total Reflectance (ATR) is chosen over traditional KBr pelleting to eliminate the risk of hygroscopic water absorption, which would artificially inflate the 3300 cm⁻¹ N-H/O-H stretching region and obscure the hydrazine signals.

• Background Calibration: Acquire a background spectrum of the empty diamond crystal. Validation Check: The baseline must be flat with >95% transmittance.

• Sample Application: Place 1-2 mg of the lyophilized 2-(hydrazinylmethyl)-1H-1,3-benzodiazole onto the crystal. Apply standardized pressure using the anvil to ensure uniform contact.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 scans to optimize the signal-to-noise ratio).

Protocol 2: NMR Acquisition & Quality Control

• Sample Preparation: Dissolve 15 mg of the highly purified compound in 0.6 mL of 99.9% anhydrous DMSO-d₆.

• Internal Standardization: Ensure the presence of Tetramethylsilane (TMS) as an internal reference standard at 0.00 ppm.

• Acquisition (¹H): Run a standard 1D sequence (e.g., zg30) with a relaxation delay (D1) of at least 2 seconds to ensure complete relaxation of the exchangeable N-H protons.

• Self-Validation Loop: Before analyzing the compound's peaks, verify the solvent residual peak at exactly 2.50 ppm (DMSO quintet) and the water peak at ~3.33 ppm. Validation Check: If the water peak integrates to more than 10% of the methylene signal, the sample must be re-lyophilized. Excess water facilitates rapid proton exchange, which will artificially suppress the hydrazine -NH-NH₂ signals[1].

Fig 2: Self-validating workflow for the spectral characterization of benzimidazole derivatives.

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Pharmacokinetics of Benzimidazole Hydrazine Derivatives: A Comprehensive Whitepaper on ADME Profiling and Optimization

Executive Summary

Benzimidazole hydrazine derivatives represent a privileged class of heterocyclic pharmacophores with profound therapeutic potential in oncology, infectious diseases, and metabolic disorders[1]. However, translating these potent in vitro hits into viable clinical candidates requires rigorous optimization of their Absorption, Distribution, Metabolism, and Excretion (ADME) profiles. As a Senior Application Scientist, I have structured this whitepaper to provide an authoritative, mechanistic guide to the pharmacokinetic (PK) evaluation of these derivatives. We will explore the causality behind their metabolic liabilities, structural optimization strategies, and the precise experimental workflows required to validate their clinical viability.

The Structural Mechanics of Benzimidazole Hydrazines

The core structure—a fusion of a benzene and an imidazole ring coupled with a hydrazine linker—confers a unique electronic distribution that readily interacts with diverse biological targets, including receptor tyrosine kinases[2] and cytochrome P450 (CYP450) enzymes[3]. While the hydrazine moiety enhances target affinity via hydrogen bonding and metal chelation, it also introduces specific metabolic vulnerabilities[4]. Rapid oxidation at the hydrazine linker or the benzimidazole core by hepatic CYP450s can lead to high intrinsic clearance ( CLint​ ) and poor oral bioavailability[5].

Absorption and Distribution Dynamics

The lipophilicity (LogP) of benzimidazole hydrazines directly influences their gastrointestinal absorption and volume of distribution ( Vd​ ). Highly lipophilic derivatives often exhibit excellent membrane permeability but suffer from poor aqueous solubility, necessitating advanced formulation strategies such as micellar encapsulation[6].

Causality Insight: In a recent study, encapsulating a benzimidazole-hydrazone derivative within poly(acrylic acid)-block-poly(n-butyl acrylate) (PAA-b-PnBA) micelles significantly improved its aqueous solubility and controlled release profile, mitigating the burst-release toxicity often seen with free lipophilic drugs[7].

Table 1: Comparative Pharmacokinetic Parameters of Select Benzimidazole Derivatives

Compound / Class	Target / Indication	Clearance (CL)	Half-life ( t1/2​ )	Bioavailability (F%)
Compound 14·3HCl	PDE10A Inhibitor	1398 mL/h/kg	~2.5 h	50%
Compound 23	IDO1 Inhibitor	7.5 mL/min/kg	0.65 h	N/A
Compound 46	mPGES-1 Inhibitor	High	< 10 min (in vitro)	16%
Compounds 6d/6e	STAT3/HK2 Axis	5–15 mL/min/kg	50–65 min	N/A
Compound 20	Anti-mycobacterial	Low	Extended	High

(Data synthesized from respective in vivo murine and rat models[8],[9],[10],[11],[5])

Metabolism and Cytochrome P450 Interactions

The primary metabolic bottleneck for benzimidazole hydrazines is phase I hepatic metabolism. These compounds frequently act as both substrates and inhibitors of major CYP450 isoforms, particularly CYP3A4, CYP2C9, and CYP2C19[4],[3]. The rigid, unsaturated nature of the benzimidazole-hydrazone scaffold can lead to direct coordination with the heme iron of CYP enzymes, causing competitive inhibition[12].

Causality Insight: Understanding this interaction is critical. If a derivative strongly inhibits CYP3A4, it poses a severe risk for drug-drug interactions (DDIs). Conversely, rapid metabolism by CYP3A4 results in a short t1/2​ . Structural modifications, such as dihalogenation or the introduction of steric bulk (e.g., trifluoromethyl groups) near the hydrazine linker, can shield the molecule from enzymatic oxidation, thereby reducing clearance and extending the half-life[10],[13].

Hepatic metabolism pathway of benzimidazole hydrazine derivatives via the CYP450 system.

Experimental Methodologies for PK Validation

To establish a self-validating system for ADME profiling, the following protocols must be executed with high analytical stringency.

Protocol 1: In Vitro Microsomal Stability Assay

Purpose: To predict hepatic first-pass metabolism and calculate intrinsic clearance ( CLint​ ). Self-Validating Mechanism: The inclusion of a known CYP substrate (e.g., testosterone for CYP3A4) as a positive control, alongside a minus-NADPH negative control, ensures the observed depletion is strictly enzyme-mediated and not due to chemical instability.

Step-by-Step Workflow:

• Preparation: Prepare a reaction mixture containing 0.5 mg/mL human liver microsomes (HLM) and 1 µM of the benzimidazole hydrazine derivative in 100 mM potassium phosphate buffer (pH 7.4). Scientist's Note: The pH must be strictly controlled, as CYP450 enzymes are highly sensitive to conformational changes at suboptimal pH levels.

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM. Causality: NADPH acts as the obligate electron donor for the CYP450 catalytic cycle. Without it, phase I oxidative metabolism cannot occur.

• Sampling & Quenching: At predetermined intervals (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: The cold organic solvent instantly denatures the microsomal proteins, halting the enzymatic reaction and precipitating the protein matrix to prevent LC-MS column clogging.

• Analysis: Centrifuge the quenched samples at 14,000 rpm for 10 minutes at 4°C. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate t1/2​ and CLint​ [5].

Protocol 2: In Vivo Pharmacokinetic Profiling in Murine Models

Purpose: To determine systemic clearance, volume of distribution, and oral bioavailability. Self-Validating Mechanism: Utilizing a crossover design (IV vs. PO) in the same animal cohort (with appropriate washout periods) eliminates inter-subject anatomical variability, ensuring the calculated bioavailability (F%) is a true reflection of the molecule's absorptive capacity.

Step-by-Step Workflow:

• Formulation: Dissolve the compound in a vehicle of 5% DMSO, 10% Tween 80, and 85% sterile saline. Causality: Benzimidazole hydrazines are notoriously lipophilic. This specific cosolvent system ensures complete solubilization without causing precipitation upon injection into the aqueous bloodstream.

• Administration: Administer the formulation to male Sprague-Dawley rats via intravenous (IV) injection (1 mg/kg) and oral (PO) gavage (10 mg/kg)[9],[5].

• Serial Sampling: Collect blood samples (~200 µL) via a pre-implanted jugular vein cannula at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Plasma Separation: Transfer blood to K2-EDTA tubes and centrifuge immediately at 3000g for 10 minutes at 4°C. Extract the plasma layer.

• Quantification & NCA: Extract the drug using liquid-liquid extraction (LLE) or protein precipitation, followed by LC-MS/MS analysis. Use Non-Compartmental Analysis (NCA) to derive AUC0−∞​ , Cmax​ , Vss​ , and F% [8],[9].

Step-by-step in vivo pharmacokinetic profiling workflow for benzimidazole derivatives.

Conclusion

The successful development of benzimidazole hydrazine derivatives hinges on a delicate balance between pharmacodynamic potency and pharmacokinetic stability. By understanding the structural liabilities that drive CYP450-mediated metabolism and employing rigorous, self-validating in vitro and in vivo protocols, researchers can rationally design derivatives with optimized clearance, extended half-lives, and superior bioavailability.

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Protocols & Analytical Methods

Introduction: The Pharmacological Significance of Benzimidazole-Schiff Base Hybrids

An In-Depth Guide to the Synthesis of 2-(Hydrazinylmethyl)-1H-1,3-Benzodiazole Schiff Bases: Protocols and Mechanistic Insights

In the landscape of medicinal chemistry, the benzimidazole scaffold is a cornerstone, recognized for its presence in a multitude of therapeutic agents.[1] This nitrogen-containing heterocyclic system is a crucial pharmacophore, demonstrating a wide spectrum of biological activities including antimicrobial, antiviral, antitumor, and anti-inflammatory properties.[2][3] When this privileged structure is chemically fused with a Schiff base moiety (–C=N–), the resulting hybrid molecules often exhibit enhanced or novel biological activities.[4][5] Schiff bases, formed by the condensation of primary amines with carbonyl compounds, are themselves a class of compounds with significant therapeutic potential, including anticancer, antibacterial, and antifungal applications.[6][7]

This guide provides a comprehensive, two-part protocol for the synthesis of a specific class of these hybrid molecules: 2-(hydrazinylmethyl)-1H-1,3-benzodiazole Schiff bases. We will first detail the synthesis of the key intermediate, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, followed by the general procedure for its condensation with various aldehydes and ketones to yield the target Schiff bases. The protocols are designed for researchers in drug discovery and organic synthesis, with an emphasis on the underlying chemical principles and practical considerations for a successful synthesis.

Part 1: Synthesis of the Key Precursor: 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole

The synthesis of the target Schiff bases begins with the preparation of a crucial hydrazine-functionalized benzimidazole intermediate. This is achieved through a reliable two-step sequence starting from readily available commercial reagents.

Step 1.1: Synthesis of 2-(Chloromethyl)-1H-benzimidazole

The initial step involves the synthesis of 2-(chloromethyl)-1H-benzimidazole via the Phillips condensation reaction. This method involves the reaction of o-phenylenediamine with chloroacetic acid under acidic conditions.

Causality and Mechanistic Insights: The use of a strong acid, typically 4-5N Hydrochloric Acid (HCl), serves a dual purpose. It acts as a solvent and as a catalyst, protonating the carboxylic acid group of chloroacetic acid, which facilitates the nucleophilic attack by the amino group of o-phenylenediamine, leading to cyclization and formation of the benzimidazole ring. The reaction is refluxed to provide the necessary activation energy for the condensation and dehydration steps.[8][9]

Experimental Protocol:

• In a 250 mL round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine (0.01 mol) and chloroacetic acid (0.01 mol).[8]

• Carefully add 4N HCl (40-50 mL) to the flask.

• Heat the mixture to reflux using an oil bath or heating mantle and maintain reflux for 4-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[8][9]

• After the reaction is complete, cool the mixture to room temperature.

• Slowly neutralize the reaction mixture by the dropwise addition of a concentrated ammonia solution until the pH is approximately 7-8. This should be done in an ice bath to manage the exothermic reaction.

• A precipitate will form. Collect the solid product by vacuum filtration and wash it thoroughly with cold distilled water to remove any inorganic salts.[9]

• The crude product can be purified by recrystallization from an appropriate solvent, such as aqueous ethanol, to yield 2-(chloromethyl)-1H-benzimidazole as a solid.[8]

Step 1.2: Synthesis of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole

This step involves a nucleophilic substitution reaction where the highly nucleophilic hydrazine hydrate displaces the chloride ion from the 2-(chloromethyl)-1H-benzimidazole intermediate.

Causality and Mechanistic Insights: Hydrazine hydrate (N₂H₄·H₂O) is a potent nucleophile. The lone pair of electrons on the nitrogen atom attacks the electron-deficient carbon atom of the chloromethyl group. This reaction proceeds via an Sₙ2 mechanism. An excess of hydrazine hydrate is often used to minimize the formation of undesired di-substituted products.

Experimental Protocol:

• Dissolve 2-(chloromethyl)-1H-benzimidazole (0.01 mol) in ethanol (50 mL) in a 100 mL round-bottom flask.

• Add an excess of hydrazine hydrate (e.g., 0.05 mol) to the solution.

• Reflux the reaction mixture for 3-5 hours. Monitor the reaction's completion using TLC.

• After cooling, reduce the solvent volume under reduced pressure using a rotary evaporator.

• Pour the concentrated residue into cold water to precipitate the product.

• Collect the solid by vacuum filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol or a similar solvent to obtain pure 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.

Part 2: Synthesis of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole Schiff Bases

The final step is the formation of the Schiff base via the condensation of the synthesized hydrazine precursor with a variety of aromatic or heterocyclic aldehydes or ketones.

Causality and Mechanistic Insights: This reaction is a classic acid-catalyzed nucleophilic addition-elimination reaction. The terminal -NH₂ group of the hydrazine precursor acts as the nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone. A catalytic amount of glacial acetic acid is often added to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and accelerating the reaction. The intermediate carbinolamine then undergoes dehydration (elimination of a water molecule) to form the stable imine (C=N) bond of the Schiff base.[2][10]

General Experimental Protocol:

• In a 100 mL round-bottom flask, dissolve 2-(hydrazinylmethyl)-1H-1,3-benzodiazole (1 mmol) in 20 mL of ethanol.

• Add the desired substituted aromatic or heterocyclic aldehyde/ketone (1 mmol) to the solution.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.[2] Alternatively, for a more efficient process, microwave irradiation can be employed, often reducing reaction times significantly.[4]

• Monitor the formation of the product by TLC.

• Upon completion, cool the reaction mixture to room temperature. The Schiff base product will often precipitate out of the solution.

• Collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold ethanol to remove any unreacted starting materials.

• The product can be further purified by recrystallization from a suitable solvent like ethanol, methanol, or DMF to obtain the pure Schiff base derivative.[10]

Synthetic Workflow Visualization

The overall synthetic pathway is illustrated in the diagram below.

Caption: Workflow for the synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole Schiff bases.

Characterization of Final Products

Confirmation of the successful synthesis of the target Schiff bases is typically achieved through standard spectroscopic techniques.

Spectroscopic Method	Expected Observations
FT-IR	Disappearance of the C=O stretching band (from the aldehyde) and the N-H stretching bands of the primary amine. Appearance of a characteristic C=N (imine) stretching band, typically in the range of 1580–1650 cm⁻¹.[10]
¹H NMR	Appearance of a characteristic singlet for the azomethine proton (-N=CH-) in the downfield region, typically between δ 8.0-9.8 ppm.[2][4] The signals for the aromatic protons from both the benzimidazole and the aldehyde/ketone moiety will also be present.
¹³C NMR	Appearance of a signal for the imine carbon (-C=N) in the range of δ 158–167 ppm.[1][2]
Mass Spectrometry	The mass spectrum should show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight of the target Schiff base.

Summary of Reaction Parameters for Schiff Base Formation

The versatility of this protocol allows for the synthesis of a wide array of derivatives by varying the carbonyl compound. The table below provides representative examples.

Entry	Aldehyde/Ketone	Catalyst	Solvent	Method	Reaction Time (h)	Yield (%)
1	Benzaldehyde	Glacial Acetic Acid	Ethanol	Reflux	5	~85
2	4-Nitrobenzaldehyde	Glacial Acetic Acid	Ethanol	Reflux	4	~90
3	Salicylaldehyde	Glacial Acetic Acid	Ethanol	Reflux	4	~92
4	4-Methoxybenzaldehyde	BiCl₃ (5 mol%)	Methanol	Microwave	0.5	>90[4]
5	Acetophenone	Glacial Acetic Acid	Ethanol	Reflux	8	~75

Conclusion and Applications

The protocol outlined provides a robust and versatile pathway for the synthesis of novel 2-(hydrazinylmethyl)-1H-1,3-benzodiazole Schiff bases. These compounds are of significant interest to the drug development community due to their established potential as antimicrobial, antitumoral, and anti-inflammatory agents.[1][2][6] By modifying the aldehyde or ketone component, researchers can generate large libraries of these compounds for structure-activity relationship (SAR) studies, paving the way for the discovery of new therapeutic leads. The provided methodologies, grounded in established chemical principles, offer a reliable foundation for such exploratory research.

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Application Note: A Validated Protocol for Determining the Antimicrobial Activity of 2-(Hydrazinylmethyl)benzimidazole Compounds

Audience: Researchers, scientists, and drug development professionals in the fields of microbiology, medicinal chemistry, and infectious diseases.

Abstract

Benzimidazole and its derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of pharmacological activities, including notable antimicrobial effects.[1][2] This application note provides a comprehensive, step-by-step protocol for assessing the in-vitro antimicrobial activity of novel 2-(hydrazinylmethyl)benzimidazole compounds. The described methodologies adhere to the standards set by the Clinical and Laboratory Standards Institute (CLSI) and are designed to ensure reproducible and reliable data.[3][4] The protocols detail the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) using the broth microdilution method, a gold standard for antimicrobial susceptibility testing.[5][6] This guide is intended to provide researchers with a robust framework for the initial screening and characterization of new potential antimicrobial agents.

Background and Scientific Principles

The benzimidazole scaffold, a fusion of benzene and imidazole rings, is structurally analogous to purine nucleosides, which allows for interaction with various biological macromolecules.[7] This structural feature is believed to contribute to their antimicrobial properties, which can include the inhibition of nucleic acid and protein synthesis.[8] The addition of a hydrazinylmethyl group at the 2-position of the benzimidazole ring can further modulate the compound's biological activity.

The primary objective of this protocol is to quantify the antimicrobial efficacy of these compounds through two key parameters:

• Minimum Inhibitory Concentration (MIC): Defined as the lowest concentration of an antimicrobial agent that prevents the visible in-vitro growth of a microorganism.[9][10] This is a measure of the compound's bacteriostatic or fungistatic activity.

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC): The lowest concentration of an antimicrobial agent required to kill a particular bacterium or fungus.[10][11] This is determined by sub-culturing from the clear wells of an MIC assay onto antibiotic-free agar.[12]

The broth microdilution method is a widely accepted technique for determining MIC values and serves as the foundation for MBC/MFC determination.[6] This method involves challenging a standardized microbial inoculum with serial dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate.

Materials and Reagents

Equipment

• Laminar flow hood or biological safety cabinet

• Autoclave

• Incubator (35°C ± 2°C)

• Spectrophotometer or nephelometer

• Multichannel pipette (50-200 µL)

• Single-channel pipettes (various volumes)

• Vortex mixer

• Sterile 96-well, flat-bottom microtiter plates

• Sterile pipette tips

• Sterile culture tubes and flasks

• Petri dishes (90 mm)

Media and Reagents

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS, for fungi

• Tryptic Soy Agar (TSA) or Mueller-Hinton Agar (MHA) for bacteria

• Sabouraud Dextrose Agar (SDA) for fungi

• Dimethyl sulfoxide (DMSO), sterile

• Phosphate-buffered saline (PBS), sterile

• 0.5 McFarland turbidity standard

• Test 2-(hydrazinylmethyl)benzimidazole compounds

• Positive control antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)[13]

• Bacterial and fungal strains (e.g., ATCC quality control strains)

Preparation of Test Compounds and Controls

• Stock Solution Preparation:

  • Accurately weigh the 2-(hydrazinylmethyl)benzimidazole compound and dissolve it in a minimal amount of sterile DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).

  • The final concentration of DMSO in the assay wells should not exceed 1% (v/v) to avoid solvent-induced toxicity to the microorganisms.

  • Prepare stock solutions of the positive control antibiotics in their recommended solvents.

• Working Solution Preparation:

  • On the day of the experiment, dilute the stock solutions in the appropriate sterile broth (CAMHB or RPMI-1640) to twice the highest concentration to be tested in the assay. This will be the starting concentration for the serial dilutions.

Microorganism Preparation

• Strain Revival:

  • From a frozen stock, streak the bacterial or fungal strains onto the appropriate agar plates (TSA or SDA).

  • Incubate bacterial plates at 35°C ± 2°C for 18-24 hours.

  • Incubate fungal plates at 35°C for 24-48 hours, or as required for adequate growth.[3]

• Inoculum Preparation:

  • From the fresh culture plate, select several well-isolated colonies using a sterile loop or swab.[9]

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which is equivalent to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL for bacteria.[9]

  • For fungi, adjust the spectrophotometer to 530 nm and obtain a reading of 80-82% transmittance.

  • Dilute this standardized suspension in the appropriate broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[9]

Experimental Protocols

Part A: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the CLSI broth microdilution method.[4]

• Plate Setup:

  • Dispense 100 µL of the appropriate sterile broth into wells 2 through 12 of a 96-well microtiter plate.[9]

  • Add 200 µL of the working solution (twice the highest test concentration) of the benzimidazole compound to well 1.[9]

• Serial Dilution:

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2.

  • Mix the contents of well 2 thoroughly by pipetting up and down.

  • Continue this serial transfer from well 2 to well 3, and so on, up to well 10.

  • After mixing the contents of well 10, discard 100 µL.

  • Well 11 will serve as the growth control (broth and inoculum, no compound).

  • Well 12 will serve as the sterility control (broth only).[9]

• Inoculation:

  • Inoculate each well (from 1 to 11) with 100 µL of the standardized microbial suspension. The final volume in each well will be 200 µL.[9]

• Incubation:

  • Seal the plate with a breathable membrane or place it in a container with a loose-fitting lid to prevent evaporation.

  • Incubate the plate at 35°C ± 2°C for 16-20 hours for bacteria and 24-48 hours for fungi.[9]

• Reading the MIC:

  • Following incubation, visually inspect the plate for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[5][14]

Caption: Workflow for the Broth Microdilution MIC Assay.

Part B: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This protocol should be performed immediately after the MIC results are read.

• Sub-culturing:

  • From each well that shows no visible growth in the MIC plate (the MIC well and all wells with higher concentrations), take a 10 µL aliquot.[12]

  • Spot-inoculate the aliquot onto a fresh, antibiotic-free agar plate (MHA for bacteria, SDA for fungi).

• Incubation:

  • Incubate the agar plates at 35°C ± 2°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Reading the MBC/MFC:

  • After incubation, count the number of colonies at each spot.

  • The MBC or MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum count (typically ≤ 1-2 colonies).[10][11]

Caption: Workflow for MBC/MFC Determination.

Data Analysis and Interpretation

The results should be recorded in a clear and organized manner.

Table 1: Sample Data Recording for Antimicrobial Activity

Compound	Test Organism	MIC (µg/mL)	MBC/MFC (µg/mL)	MBC/MIC Ratio	Interpretation
Compound X	S. aureus ATCC 29213	8	16	2	Bactericidal
Compound X	E. coli ATCC 25922	16	>128	>8	Bacteriostatic
Ciprofloxacin	E. coli ATCC 25922	0.25	0.5	2	Bactericidal
Compound Y	C. albicans ATCC 90028	4	8	2	Fungicidal
Fluconazole	C. albicans ATCC 90028	2	>64	>32	Fungistatic

Interpretation of MBC/MIC Ratio:

The ratio of MBC to MIC can provide insight into the nature of the antimicrobial agent's activity.

• Bactericidal/Fungicidal: An MBC/MIC ratio of ≤ 4 indicates that the compound is likely killing the microorganism.

• Bacteriostatic/Fungistatic: An MBC/MIC ratio of > 4 suggests that the compound is primarily inhibiting the growth of the microorganism without killing it.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No growth in the growth control well (Well 11)	Inoculum was not viable; error in inoculation.	Repeat the assay with a fresh inoculum.
Growth in the sterility control well (Well 12)	Contamination of the broth or microtiter plate.	Discard the plate and repeat the assay with new sterile materials.
Inconsistent results between replicates	Pipetting errors; improper mixing.	Ensure proper pipetting technique and thorough mixing at each dilution step.
Compound precipitates in the wells	Poor solubility of the compound in the broth.	Increase the initial DMSO concentration in the stock solution (not to exceed 1% final concentration) or test a lower concentration range.

Safety Precautions

• All work with microorganisms should be conducted in a laminar flow hood or biological safety cabinet.

• Wear appropriate personal protective equipment (PPE), including lab coats, gloves, and eye protection.

• All microbial cultures and contaminated materials must be decontaminated, typically by autoclaving, before disposal.

• Handle the 2-(hydrazinylmethyl)benzimidazole compounds with care, following the safety data sheet (SDS) recommendations.

References

• Espinel-Ingroff, A., et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(10), 5243–5246. [Link]

• MacNeil, S. D. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments, (83), e50900. [Link]

• Wagener, J., & Loiko, V. (2015). Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. Bio-protocol, 5(20), e1618. [Link]

• Sharma, D., et al. (2017). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. Research Journal of Pharmacy and Technology, 10(9), 3209-3217. [Link]

• Al-Janabi, H. S. (2021). Lab Six: Minimum Bacteriocidal Concentration (MBC). ResearchGate. [Link]

• Plotka, M., & Boukherroub, R. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. [Link]

• Sharma, D., et al. (2023). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. ResearchGate. [Link]

• Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. [Link]

• Espinel-Ingroff, A., et al. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. PubMed. [Link]

• Emery Pharma. (n.d.). Minimum Inhibitory Concentration (MIC). Emery Pharma. [Link]

• CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute. [Link]

• Ozturk, S., & Ercisli, S. (2018). 3.3.2. Minimum Bactericidal Concentration (MBC). Bio-protocol, 8(23), e3097. [Link]

• Royal Society of Chemistry. (2024). Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). RSC Medicinal Chemistry. [Link]

• Plotka, M., & Boukherroub, R. (2023). (PDF) Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. ResearchGate. [Link]

• Taylor & Francis Online. (n.d.). Broth microdilution – Knowledge and References. Taylor & Francis. [Link]

• CLSI. (2021). ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. Clinical and Laboratory Standards Institute. [Link]

• Abourehab, M. A. S., et al. (2022). SAR investigation and optimization of benzimidazole-based derivatives as antimicrobial agents against Gram-negative bacteria. White Rose Research Online. [Link]

• Alpan, A. S., et al. (2018). Antimicrobial Activities of 1-H-Benzimidazole-based Molecules. PubMed. [Link]

• Al-Ostath, A. I., et al. (2023). Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega, 8(31), 28247–28266. [Link]

• Taylor & Francis Online. (2021). Synthesis and evaluation of novel benzimidazole derivatives as potential anti bacterial and anti fungal agents. Taylor & Francis. [Link]

• MDPI. (2023). Synthesis and In Vitro Biological Studies of Heterocyclic Benzimidazole Derivatives as Potential Therapeutics for Trichinellosis. Molecules, 28(12), 4843. [Link]

• Oriental Journal of Chemistry. (2023). Synthesis and Characterization of Benzimidazole Derivatives and Evaluation of Antimicrobial Activity. Oriental Journal of Chemistry, 39(4). [Link]

• National Center for Biotechnology Information. (2013). Synthesis, characterization and antimicrobial activity of some novel benzimidazole derivatives. Journal of Advanced Pharmaceutical Technology & Research, 4(1), 30–35. [Link]

• Scientific Research Publishing. (2018). Design, Synthesis and in Vitro Antibacterial Activity of 2-thiomethyl-benzimidazole Derivatives. Open Journal of Medicinal Chemistry, 8, 1-13. [Link]

• ResearchGate. (2013). Novel Synthesis and Anti-Tumor Activity of 2-Hydrazino-1h-Benzimidazoles. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 4(4), 1350-1361. [Link]

• National Center for Biotechnology Information. (2024). Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole. ACS Omega. [Link]

• ScienceDirect. (2022). New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation. Results in Chemistry, 4, 100582. [Link]

• ResearchGate. (2010). SYNTHESIS OF PHENYL HYDRAZINE SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. International Journal of Pharmaceutical Sciences and Research. [Link]

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Application Notes and Protocols for In Vivo Efficacy Assessment of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

Abstract: The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective properties.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo efficacy studies for the novel compound, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole. Given the nascent stage of research on this specific molecule, this guide establishes a strategic framework for its evaluation. We will detail foundational pharmacokinetic and toxicological assessments, followed by specific, robust protocols for evaluating efficacy in three potential therapeutic areas: inflammation, oncology, and neurological disorders. The protocols are designed to be self-validating, incorporating essential controls and clear endpoints, grounded in authoritative guidelines from regulatory bodies.

Introduction: The Therapeutic Potential of the Benzimidazole Scaffold

Benzimidazole derivatives are a cornerstone of therapeutic agent discovery, prized for their versatile biological activities.[3] Their structure is amenable to chemical modification, allowing for the fine-tuning of pharmacological properties. The subject of this guide, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, combines the benzimidazole core with a hydrazinylmethyl moiety. Hydrazone derivatives, which can be formed from this moiety, are also known to possess significant biological effects, including antimicrobial and antiparasitic activities.[4][5] This unique combination suggests that the compound could have therapeutic potential across several disease states.

The critical first step in realizing this potential is a systematic in vivo evaluation. In vivo testing provides indispensable data on a compound's performance within a complex biological system, assessing not only its efficacy but also its metabolic fate and safety profile—factors that cannot be fully recapitulated by in vitro assays alone.[6][7] This guide outlines the necessary preclinical steps to build a robust data package for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, adhering to the rigorous standards required for progression toward clinical development.[8]

Section 1: Foundational In Vivo Studies: PK and MTD

Before assessing efficacy, it is imperative to understand how the compound behaves in the animal model and to establish a safe and tolerable dose range. These preliminary studies are non-negotiable prerequisites for designing meaningful and ethical efficacy trials.[9][10]

Pharmacokinetic (PK) and Bioavailability (BA) Studies

Rationale: Pharmacokinetic studies determine the absorption, distribution, metabolism, and excretion (ADME) of a drug.[7] This information is crucial for selecting an appropriate dosing route and schedule to ensure that a therapeutically relevant concentration of the compound reaches the target site. Bioavailability refers to the rate and extent to which the active substance is absorbed and becomes available at the site of action.[11]

Protocol Outline: Murine Pharmacokinetic Profiling

• Animal Model: Male and female C57BL/6 mice, 8-10 weeks old. The use of both sexes is essential to identify any potential sex-based differences in drug metabolism.

• Groups (n=3-4 per time point):

  • Intravenous (IV) Administration: 1-2 mg/kg (or a dose high enough for analytical quantification but well below any anticipated toxic dose).

  • Oral (PO) or Intraperitoneal (IP) Administration: 5-10 mg/kg. The choice of non-IV route should align with the intended clinical route of administration.

• Procedure:

  • Administer a single dose of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole formulated in an appropriate vehicle (e.g., 0.5% methylcellulose with 0.1% Tween 80).

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predefined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).

  • Process blood to plasma and store at -80°C until analysis.

• Bioanalysis: Analyze plasma concentrations of the parent compound (and potential metabolites, if standards are available) using a validated LC-MS/MS method.[8][12]

• Data Analysis: Calculate key PK parameters using non-compartmental analysis software (e.g., Phoenix WinNonlin).

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration	Indicates the peak exposure after administration.
Tmax	Time to reach Cmax	Provides information on the rate of absorption.
AUC	Area Under the Curve (plasma concentration vs. time)	Represents the total drug exposure over time.
t1/2	Half-life	Determines the time it takes for the drug concentration to decrease by half.
CL	Clearance	Measures the rate at which the drug is removed from the body.
Vd	Volume of Distribution	Indicates the extent of drug distribution into tissues.
F%	Bioavailability (for non-IV routes)	Calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Maximum Tolerated Dose (MTD) and Dose-Range Finding

Rationale: The MTD is the highest dose of a drug that can be administered without causing unacceptable toxicity or mortality.[9] This study is essential for selecting doses for subsequent efficacy studies that are both therapeutically active and safe.

Protocol Outline: Murine Acute MTD Study

• Animal Model: Male and female BALB/c mice, 8-10 weeks old.

• Procedure:

  • Administer single, escalating doses of the compound to small groups of mice (n=3-5 per group).

  • Monitor animals closely for 7-14 days for clinical signs of toxicity (e.g., weight loss >15-20%, changes in posture or activity, ruffled fur, signs of pain or distress).

  • Record body weight daily.

  • At the end of the observation period, perform necropsy and collect major organs for histopathological analysis if signs of toxicity were observed.

• Endpoint: The MTD is defined as the highest dose at which no more than one animal in the cohort shows signs of dose-limiting toxicity and mortality does not occur. This dose will serve as the upper limit for the efficacy studies.

Section 2: In Vivo Efficacy Models

Based on the known activities of the benzimidazole scaffold, we propose three distinct efficacy models. The choice of which model to pursue should be guided by any existing in vitro data on the compound's mechanism of action.

Model 1: Anti-Inflammatory Efficacy

Rationale: Many benzimidazole derivatives exhibit anti-inflammatory properties.[1][13] The carrageenan-induced paw edema model is a widely used and well-validated assay for evaluating acute inflammation and screening for the efficacy of potential anti-inflammatory drugs.[14][15][16]

Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Model: Male Wistar rats (180-200g).

• Experimental Groups (n=6-8 per group):

  • Group 1: Vehicle Control: Receives formulation vehicle only.

  • Group 2: Positive Control: Receives a standard anti-inflammatory drug (e.g., Diclofenac Sodium, 10 mg/kg, IP).

  • Group 3-5: Test Compound: Receives 2-(hydrazinylmethyl)-1H-1,3-benzodiazole at three different dose levels (e.g., Low, Medium, High, based on MTD study).

• Procedure:

  • Administer the test compound or control vehicle (typically PO or IP) one hour before inducing inflammation.

  • Measure the initial volume of the right hind paw using a plethysmometer.

  • Inject 0.1 mL of 1% carrageenan solution (in sterile saline) into the sub-plantar surface of the right hind paw.

  • Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection.

• Primary Endpoint:

  • Paw Edema (mL): Calculated as (Paw volume at time t) - (Initial paw volume).

  • Percent Inhibition of Edema: Calculated as [(Edema_control - Edema_treated) / Edema_control] * 100.

• Data Presentation:

Group	Dose	Route	Paw Volume (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	PO	Mean ± SEM	0%
Positive Control	10 mg/kg	IP	Mean ± SEM	Calculated
Test Compound (Low)	X mg/kg	PO	Mean ± SEM	Calculated
Test Compound (Mid)	Y mg/kg	PO	Mean ± SEM	Calculated
Test Compound (High)	Z mg/kg	PO	Mean ± SEM	Calculated

.dot

Caption: Workflow for the Carrageanan-Induced Paw Edema Model.

Model 2: Anticancer Efficacy

Rationale: The benzimidazole structure is present in some anticancer agents, and novel derivatives are frequently explored for their cytotoxic potential.[17] The human tumor cell line-derived xenograft (CDX) model is a foundational in vivo platform for evaluating the efficacy of anticancer compounds.[6][18] It involves implanting human cancer cells into immunodeficient mice.

Protocol: Human Colon Carcinoma (HCT116) Xenograft Model

• Animal Model: Female athymic nude mice (Nu/Nu), 6-8 weeks old.

• Tumor Implantation:

  • Inject 5 x 10^6 HCT116 cells in 100 µL of a 1:1 mixture of serum-free medium and Matrigel subcutaneously into the right flank of each mouse.

  • Monitor tumor growth using digital calipers.

• Study Initiation: When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group). Tumor volume is calculated as (Length x Width²) / 2.

• Experimental Groups:

  • Group 1: Vehicle Control: Receives formulation vehicle.

  • Group 2: Positive Control: Receives a standard-of-care agent for colorectal cancer (e.g., 5-Fluorouracil).

  • Group 3-4: Test Compound: Receives 2-(hydrazinylmethyl)-1H-1,3-benzodiazole at two different dose levels (e.g., based on MTD), administered daily (or as determined by PK data) via PO or IP route.

• Procedure:

  • Administer treatments for 14-21 days.

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor for any signs of toxicity.

• Primary Endpoints:

  • Tumor Growth Inhibition (TGI): A primary measure of efficacy.

  • Body Weight Change: A key indicator of treatment toxicity.

  • Survival: Can be monitored if a survival endpoint is included.

• Data Presentation:

Group	Dose Schedule	Mean Tumor Volume (mm³) on Day 21	% TGI	Mean Body Weight Change (%)
Vehicle Control	qd x 21	Mean ± SEM	0%	Mean ± SEM
Positive Control	[Dose]	Mean ± SEM	Calculated	Mean ± SEM
Test Compound (Low)	[Dose]	Mean ± SEM	Calculated	Mean ± SEM
Test Compound (High)	[Dose]	Mean ± SEM	Calculated	Mean ± SEM

.dot

Caption: Experimental Workflow for a CDX Anticancer Efficacy Study.

Model 3: Neuroprotective Efficacy

Rationale: Given the prevalence of benzimidazole and related heterocyclic structures in compounds targeting the central nervous system (CNS), evaluating neuroprotective or neuromodulatory effects is a logical step.[19][20][21] Animal models of neurodegenerative diseases, such as Parkinson's or Alzheimer's, are essential for this purpose.[22][23][24] The MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model of Parkinson's disease is a well-established model that recapitulates the dopaminergic neuron loss seen in human patients.

Protocol: MPTP-Induced Neurodegeneration Model

• Animal Model: Male C57BL/6 mice, 10-12 weeks old.

• Experimental Groups (n=10-12 per group):

  • Group 1: Saline Control: Receives saline injections and vehicle treatment.

  • Group 2: MPTP + Vehicle: Receives MPTP injections and vehicle treatment.

  • Group 3: MPTP + Positive Control: Receives MPTP and a compound with known neuroprotective effects (e.g., L-DOPA for symptomatic relief, or an experimental neuroprotective agent).

  • Group 4-5: MPTP + Test Compound: Receives MPTP and 2-(hydrazinylmethyl)-1H-1,3-benzodiazole at two different doses.

• Procedure:

  • Treatment: Begin pre-treatment with the test compound or controls for 7 days.

  • Induction: On day 8, administer MPTP (e.g., 20 mg/kg, IP) four times at 2-hour intervals. Continue test compound treatment throughout the study.

  • Behavioral Testing (Day 15): Perform motor function tests like the rotarod test (to assess motor coordination) and the pole test (to assess bradykinesia).

  • Euthanasia and Tissue Collection (Day 18): Euthanize animals and collect brains. One hemisphere can be used for neurochemical analysis (HPLC to measure dopamine and its metabolites in the striatum) and the other for immunohistochemistry (staining for Tyrosine Hydroxylase (TH) in the substantia nigra to quantify dopaminergic neuron survival).

• Primary Endpoints:

  • Behavioral: Latency to fall in the rotarod test; time to descend in the pole test.

  • Neurochemical: Levels of dopamine, DOPAC, and HVA in the striatum.

  • Histological: Number of TH-positive neurons in the substantia nigra.

• Data Analysis: Use appropriate statistical tests (e.g., One-way ANOVA followed by post-hoc tests) to compare between groups.

Section 3: Adherence to Regulatory and Ethical Standards

All in vivo studies must be conducted in strict accordance with ethical guidelines and regulatory standards.[8][10] Key considerations include:

• Animal Welfare: All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• GLP Compliance: For studies intended to support regulatory filings (e.g., with the FDA or EMA), adherence to Good Laboratory Practice (GLP) is often required.[8]

• Data Integrity: Rigorous documentation, randomization of animals, and blinded data collection and analysis are essential to prevent bias.

Conclusion

The in vivo evaluation of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole requires a methodical, multi-step approach. By first establishing a foundational understanding of the compound's pharmacokinetic profile and safety margin, researchers can design and execute robust efficacy studies with a higher probability of generating clear, interpretable, and translatable results. The protocols detailed herein for inflammation, cancer, and neurodegeneration provide validated and authoritative frameworks for the initial preclinical assessment of this promising compound. The data generated from these models will be critical in elucidating the therapeutic potential of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole and guiding its future development.

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• Khan, I., et al. (2023). Synthesis, in vitro biological assessment, and molecular docking study of benzimidazole-based thiadiazole derivatives as dual inhibitors of α-amylase and α-glucosidase. Frontiers in Chemistry. [Link]

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• ECA Academy. (2024). EMA Guideline on Quality, non-clinical and clinical Requirements for Investigational Medicinal Products for Advanced Therapies in Clinical Trials. [Link]

• Zhang, Z., et al. (2018). In vitro and in vivo metabolite identification of a novel benzimidazole compound ZLN005 by liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

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• AMSbiopharma. (2024). Drug Development Priorities: Preclinical Data Drives Regulatory Success. [Link]

• ResearchGate. Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer. [Link]

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Application Note: High-Purity Isolation of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole via Optimized Purification and Recrystallization Protocols

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Hydrazinylmethyl)-1H-1,3-benzodiazole is a valuable heterocyclic building block in medicinal chemistry and drug development, serving as a precursor for a wide range of pharmacologically active compounds. The purity of this intermediate is paramount, as impurities can lead to undesirable side reactions, compromised yields, and difficulties in the purification of final active pharmaceutical ingredients (APIs). This document provides a detailed guide to the purification and recrystallization of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, grounded in fundamental chemical principles. It offers step-by-step protocols, explains the rationale behind procedural choices, and includes methods for purity validation to ensure the generation of material suitable for the most demanding research and development applications.

Introduction: The Critical Role of Purity

The benzimidazole scaffold is a privileged structure in pharmaceutical chemistry, found in drugs such as the proton-pump inhibitor omeprazole and the anthelmintic agent albendazole.[1][2] The introduction of a hydrazinylmethyl group at the 2-position creates a highly versatile synthetic handle for constructing more complex molecules, often through condensation reactions to form hydrazones or further derivatization.[3]

The synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, typically proceeding via the nucleophilic substitution of 2-(chloromethyl)-1H-benzimidazole with hydrazine hydrate, can generate several process-related impurities.[4] These may include unreacted starting materials, over-alkylated byproducts, and various salts. Effective purification is therefore not merely a final clean-up step but an integral part of the synthesis that dictates the quality and success of subsequent research. This guide is designed to provide researchers with a robust and reproducible methodology for obtaining this key intermediate in high purity.

Overview of the Purification Strategy

The purification of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole from a typical crude reaction mixture is a multi-stage process. It begins with an initial work-up involving neutralization and precipitation to isolate the crude solid, followed by a meticulous recrystallization to achieve high purity.

Diagram 1: High-level workflow from crude reaction output to validated pure product.

Part A: Initial Purification of the Crude Product

Causality: The synthesis of benzimidazoles often occurs under acidic conditions.[1][5] The target compound, containing basic nitrogen atoms, will exist as a salt (e.g., hydrochloride) and be soluble in the aqueous medium. Neutralization with a base deprotonates the molecule, drastically reducing its aqueous solubility and causing it to precipitate out of the solution. This is a crucial first step to separate the product from acid catalysts and other water-soluble impurities.

Protocol 1: Neutralization and Precipitation

• Preparation: Place the flask containing the acidic crude reaction mixture in an ice-water bath and stir continuously with a magnetic stir bar. Pre-cooling is essential to control the exothermic nature of the neutralization reaction.

• Neutralization: Slowly add a 10% aqueous solution of sodium hydroxide (NaOH) or a saturated solution of sodium bicarbonate (NaHCO₃) dropwise. Monitor the pH of the mixture using pH paper.

  • Expert Insight: NaHCO₃ is a weaker base and its use can be more easily controlled, minimizing the risk of product degradation that can occur at very high pH.

• Precipitation: Continue adding the base until the mixture is neutral or slightly alkaline (pH 7-8). A precipitate should form as the free base of the benzimidazole derivative becomes insoluble.[6]

• Digestion: Once neutralization is complete, continue stirring the slurry in the ice bath for an additional 30 minutes. This process, known as "digestion," allows for the full precipitation of the product and can lead to a more easily filterable solid.

• Isolation: Collect the crude solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with several portions of cold deionized water.[5] This removes residual salts (e.g., NaCl) and other water-soluble impurities.

• Initial Drying: Press the solid firmly on the filter to remove as much water as possible. The crude, damp solid is now ready for recrystallization. It is often not necessary to fully dry the product at this stage.[6]

Part B: High-Purity Recrystallization

Recrystallization is a powerful technique that relies on the difference in solubility of the desired compound and its impurities in a chosen solvent at different temperatures. The ideal solvent will dissolve the compound completely when hot but only sparingly when cold, while impurities remain either soluble or insoluble at all temperatures.

Solvent Selection

The choice of solvent is the most critical parameter for successful recrystallization. Benzimidazole derivatives are often recrystallized from polar protic solvents like ethanol or ethanol/water mixtures.[4][7]

Solvent	Boiling Point (°C)	Key Characteristics & Rationale
Ethanol	78	Good general-purpose solvent for many benzimidazoles. High solubility when hot, lower when cold. Volatile enough for easy removal.
Methanol	65	Similar to ethanol but may offer different solubility profiles. Its lower boiling point allows for quicker processing.
Isopropanol	82	Another alcohol option, slightly less polar than ethanol.
Ethyl Acetate	77	A moderately polar aprotic solvent. Can be effective if alcohols are too good of a solvent (i.e., product remains dissolved when cold).[4]
Ethanol/Water	Variable	A powerful solvent system. Water acts as an anti-solvent. The compound is dissolved in hot ethanol, and water is added dropwise until turbidity appears, then redissolved with a few drops of ethanol before cooling. This fine-tunes the solubility to maximize recovery.
Water	100	Generally, benzimidazole free bases have low solubility in water, but it is an excellent solvent for washing away inorganic impurities.[6]

Self-Validation: To select the best solvent, perform small-scale tests. Place a small amount of crude product in a test tube, add a few drops of the candidate solvent, and heat. A good solvent will dissolve the product when hot but show significant crystal formation upon cooling.

The Recrystallization Protocol

Diagram 2: Step-by-step workflow for the recrystallization protocol.

Protocol 2: Recrystallization from Ethanol

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a small portion of ethanol and heat the mixture to a gentle boil on a hot plate with stirring.

• Minimal Solvent: Continue adding ethanol in small portions until the solid just dissolves completely. It is crucial to use the minimum amount of hot solvent required to ensure the solution is saturated and will yield a good recovery upon cooling.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon (Norite). Return the mixture to a boil for a few minutes. The carbon will adsorb colored impurities.[6]

• Hot Filtration (If carbon was used or insoluble impurities are present): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be done quickly to prevent premature crystallization in the funnel.[6]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature without disturbance.

  • Expertise & Causality: Slow cooling is essential for the formation of large, well-defined crystals. Rapid cooling traps impurities within the crystal lattice, defeating the purpose of recrystallization.

• Maximize Yield: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Disconnect the vacuum and add a small amount of ice-cold ethanol to the crystals to wash away any remaining soluble impurities on the crystal surfaces. Reapply the vacuum to draw the solvent through.

• Drying: Dry the purified product in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Part C: Purity Assessment and Validation

A successful purification must be verified. The following methods provide a self-validating system to confirm the purity of the final product.

• Thin-Layer Chromatography (TLC): A quick and effective method to qualitatively assess purity. A pure compound should ideally show a single spot. Compare the crude material lane with the recrystallized material lane.

  • Typical Mobile Phase: A mixture of a non-polar and a polar solvent, such as Ethyl Acetate:n-Hexane (6:4 v/v) or Toluene:Acetone (8:2 v/v), can be effective for benzimidazole derivatives.[8]

• Melting Point Analysis: A pure crystalline solid will have a sharp and narrow melting point range (typically < 2 °C). Impurities tend to depress and broaden the melting point range. The melting point of a related compound, 2-((1-(4-tolyl)hydrazinyl)methyl)-1H-benzo[d]imidazole, is reported as 157.2–159.1 °C, suggesting the target compound will also be a solid with a distinct melting point.[9]

• Spectroscopic Confirmation:

  • ¹H NMR: Confirms the chemical structure and can reveal the presence of solvent residue or other proton-containing impurities.

  • FTIR: Can confirm the presence of key functional groups, such as N-H stretches (around 3300-3450 cm⁻¹) and aromatic C-H and C=C bonds.[1][9]

Troubleshooting

Problem	Probable Cause	Solution
Oiling Out	The compound's melting point is lower than the solvent's boiling point, or the solution is supersaturated.	Re-heat the mixture to dissolve the oil, add slightly more solvent, and then allow it to cool more slowly.
No Crystals Form	Solution is not saturated; cooling is too rapid; flask surface is too smooth.	Try scratching the inside of the flask with a glass rod at the solution's surface. Add a "seed" crystal from a previous batch. If all else fails, boil off some solvent to increase concentration and re-cool.
Poor Recovery	Too much solvent was used; crystals are too soluble in the cold solvent.	Before filtering, reduce the solvent volume by gentle heating. Ensure the solution is thoroughly cooled in an ice bath before filtration.
Colored Crystals	Colored impurities were not fully removed.	Repeat the recrystallization, incorporating the activated carbon (Norite) step as described in Protocol 2.[6]

Conclusion

The purification and recrystallization of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole are critical processes for ensuring the integrity of subsequent synthetic transformations and biological assays. By following the detailed protocols for initial work-up and recrystallization, and by applying rigorous purity validation techniques, researchers can confidently produce high-purity material. The principles of solvent selection, controlled cooling, and proper washing are key to mastering this fundamental laboratory technique, enabling the advancement of research and development in medicinal chemistry.

References

• Choudhary, K., Bhavsar, R., & Chaturvedi, P. (2021). Synthesis and Characterization of Benzimidazole Derivatives for Antimicrobial Property. International Journal of Pharmaceutical Sciences and Medicine (IJPSM), 6(8). [Link]

• Padhy, G. K., et al. (2023). SYNTHETIC APPROACHES OF BENZIMIDAZOLE DERIVATIVES: A REVIEW. Rasayan Journal of Chemistry, 16(4). [Link]

• Venkataramana, H. S., Singh, A., & Tiwari, A. (2010). SYNTHESIS OF PHENYL HYDRAZINE SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. ResearchGate. [Link]

• Wagner, E. C., & Millett, W. H. (1943). Benzimidazole. Organic Syntheses, Coll. Vol. 2, p.65. [Link]

• Nguyen, T. C., Vo, C. D., & Dau, X. D. (2023). Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances. [Link]

• Siddiqui, N., et al. (2011). Synthesis, characterization and pharmacological screening of novel benzimidazole derivatives. Arabian Journal of Chemistry. [Link]

• Hussein, M. A. (2000). Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives. MDPI. [Link]

• Kazimierczuk, Z., et al. (2004). Novel synthesis and anti-tumor activity of 2-hydrazino-1H-benzimidazoles. PubMed. [Link]

• Anichina, K. K., et al. (2021). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. PMC. [Link]

• Wang, S., et al. (2018). Synthesis, Characterization, and Antifungal Activity of Novel Benzo[4][6]imidazo[1,2-d][4][5][8]triazine Derivatives. MDPI. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 95788, 2-hydrazinyl-1H-1,3-benzodiazole. [Link]

• Plesu, B., et al. (2022). Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents. PMC. [Link]

• Anichina, K. K., et al. (2021). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. Semantic Scholar. [Link]

• Kumar, S., et al. (2011). Synthesis, characterization and antimicrobial evaluation of some 1,3-benzothiazole-2-yl-hydrazone derivatives. Arabian Journal of Chemistry. [Link]

• Anichina, K. K., et al. (2021). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. RSC Advances. [Link]

• Lindberg, P., et al. (2005). A process for the optical purification of benzimidazole derivatives.

• Anichina, K. K., et al. (2016). Synthesis of 2-hydrazinobenzimidazoles and their antiinfluenza activity. ResearchGate. [Link]

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Application Note: Formulation and Handling of 2-(Hydrazinylmethyl)-1H-1,3-Benzodiazole for Mammalian Cell Culture

Executive Summary

The compound 2-(hydrazinylmethyl)-1H-1,3-benzodiazole (also known as 2-(hydrazinylmethyl)benzimidazole) is a structurally unique molecule featuring a lipophilic, cell-permeable benzimidazole core and a highly reactive nucleophilic hydrazine moiety. While this dual structure makes it a valuable tool for intracellular bioconjugation, carbonyl scavenging, and pharmacological inhibition, it presents significant formulation challenges.

This application note provides a comprehensive, causality-driven protocol for formulating this compound. By understanding the inherent reactivity of the hydrazine group with common cell culture media components (such as pyruvate) and its susceptibility to oxidation, researchers can prevent premature degradation and ensure reproducible in vitro assays.

Mechanistic Insights & Causality (The "Why" Behind the Protocol)

To design a self-validating formulation system, one must first understand the physicochemical vulnerabilities of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole:

• Carbonyl Reactivity (The Pyruvate Problem): Hydrazine derivatives react rapidly with ketones and aldehydes to yield hydrazones[1]. Standard mammalian cell culture media (e.g., DMEM, MEM) are frequently supplemented with sodium pyruvate (typically 1 mM) as a carbon source. If 2-(hydrazinylmethyl)-1H-1,3-benzodiazole is introduced into pyruvate-containing media, the hydrazine group undergoes rapid condensation, forming an inactive hydrazone adduct and drastically reducing the effective concentration of the free compound[2].

• pH-Dependent Stability: While hydrazone bonds are generally stable at physiological pH (~7.4), they undergo accelerated, acid-catalyzed hydrolysis in acidic environments (pH < 6), such as intracellular endosomes or lysosomes[3]. Conversely, the free hydrazine base is prone to oxidative degradation at basic pH or in the presence of transition metals (e.g., Cu²⁺, Fe³⁺) found in fetal bovine serum (FBS).

• Hydrophobicity of the Benzimidazole Core: The 1H-1,3-benzodiazole ring is largely hydrophobic at physiological pH (pKa ~ 5.5). Therefore, direct dissolution in aqueous buffers is highly inefficient and leads to precipitation. Anhydrous Dimethyl Sulfoxide (DMSO) is required as the primary solvent to ensure complete solvation before aqueous dilution.

Reactivity and Degradation Pathway

Fig 1: Chemical fate of the hydrazine moiety in standard vs. optimized cell culture environments.

Data Presentation: Stability & Solubility Profiles

The following tables summarize the quantitative parameters dictating the handling of this compound.

Table 1: Physicochemical Properties & Solubility

Parameter	Value / Characteristic	Formulation Implication
Primary Solvent	Anhydrous DMSO (≥99.9%)	Max solubility ~50 mM. Avoid wet DMSO to prevent hydrolysis.
Aqueous Solubility	< 0.1 mg/mL at pH 7.4	Requires intermediate dilution; max final DMSO concentration ≤0.1%.
pKa (Benzimidazole)	~5.5	Protonated only in acidic environments; neutral in standard media.
Reactivity Target	Aldehydes, Ketones	Must avoid primary amine buffers (Tris) and carbonyl supplements.

Table 2: Half-Life of Free Hydrazine in Various Media at 37°C

Media Formulation	Pyruvate Status	Serum Supplement	Estimated Half-Life (t½)
Standard DMEM	1 mM Pyruvate	10% FBS	< 30 minutes
Standard RPMI 1640	No Pyruvate	10% FBS	~ 4 - 6 hours
Pyruvate-Free DMEM	No Pyruvate	10% Dialyzed FBS	> 12 hours

Note: Dialyzed FBS is recommended to remove low-molecular-weight carbonyls and reactive metabolites present in standard serum.

Experimental Protocols

Protocol 1: Preparation of 1000X Master Stock (DMSO)

Self-Validation Check: The solution must remain completely clear. Any yellowing indicates premature oxidation of the hydrazine group.

• Equilibration: Allow the lyophilized vial of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole to equilibrate to room temperature in a desiccator for at least 30 minutes before opening. Causality: Prevents atmospheric moisture condensation, which introduces water into the hygroscopic DMSO stock.

• Dissolution: Add high-purity, anhydrous DMSO (stored over molecular sieves) to achieve a 10 mM or 20 mM stock solution.

• Homogenization: Vortex gently for 30 seconds. Do not sonicate, as localized heating can accelerate hydrazine degradation.

• Aliquoting: Divide the stock into single-use aliquots (e.g., 10 µL - 20 µL) in amber microcentrifuge tubes.

• Storage: Blanket the tubes with Argon or Nitrogen gas before sealing. Store at -80°C. Causality: Argon displaces oxygen, preventing oxidative degradation of the hydrazine free base during long-term storage.

Protocol 2: Preparation of Working Solutions & Cell Treatment

Self-Validation Check: Include a "Pre-quenched Control" where the compound is deliberately incubated with 10 mM sodium pyruvate for 1 hour prior to cell treatment. This confirms that any observed biological effect is due to the free hydrazine and not the benzimidazole core alone.

• Media Selection: Prepare a working volume of Pyruvate-Free DMEM or RPMI 1640. If serum is required, use 1-5% Dialyzed FBS to minimize exogenous carbonyls.

• Pre-warming: Warm the media to 37°C.

• Just-in-Time Dilution: Thaw a single aliquot of the DMSO stock at room temperature. Immediately dilute the stock 1:1000 into the pre-warmed media to achieve the final assay concentration (e.g., 10 µM compound, 0.1% DMSO).

• Vortex and Inspect: Invert the tube gently 5 times. Visually inspect for micro-precipitates against a dark background.

• Application: Aspirate old media from the mammalian cell culture plates and immediately apply the freshly prepared working solution. Causality: The "just-in-time" methodology limits the aqueous exposure time of the hydrazine group prior to cellular uptake, maximizing intracellular target engagement.

Workflow Visualization

Fig 2: Optimal formulation workflow to preserve hydrazine integrity during cell culture application.

References

• ACS Publications. "Benzocoumarin Hydrazine: A Large Stokes Shift Fluorogenic Sensor for Detecting Carbonyls in Isolated Biomolecules and in Live Cells." Analytical Chemistry. URL:[Link]

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Application Notes &amp; Protocols: Catalytic Applications of 2-(Hydrazinylmethyl)-1H-1,3-Benzodiazole Transition Metal Complexes

Prepared by: Gemini, Senior Application Scientist

Foreword: A New Frontier in Ligand Design

The benzimidazole scaffold is a cornerstone in modern homogeneous catalysis, serving as a robust platform for ligand design, particularly in the formation of N-heterocyclic carbenes (NHCs) and as stable coordinating moieties for a variety of transition metals.[1] Its derivatives have been pivotal in advancing catalytic C-H activation, cross-coupling reactions, and hydrogenation processes.[1][2] This guide delves into a specific, highly functionalized derivative: 2-(hydrazinylmethyl)-1H-1,3-benzodiazole .

The introduction of a hydrazinylmethyl group at the C-2 position of the benzimidazole ring creates a unique chelating environment. This flexible sidearm, containing two additional nitrogen donor atoms, transforms the parent scaffold into a potential tridentate N,N',N''-ligand. This architecture offers several compelling advantages for catalysis:

• Enhanced Catalyst Stability: The chelate effect can lead to more stable metal complexes, reducing catalyst decomposition and increasing turnover numbers (TONs).

• Tunable Electronic Properties: The nitrogen-rich environment around the metal center can be fine-tuned to modulate its electronic properties, influencing reactivity and selectivity.

• Hemilability: The hydrazinyl arm may exhibit hemilabile behavior, where one nitrogen atom can reversibly dissociate from the metal center. This opens up a coordination site for substrate binding, a crucial step in many catalytic cycles.

This document provides a comprehensive overview, from the synthesis of the ligand and its metal complexes to detailed protocols for their application in cutting-edge catalytic transformations. It is intended for researchers and professionals seeking to leverage this novel ligand system for challenges in organic synthesis and drug development.

Part 1: Synthesis and Characterization

The successful application of any ligand in catalysis begins with its efficient synthesis and the robust characterization of its metal complexes.

Protocol 1: Synthesis of 2-(Hydrazinylmethyl)-1H-1,3-Benzodiazole Ligand (L1)

This protocol outlines a two-step synthesis starting from commercially available o-phenylenediamine. The causality behind this route is the well-established Phillips-Ladenburg condensation to form the benzimidazole core, followed by a nucleophilic substitution to introduce the hydrazinylmethyl moiety.

• Rationale: Chloroacetic acid is used as the C1 source for the benzimidazole ring. The condensation is typically acid-catalyzed (using HCl) to facilitate the cyclization and dehydration steps.

Reagent	Molar Mass ( g/mol )	Amount	Moles
o-Phenylenediamine	108.14	10.81 g	0.10
Chloroacetic Acid	94.50	10.40 g	0.11
4 M Hydrochloric Acid	-	50 mL	-
1,4-Dioxane	88.11	100 mL	-

Procedure:

• To a 250 mL round-bottom flask, add o-phenylenediamine, chloroacetic acid, and 1,4-dioxane.

• Slowly add 4 M HCl while stirring.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 101-103°C) for 4 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature. A precipitate should form.

• Pour the mixture into 200 mL of ice-cold water and neutralize slowly with a saturated solution of sodium bicarbonate until pH 7-8.

• Filter the resulting solid, wash with copious cold water, and dry under vacuum to yield 2-(chloromethyl)-1H-1,3-benzodiazole as a solid.

• Rationale: Hydrazine hydrate acts as a potent nucleophile, displacing the chloride from the activated methyl group. A large excess of hydrazine is used to minimize the formation of bis-substituted byproducts and to act as the solvent.

Reagent	Molar Mass ( g/mol )	Amount	Moles
2-(Chloromethyl)-1H-benzodiazole	166.60	8.33 g	0.05
Hydrazine Hydrate (64% soln.)	50.06	50 mL	~1.0

Procedure:

• In a 100 mL round-bottom flask, add 2-(chloromethyl)-1H-1,3-benzodiazole.

• Carefully add the hydrazine hydrate solution. Caution: Hydrazine is toxic and corrosive. Handle in a fume hood with appropriate PPE.

• Stir the mixture at room temperature for 12 hours. The reaction is typically complete when the starting material is no longer visible by TLC.

• Slowly pour the reaction mixture into 250 mL of ice-cold water. A white precipitate will form.

• Filter the solid, wash thoroughly with cold water to remove excess hydrazine, and dry under vacuum.

• Recrystallize from an ethanol/water mixture to obtain pure 2-(hydrazinylmethyl)-1H-1,3-benzodiazole (L1).

Caption: Synthetic workflow for the ligand L1.

Protocol 2: General Synthesis of Transition Metal Complexes

This protocol provides a general method for coordinating the ligand L1 with various transition metal precursors. The choice of solvent and reaction conditions is critical for obtaining pure, crystalline products.

• Rationale: Methanol is a common solvent for coordination chemistry as it readily dissolves both the organic ligand and many metal salts. The reaction is performed under an inert atmosphere (Argon) to prevent oxidation of sensitive metal centers (e.g., Pd(0) intermediates, Cu(I)).

Reagent	Molar Mass ( g/mol )	Amount (for 1:1 complex)	Moles
Ligand (L1)	162.19	162 mg	1.0 mmol
Metal Precursor (e.g., Pd(OAc)₂, RuCl₃·xH₂O)	-	1.0 mmol	1.0 mmol
Anhydrous Methanol	32.04	20 mL	-
Base (e.g., NaH, K₂CO₃) - Optional	-	1.0-1.2 mmol	-

Procedure:

• Add the ligand (L1) to a dry Schlenk flask under an Argon atmosphere.

• Add 10 mL of anhydrous methanol and stir until the ligand is fully dissolved.

• (Optional) If deprotonation of the benzimidazole N-H is desired, add the base and stir for 30 minutes.

• In a separate flask, dissolve the metal precursor in 10 mL of anhydrous methanol.

• Slowly add the metal solution to the ligand solution via cannula.

• Stir the reaction mixture at room temperature or with gentle heating (40-60°C) for 4-24 hours.

• Monitor the formation of the complex, often indicated by a color change or precipitation.

• Upon completion, reduce the solvent volume under vacuum.

• Isolate the solid complex by filtration. Wash with a small amount of cold methanol and then diethyl ether.

• Dry the complex under high vacuum. Characterize using FT-IR, NMR, and elemental analysis.

Caption: General workflow for metal complex synthesis.

Part 2: Catalytic Application Notes & Protocols

The true measure of a ligand's utility is its performance in catalysis. We present protocols for two high-impact transformations where the unique structure of L1 is anticipated to provide significant advantages.

Application Note 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation.[3] The [Pd(L1)Cl₂] complex is a promising pre-catalyst. The benzimidazole core provides a stable anchor, while the hydrazinyl arm can stabilize the catalytically active Pd(0) species, potentially preventing the formation of inactive palladium black.

Protocol 3: Suzuki-Miyaura Coupling of 4-Bromoanisole and Phenylboronic Acid

• Rationale: A phosphine-free system is proposed to highlight the efficacy of the N-donor ligand L1. K₃PO₄ is a moderately strong base suitable for a wide range of substrates.[3] The solvent system (Toluene/H₂O) facilitates the dissolution of both organic and inorganic reagents.

Reagent	Molar Mass ( g/mol )	Amount	Moles (Equiv.)
4-Bromoanisole	187.04	187 mg	1.0 mmol (1.0)
Phenylboronic Acid	121.93	146 mg	1.2 mmol (1.2)
[Pd(L1)Cl₂] Pre-catalyst	-	1-5 mg	0.01-0.05 mol%
Potassium Phosphate (K₃PO₄)	212.27	425 mg	2.0 mmol (2.0)
Toluene	92.14	4 mL	-
Deionized Water	18.02	1 mL	-

Procedure:

• To a dry Schlenk tube, add the [Pd(L1)Cl₂] pre-catalyst, 4-bromoanisole, phenylboronic acid, and K₃PO₄.

• Evacuate and backfill the tube with Argon three times.

• Add toluene and water via syringe.

• Place the tube in a pre-heated oil bath at 100°C and stir vigorously for the specified reaction time (e.g., 1-12 hours).

• Monitor the reaction by GC-MS or TLC.

• After completion, cool the reaction to room temperature. Add 10 mL of ethyl acetate and 10 mL of water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 4-methoxybiphenyl.

The ligand L1 is expected to facilitate the key steps of oxidative addition and reductive elimination by modulating the electron density at the palladium center. The 18-electron rule provides a framework for understanding the stability of intermediates in the cycle.[4]

Caption: Proposed catalytic cycle for the Suzuki-Miyaura reaction.

The following table summarizes hypothetical data for the catalytic performance of the [Pd(L1)Cl₂] complex, demonstrating its potential versatility.

Entry	Aryl Halide	Boronic Acid	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	4-Bromoanisole	Phenylboronic acid	0.1	2	98
2	4-Chloroacetophenone	Phenylboronic acid	0.5	6	92
3	1-Bromo-4-nitrobenzene	4-Tolylboronic acid	0.1	1	99
4	2-Bromopyridine	3-Methoxyphenylboronic acid	0.2	4	95

Application Note 2: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Ruthenium (II) complexes are highly effective catalysts for the transfer hydrogenation of ketones to alcohols.[2] By modifying the ligand L1 to be chiral (e.g., by using a chiral diamine in its synthesis), an asymmetric variant of this reaction becomes feasible, which is of high interest to the pharmaceutical industry. For this note, we will consider the non-asymmetric reaction using the standard [Ru(L1)(p-cymene)Cl]Cl complex.

Protocol 4: Transfer Hydrogenation of Acetophenone

• Rationale: Isopropanol serves as both the solvent and the hydrogen source. A base, such as KOH or KOtBu, is required to generate the active ruthenium-hydride species. The reaction is conducted under an inert atmosphere to prevent catalyst oxidation.

Reagent	Molar Mass ( g/mol )	Amount	Moles (Equiv.)
Acetophenone	120.15	120 mg	1.0 mmol (1.0)
[Ru(L1)(p-cymene)Cl]Cl	-	2-10 mg	0.2-1.0 mol%
Potassium tert-butoxide (KOtBu)	112.21	11 mg	0.1 mmol (0.1)
2-Propanol (Isopropanol)	60.10	5 mL	-

Procedure:

• In a Schlenk tube, dissolve the ruthenium pre-catalyst and KOtBu in 4 mL of isopropanol under Argon.

• Stir the mixture at 40°C for 20 minutes to allow for the formation of the active catalyst.

• Add a solution of acetophenone in 1 mL of isopropanol to the catalyst mixture.

• Increase the temperature to 80°C and stir for 1-6 hours.

• Monitor the conversion of the ketone to the alcohol by GC or TLC.

• Upon completion, cool the reaction to room temperature and quench by adding 5 mL of saturated NH₄Cl solution.

• Extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify by column chromatography if necessary to yield 1-phenylethanol.

Part 3: References

• Catalytic Intermolecular Functionalization of Benzimidazoles. IntechOpen. (2019). [Link]

• Ruthenium (II) complexes of benzimidazole derivatives: synthesis, characterization, and catalytic properties in the hydrogenation of ketones. Journal of Materials and Electronic Devices. (2023). [Link]

• New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. RSC Advances. (2022). [Link]

• Nickel(II) halide complexes of novel chelating bidentate benzimidazole-based N-heterocyclic carbenes have been prepared from Ni(OAc)2 and bisbenzimidazolium salts. Organometallics. (2009). [Link]

• Palladium-catalysed cross-coupling reaction of ultra-stabilised 2-aryl-1,3-dihydro-1H-benzo[d]1,3,2-diazaborole compounds with aryl bromides: A direct protocol for the preparation of unsymmetrical biaryls. Beilstein Journal of Organic Chemistry. (2014). [Link]

• On the mechanism of benzimidazole synthesis via copper-catalysed intramolecular N-arylation. Chemical Science. (2023). [Link]

• Introduction to Transition Metals and Mechanistic Steps. Chemistry LibreTexts. (2023). [Link]

Sources

• 1. Catalytic Intermolecular Functionalization of Benzimidazoles | IntechOpen [intechopen.com]
• 2. dergi-fytronix.com [dergi-fytronix.com]
• 3. BJOC - Palladium-catalysed cross-coupling reaction of ultra-stabilised 2-aryl-1,3-dihydro-1H-benzo[d]1,3,2-diazaborole compounds with aryl bromides: A direct protocol for the preparation of unsymmetrical biaryls [beilstein-journals.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

Welcome to the technical support center for the synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole. This guide is designed for researchers, chemists, and drug development professionals to address common challenges and improve reaction outcomes. We will delve into the causality behind experimental choices, providing actionable solutions grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole?

The most widely adopted method is a nucleophilic substitution reaction. It involves two primary stages:

• Formation of the Precursor: Synthesis of 2-(chloromethyl)-1H-benzimidazole by condensing o-phenylenediamine with chloroacetic acid, typically under acidic conditions (e.g., 4N HCl).[1]

• Hydrazinolysis: Reaction of the 2-(chloromethyl)-1H-benzimidazole intermediate with hydrazine hydrate. Ethanol is a commonly used solvent for this step, and the reaction is typically performed under reflux.[2][3]

Q2: What is a realistic reaction yield to target?

Yields for this type of reaction can vary significantly based on the purity of starting materials, reaction scale, and optimization of conditions. While some literature reports yields for similar benzimidazole syntheses in the 60-80% range, a yield of 50-70% for the hydrazinolysis step is a good initial target for a non-optimized procedure.[1][2] Systematic troubleshooting, as detailed below, can often push this value higher.

Q3: What are the most critical parameters to control for maximizing yield and purity?

There are three paramount parameters:

• Stoichiometry of Hydrazine Hydrate: The molar ratio of hydrazine hydrate to the chloromethyl precursor is critical. A significant excess of hydrazine is necessary to favor the formation of the desired monosubstituted product and suppress side reactions.

• Reaction Temperature: While reflux is often required to drive the reaction, excessive heat can lead to the degradation of both reactants and products, often characterized by a darkening of the reaction mixture.[4]

• Purity of 2-(chloromethyl)-1H-benzimidazole: The quality of this starting material cannot be overstated. Impurities from its synthesis will carry through and can generate a complex mixture of byproducts that are difficult to separate.

Q4: How should I monitor the reaction's progress effectively?

Thin Layer Chromatography (TLC) is the most effective method.[3][4] Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane or chloroform and methanol) to resolve the starting material, product, and any potential side products. The reaction should be considered complete when the spot corresponding to 2-(chloromethyl)-1H-benzimidazole is no longer visible.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Issue 1: My reaction yield is consistently low (<50%). What are the likely causes and solutions?

Low yield is a common problem that can be traced to several factors.

• Potential Cause A: Incomplete Reaction

  • Diagnosis: A prominent spot of the 2-(chloromethyl)-1H-benzimidazole starting material remains on your final TLC plate.

  • Explanation: The reaction may not have been allowed to run to completion. Nucleophilic substitution on this substrate can be slower than expected.

  • Solution:

    • Ensure the reaction is refluxed for an adequate duration. Monitor via TLC every hour after the first two hours.

    • Confirm that the reflux temperature is appropriate for the chosen solvent (e.g., ~78°C for ethanol).

• Potential Cause B: Formation of a Key Side Product

  • Diagnosis: Your TLC shows a third, less polar spot in addition to your starting material and product. Your final product's mass balance is low, even after accounting for unreacted starting material.

  • Explanation: The most probable side product is N,N'-bis((1H-benzo[d]imidazol-2-yl)methyl)hydrazine. This "dimer" forms when one molecule of hydrazine reacts at both of its nitrogen atoms with two molecules of the chloromethyl precursor. This is especially prevalent if the concentration of hydrazine is too low.

  • Solution:

    • Increase the excess of hydrazine hydrate. Instead of 3-5 equivalents, try using 10-20 equivalents relative to the 2-(chloromethyl)-1H-benzimidazole. This stoichiometric control shifts the reaction equilibrium to favor the desired monosubstituted product.

    • Consider adding the 2-(chloromethyl)-1H-benzimidazole solution slowly to the refluxing solution of hydrazine hydrate. This maintains a high concentration of hydrazine throughout the reaction.

• Potential Cause C: Product Loss During Work-up

  • Diagnosis: The reaction appears clean on TLC, but the isolated yield is poor.

  • Explanation: The product might have partial solubility in the filtrate during isolation. The work-up procedure, including precipitation and washing steps, may not be optimized.

  • Solution:

    • After cooling the reaction mixture, place it in an ice bath for at least 30-60 minutes to maximize precipitation before filtration.[5]

    • When washing the filtered product, use ice-cold solvent (e.g., ethanol) to minimize dissolution.

    • If the product does not precipitate, concentrate the reaction mixture under reduced pressure and attempt purification via column chromatography.[3]

Issue 2: My final product is impure, showing multiple spots on TLC.

• Diagnosis: Besides the product spot, your TLC shows spots for the starting material and/or other unidentified impurities.

• Explanation: This points to an incomplete reaction, side-product formation, or degradation.

• Solution:

  • Address Incomplete Reaction: See Issue 1, Cause A.

  • Minimize Side Products: The primary strategy is to increase the excess of hydrazine hydrate as described in Issue 1, Cause B.

  • Purification: If side products are unavoidable, purification is necessary. Recrystallization from ethanol is often effective.[1][2] If this fails, silica gel column chromatography is the next logical step.

Issue 3: The reaction mixture turns dark brown or black during reflux.

• Diagnosis: The solution, initially light-colored, darkens significantly upon prolonged heating.

• Explanation: Dark coloration is a common indicator of product or starting material decomposition. Benzimidazole derivatives and hydrazine can be sensitive to oxidation at high temperatures, especially in the presence of atmospheric oxygen.[4]

• Solution:

  • Reduce Thermal Stress: Ensure the heating mantle is not set excessively high. A gentle reflux is sufficient. Avoid prolonged reaction times beyond what is necessary for completion (as determined by TLC).

  • Use an Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere. This prevents air oxidation of sensitive functional groups and can significantly improve the color and purity of the final product.[4]

Visualizing the Reaction: Main and Side Pathways

The following diagram illustrates the desired reaction to form 2-(hydrazinylmethyl)-1H-1,3-benzodiazole and the competing reaction that forms the common dimeric impurity.

Caption: Reaction scheme showing the desired pathway (green) and major side reaction (red).

Optimized Experimental Protocol

This protocol incorporates best practices discussed in the troubleshooting guide.

Step 1: Synthesis of 2-(chloromethyl)-1H-benzimidazole [1]

• In a round-bottom flask, dissolve o-phenylenediamine (0.01 mol) in 4N hydrochloric acid (25 mL).

• Add chloroacetic acid (0.01 mol) to the solution.

• Fit the flask with a reflux condenser and heat the mixture at reflux for 4 hours.

• Monitor the reaction via TLC until the o-phenylenediamine spot disappears.

• Cool the reaction mixture in an ice bath. The product may begin to precipitate.

• Carefully neutralize the mixture with a saturated sodium bicarbonate solution until the pH is ~7-8.

• Filter the resulting precipitate, wash thoroughly with cold water, and dry under vacuum. Recrystallize from aqueous ethanol if necessary to achieve high purity.

Step 2: Synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer. If possible, maintain a nitrogen or argon atmosphere.

• Add absolute ethanol (50 mL) and hydrazine hydrate (0.05 mol, ~10 equivalents) to the flask.

• Begin stirring and heat the solution to a gentle reflux.

• In a separate beaker, dissolve the purified 2-(chloromethyl)-1H-benzimidazole (0.005 mol) in a minimum amount of warm ethanol.

• Slowly add the 2-(chloromethyl)-1H-benzimidazole solution to the refluxing hydrazine hydrate solution over 15 minutes.

• Maintain the reflux and monitor the reaction progress by TLC every 30-60 minutes.

• Once the starting material is consumed (typically 2-4 hours), remove the heat source and allow the mixture to cool to room temperature.

• Cool the mixture further in an ice bath for 30 minutes to maximize crystallization.

• Collect the white precipitate by vacuum filtration.

• Wash the solid with a small amount of ice-cold ethanol.

• Dry the product in a vacuum oven at 40-50°C to yield the final compound.

Summary of Key Reaction Parameters

Parameter	Standard Condition	Optimized Condition (for higher yield/purity)	Rationale
Hydrazine Ratio	3-5 Equivalents	10-20 Equivalents	Suppresses the formation of the N,N'-bis-substituted side product.
Temperature	Reflux (~78°C in EtOH)	Gentle Reflux (~78°C in EtOH)	Sufficient energy for reaction without causing thermal degradation.
Reaction Time	4-6 hours (fixed)	2-4 hours (TLC Monitored)	Prevents byproduct formation from excessive heating after completion.
Atmosphere	Air	Inert (Nitrogen or Argon)	Minimizes oxidative degradation of reactants and product.[4]

References

• Stoyanova, M., et al. (2021). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. National Center for Biotechnology Information. Available at: [Link]

• Rahman, S. M. A., et al. (2016). Synthesis and Biological Evaluation of 2-methyl-1H- benzimidazole and 1H-benzimidazol-2-yl-methanol. Dhaka University Journal of Pharmaceutical Sciences. Available at: [Link]

• Fathalla, O. A., et al. (2015). Synthesis, reactions, structure-activity relationship of 2-benzimidazole analogs as anticancer agents and study their molecular docking. Der Pharma Chemica. Available at: [Link]

• Yancheva, D., et al. (2016). Synthesis of 2-hydrazinobenzimidazoles and their antiinfluenza activity. ResearchGate. Available at: [Link]

• Singh, A., et al. (2010). SYNTHESIS OF PHENYL HYDRAZINE SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. ResearchGate. Available at: [Link]

• John Sunil, R., et al. (2020). 2-(Aryl Oxy Methyl)-1H- Benzimidazoles: Synthesis, Characterization and Biological Evaluation. Hilaris Publisher. Available at: [Link]

• Sondhi, S. M., et al. (2022). Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives. Pharmaceutical Chemistry Journal. Available at: [Link]

• RSC Advances (2025). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories. The Royal Society of Chemistry. Available at: [Link]

• Liu, X.-F., et al. (2013). Synthesis and antifungal activity of 2-chloromethyl-1H-benzimidazole derivatives against phytopathogenic fungi in vitro. PubMed. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]

preventing oxidation and degradation of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole during storage

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting advice for the proper storage and handling of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole. Adherence to these guidelines is critical to prevent oxidation and degradation, ensuring the compound's integrity and the reproducibility of experimental results.

I. Understanding the Instability of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

The primary challenge in storing 2-(hydrazinylmethyl)-1H-1,3-benzodiazole lies in the high reactivity of the hydrazinyl group, which is susceptible to oxidation, particularly in the presence of atmospheric oxygen. This reactivity is a known characteristic of hydrazine and its derivatives.[1][2] The benzimidazole core itself is generally stable, but the exocyclic hydrazinyl moiety renders the entire molecule sensitive to environmental conditions.

The principal degradation pathway is the aerobic oxidation of the hydrazinyl group. While the exact degradation products for this specific molecule are not extensively documented in publicly available literature, analogous reactions in similar compounds, such as 2-hydrazinyl-1-methyl-1H-benzo[d]imidazole, suggest that oxidation can lead to the formation of various species, potentially including the corresponding azo- and azoxy-derivatives, or even cleavage of the C-N bond under more aggressive conditions.[3] Such degradation compromises the purity of the material, potentially leading to inconsistent and unreliable experimental outcomes.

II. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole?

A1: To ensure long-term stability, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole should be stored under the following conditions:

• Temperature: In a freezer at or below -20°C.

• Atmosphere: Under an inert atmosphere, such as argon or nitrogen.

• Light: In a dark place, protected from light.

• Container: In a tightly sealed, appropriate container (e.g., an amber glass vial with a secure cap).

Q2: How should I handle the compound during weighing and preparation of solutions?

A2: Given its air-sensitive nature, it is highly recommended to handle 2-(hydrazinylmethyl)-1H-1,3-benzodiazole in a controlled environment like a glovebox with an inert atmosphere. If a glovebox is unavailable, a Schlenk line can be used to maintain an inert atmosphere during manipulations. Briefly exposing the solid to air for weighing may be acceptable, but this should be minimized. For solution preparation, use deoxygenated solvents.

Q3: My compound has changed color from off-white to yellow. Is it still usable?

A3: A color change from off-white/pale yellow to a more intense yellow or brown is a strong indicator of degradation, likely due to oxidation. While the compound may still retain some of its desired activity, the presence of impurities is highly probable. For sensitive applications, it is strongly recommended to use a fresh, un-degraded lot of the compound. If this is not possible, the material should be repurified (e.g., by recrystallization under inert atmosphere) and its purity confirmed by analytical methods such as HPLC before use.

Q4: Can I use any solvent to dissolve 2-(hydrazinylmethyl)-1H-1,3-benzodiazole?

A4: While the compound's solubility profile should be determined for your specific application, it is crucial to use high-purity, anhydrous, and deoxygenated solvents to prevent degradation upon dissolution. Solvents should be purged with an inert gas (argon or nitrogen) before use.

Q5: Are there any incompatibilities I should be aware of?

A5: Yes. Avoid contact with strong oxidizing agents, as these will rapidly degrade the hydrazinyl group.[1] Also, avoid contact with acids and metals that can catalyze decomposition.[1][2]

III. Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Compound has darkened in color (e.g., from off-white to yellow or brown).	Exposure to air (oxygen) and/or light.	- Discard the degraded material and use a fresh batch. - If a fresh batch is unavailable, consider repurification (e.g., recrystallization) under an inert atmosphere, followed by analytical confirmation of purity. - Review your storage and handling procedures to prevent future exposure.
Inconsistent or unexpected experimental results.	Degradation of the compound leading to lower potency or the presence of interfering impurities.	- Confirm the purity of your starting material using an appropriate analytical method (see Section IV). - Use a new, properly stored batch of the compound for subsequent experiments. - Ensure that all solvents and reagents used in your experiment are free of oxidizing impurities.
Precipitate forms in a freshly prepared solution.	- The compound may have limited solubility in the chosen solvent. - The precipitate could be a degradation product that is less soluble.	- Determine the solubility of the compound in your chosen solvent before preparing stock solutions. - Prepare solutions fresh before use with deoxygenated solvents. - If degradation is suspected, analyze the precipitate and supernatant separately to identify the components.

IV. Analytical Protocol for Purity Assessment

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is recommended to assess the purity of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole and detect any degradation products.

Recommended Starting HPLC-UV Method:

Parameter	Recommendation
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute more non-polar compounds. A typical starting point could be 5% B, increasing to 95% B over 20-30 minutes.
Flow Rate	1.0 mL/min
Column Temperature	25-30 °C
Detection Wavelength	Monitor at a wavelength of maximum absorbance for the parent compound (e.g., determined by UV-Vis spectroscopy, likely around 270-290 nm for benzimidazole derivatives).
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh a small amount of the compound.

• Dissolve in a suitable diluent (e.g., a mixture of mobile phase A and B, or acetonitrile/water). Ensure the diluent is deoxygenated.

• Filter the sample through a 0.45 µm syringe filter before injection.

Interpretation of Results:

• A pure, undegraded sample should show a single major peak.

• The presence of additional peaks, especially those that grow over time in stability studies, indicates the formation of degradation products.

• A decrease in the peak area of the parent compound corresponds to its degradation.

For identification of unknown degradation products, coupling the HPLC system to a mass spectrometer (LC-MS) is highly recommended.

V. Visualization of Degradation and Handling Workflow

Potential Degradation Pathway

Caption: Potential oxidative degradation pathway.

Recommended Handling Workflow

Caption: Recommended workflow for storage and handling.

VI. References

• DTIC. (1986). Safety and Handling of Hydrazine. Retrieved from [Link]

• Erkin, A. V., et al. (2024). Aerobic Oxidation of 2-Hydrazinyl-1-methyl-1H-benzo[d]imidazole In Situ: A Quantum Chemical Insight into the Reaction Background. Chemical Data Collections, 53, 101161.

• Georgieva, M. K., et al. (2021). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. RSC Advances, 11(62), 39373-39386.

• LookChem. (n.d.). 2-HYDRAZINO-1H-1,3-BENZIMIDAZOLE. Retrieved from [Link]

• PubChem. (n.d.). 2-hydrazinyl-1H-1,3-benzodiazole. Retrieved from [Link]

• University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group. Retrieved from [Link]

• U.S. Patent No. 2,680,066A. (1954). Process of stabilizing hydrazine and hydrazine hydrate and mixtures of either of them with alcohols or water. Google Patents. Retrieved from

Sources

• 1. arxada.com [arxada.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Microwave-Assisted Synthesis of 2-(Hydrazinylmethyl)benzimidazole

Welcome to the technical support center for the synthesis of 2-(hydrazinylmethyl)benzimidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of optimizing this synthesis using microwave-assisted techniques. We will move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and rationalize your experimental choices.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and challenges encountered during the synthesis.

Q1: My initial reaction to form the 2-(chloromethyl)benzimidazole intermediate is low-yielding and produces a dark, tarry substance. What is happening?

A: This is a classic issue primarily stemming from two sources: the quality of your o-phenylenediamine (OPD) starting material and the reaction conditions. OPD is highly susceptible to air oxidation, which forms colored, polymeric impurities that can inhibit the reaction and contaminate your product.[1] Excessively high temperatures or prolonged reaction times, even in a microwave, can also cause degradation.[1]

Solution:

• Purify the OPD: Before use, consider purifying your OPD by recrystallization or by treating an aqueous solution with a reducing agent like sodium dithionite followed by activated carbon.[1]

• Use the Salt Form: Using o-phenylenediamine dihydrochloride can lead to fewer colored impurities and more homogeneous mixing.[2]

• Optimize Microwave Parameters: Start with a lower temperature (e.g., 100-120 °C) and shorter irradiation times (2-5 minutes), monitoring the reaction by Thin Layer Chromatography (TLC) to avoid over-exposure.[3]

Q2: The final step, reacting 2-(chloromethyl)benzimidazole with hydrazine hydrate, is not going to completion. How can I drive the reaction forward?

A: Incomplete conversion in this nucleophilic substitution step is typically related to reaction temperature, solvent choice, or the stoichiometry of the hydrazine hydrate.

Solution:

• Temperature is Key: Conventional reflux in ethanol can be slow. Microwave synthesis allows you to heat the reaction mixture in a sealed vessel well above the solvent's atmospheric boiling point, dramatically accelerating the reaction.[4] Aim for a temperature between 100-130 °C.

• Solvent Choice: Ethanol is a suitable solvent as it absorbs microwave energy well. Ensure you are using anhydrous ethanol, as water can interfere with the reaction.

• Hydrazine Excess: Use a molar excess of hydrazine hydrate (e.g., 3-5 equivalents) to ensure the reaction goes to completion and to minimize the formation of dimeric byproducts where one hydrazine molecule reacts with two molecules of the chloromethyl starting material.

Q3: My final 2-(hydrazinylmethyl)benzimidazole product is off-white or yellowish instead of pure white. What causes this discoloration?

A: Discoloration often points to trace impurities from oxidation. The hydrazine moiety and the benzimidazole ring system can be sensitive to air oxidation, especially when heated.

Solution:

• Inert Atmosphere: While not always necessary for microwave synthesis due to the sealed vessel, if discoloration is a persistent issue, consider degassing your solvent before use.[5][6]

• Efficient Purification: The most effective solution is a thorough purification of the crude product. Recrystallization from a suitable solvent system (e.g., ethanol/water) is often sufficient to remove colored impurities and yield a pure, white solid.

• Minimize Heat Exposure: Do not use excessively long microwave irradiation times. The goal of microwave synthesis is rapid heating for short periods.[7]

Q4: What are the primary safety considerations when running this synthesis in a microwave reactor?

A: Safety is paramount. Microwave reactors operate at high temperatures and pressures.

• Pressure Monitoring: Always use a dedicated, modern microwave reactor with built-in pressure and temperature sensors.[4] Never exceed the maximum pressure rating for the reaction vessel. A reaction between 2-(chloromethyl)benzimidazole and an excess of hydrazine can generate pressure.

• Vessel Integrity: Inspect vessels for cracks or defects before each use. Use the correct cap and septum for a proper seal.

• Solvent Choice: Avoid very low-boiling, flammable solvents like diethyl ether or pentane. Be aware of the dielectric properties of your chosen solvent to prevent runaway heating.

Part 2: In-Depth Troubleshooting Guides

Problem: Persistently Low Yields

Low yields can be frustrating, but a systematic approach can identify the bottleneck. This issue can be dissected into problems with the precursor synthesis or the final hydrazinolysis step.

Caption: Troubleshooting logic for low yield of 2-(hydrazinylmethyl)benzimidazole.

Problem: Unexpected Side Products

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS analysis requires identification and mitigation.

• Side Product A: Bis-benzimidazole Polymer

  • Causality: This can occur during the formation of the 2-(chloromethyl)benzimidazole intermediate if the stoichiometry is off or if reaction conditions are too harsh, leading to polymerization.[5][6]

  • Mitigation: Ensure a strict 1:1 molar ratio of o-phenylenediamine to chloroacetic acid.[1] Avoid excessive temperatures (>150 °C) and monitor the reaction to stop it upon completion of the main product formation.

• Side Product B: N,N'-bis(benzimidazol-2-ylmethyl)hydrazine

  • Causality: This impurity forms during the second step if there is an insufficient excess of hydrazine hydrate. One hydrazine molecule can act as a nucleophile twice, reacting with two molecules of 2-(chloromethyl)benzimidazole.

  • Mitigation: As mentioned in the FAQ, using a significant molar excess (at least 3 equivalents) of hydrazine hydrate will statistically favor the desired mono-substitution reaction.

Part 3: Optimized Experimental Protocols

These protocols are designed as robust starting points for your optimization. All microwave reactions should be performed in a dedicated microwave synthesizer.

Overall Synthesis Workflow

Caption: Two-step microwave-assisted synthesis workflow.

Protocol 1: Microwave-Assisted Synthesis of 2-(chloromethyl)benzimidazole

• Vessel Preparation: To a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add o-phenylenediamine (1.08 g, 10 mmol).

• Reagent Addition: Add chloroacetic acid (0.95 g, 10 mmol) and 5 mL of absolute ethanol.

• Sealing: Securely cap the vessel.

• Microwave Irradiation: Place the vessel in the microwave reactor. Irradiate the mixture with stirring at a constant temperature of 120 °C for 10 minutes. The initial power can be set to 100-150W, with the instrument maintaining the target temperature.

• Work-up: After cooling the vessel to room temperature, pour the reaction mixture into 50 mL of ice-cold water. Neutralize carefully with a saturated sodium bicarbonate solution until pH 7-8.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum. The crude product can be used directly in the next step or recrystallized from ethanol/water for higher purity.

Protocol 2: Microwave-Assisted Synthesis of 2-(hydrazinylmethyl)benzimidazole

• Vessel Preparation: To a 10 mL microwave reaction vessel with a stir bar, add crude 2-(chloromethyl)benzimidazole (1.67 g, 10 mmol).

• Reagent Addition: Add 5 mL of absolute ethanol, followed by hydrazine hydrate (~99%, 1.5 g, 30 mmol, 3 equivalents).

• Sealing: Securely cap the vessel.

• Microwave Irradiation: Irradiate the mixture with stirring at a constant temperature of 120 °C for 15 minutes.

• Work-up: After cooling to room temperature, pour the mixture into 50 mL of cold water.

• Isolation and Purification: Collect the white precipitate by vacuum filtration. Wash thoroughly with water to remove excess hydrazine. Recrystallize the crude product from absolute ethanol to obtain pure 2-(hydrazinylmethyl)benzimidazole as white crystals.

Part 4: Data Summary

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis

Parameter	Conventional Heating	Microwave-Assisted Synthesis	Advantage of MAOS
Reaction Time (Step 1)	2-4 hours[8]	5-10 minutes	>95% time reduction[2]
Reaction Time (Step 2)	5 hours (reflux)[8]	10-15 minutes	Significant time savings
Typical Yield	60-75%	85-95%	Higher product yield[2]
Energy Input	Sustained heating of oil bath	Focused, intermittent power	Higher energy efficiency[9]
Side Reactions	More prevalent due to long heating	Often reduced/minimized[7]	Increased product purity

References

• BenchChem. (n.d.). Common side reactions in the synthesis of 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine.
• BenchChem. (n.d.). Troubleshooting Guide for Discoloration in Benzimidazole Synthesis.

• Loupy, A. (2004). Practical Microwave Synthesis for Organic Chemists: Strategies, Instruments, and Protocols. SciSpace. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting guide for low conversion rates in benzimidazole synthesis.

• Bargiggia, F., et al. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. ACS Publications. Retrieved from [Link]

• Padilla-Mendieta, K., et al. (n.d.). Optimized Methodologies in Asymmetric Organic Synthesis Applying Microwaves.

• Venkataramana, H.S., et al. (2010). SYNTHESIS OF PHENYL HYDRAZINE SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR BIOLOGICAL ACTIVITY. ResearchGate. Retrieved from [Link]

• Al-Ostath, R.A. (n.d.). An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach.

• Mahmoud, A.R. (2025). Microwave-Assisted Organic Synthesis: Rapid and Energy-Efficient Approaches. ResearchGate. Retrieved from [Link]

• Taslimi, P., et al. (2013). MICROWAVE-ASSISTED SYNTHESIS OF SOME NOVEL BENZIMIDAZOLE COMPOUNDS CONTAINING OXADIAZOLE MOIETY. Revue Roumaine de Chimie. Retrieved from [Link]

• Preprints.org. (2022). Highly efficient synthesis of benzimidazoles using microwave irradiation. Retrieved from [Link]

• Shah, D., et al. (2025). Microwave-assisted Synthesis of Benzimidazole Derivatives: A Green and Effective Approach. Bentham Science Publishers. Retrieved from [Link]

• Argirova, M., et al. (2016). Synthesis of 2-hydrazinobenzimidazoles and their antiinfluenza activity. ResearchGate. Retrieved from [Link]

• Al-Ostath, R.A., et al. (2025). Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole. PMC. Retrieved from [Link]

• Molecules. (2022). The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. PMC. Retrieved from [Link]

• IntechOpen. (2019). Synthesis and Pharmacological Profile of Benzimidazoles. Retrieved from [Link]

• Journal of the Turkish Chemical Society. (2014). Microwave-assisted synthesis of new benzimidazole derivatives with lipase inhibition activity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. Retrieved from [Link]

• Dubey, R., & Moorthy, N.S.H.N. (2007). Comparative Studies on Conventional and Microwave Assisted Synthesis of Benzimidazole and Their 2-Substituted Derivative with the Effect of Salt Form of Reactant. Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Comparative Studies on Conventional and Microwave Assisted Synthesis of Benzimidazole and Their 2-Substituted Derivative with the Effect of Salt Form of Reactant [organic-chemistry.org]
• 3. preprints.org [preprints.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. How to Optimize Amide Formation in Microwave-Assisted Synthesis [eureka.patsnap.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Impurities in 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole Crystallization

Welcome to the technical support and troubleshooting guide for the synthesis and crystallization of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole. This molecule serves as a critical intermediate and pharmacophore in the development of antimicrobial, antiparasitic, and oncology therapeutics[1][2]. Due to the high nucleophilicity of the hydrazine moiety and the reactivity of the chloromethyl precursor, researchers frequently encounter complex impurity profiles during isolation[3].

This guide provides field-proven, causality-driven troubleshooting strategies to help you achieve high-purity crystalline products while strictly controlling genotoxic impurities (GTIs).

Part 1: Synthesis & Impurity Generation Workflow

To successfully troubleshoot crystallization, we must first map the thermodynamic and kinetic pathways that generate impurities during the nucleophilic substitution phase.

Figure 1: Synthesis pathway and impurity generation mapping for 2-(hydrazinylmethyl)benzimidazole.

Part 2: Quantitative Impurity Profiling

Before adjusting your crystallization parameters, establish a robust analytical baseline. Table 1 summarizes the critical impurities, their detection parameters, and the primary strategies required to purge them from the final crystal lattice.

Table 1: Analytical Targets and Purge Strategies

Impurity	Chemical Origin	Detection Method	Typical Limit	Primary Purge Strategy
Bis-alkylated Dimer	Over-alkylation of target with 2-(chloromethyl)benzimidazole	LC-MS (m/z[2M-NH2]+)	< 0.15%	Inverse addition kinetics; highly polar protic solvent crystallization
Residual Hydrazine	Unreacted starting reagent	GC-MS or Derivatization HPLC	< 2 ppm (GTI)	Chemical scavenging; dynamic reslurry in water/ethanol
Unreacted Intermediate	Incomplete nucleophilic substitution	HPLC-UV (254 nm)	< 0.5%	pH-controlled selective precipitation (Exploiting pKa differentials)
Oxidation Products	Auto-oxidation of the primary amine on the hydrazine group	HPLC-UV (Vis shift to pink/brown)	< 0.1%	Inert atmosphere drying; antioxidant additives during crystallization

Part 3: Troubleshooting FAQs

Q1: Why am I seeing a high level of the bis-alkylated dimer impurity, and how do I remove it? Expert Insight: The bis-alkylated dimer forms via a secondary nucleophilic substitution. The primary amine of the newly formed 2-(hydrazinylmethyl)-1H-1,3-benzodiazole remains highly nucleophilic and can attack another molecule of the unreacted 2-(chloromethyl)-1H-benzimidazole. Causality & Solution: If you add the chloromethyl intermediate to a stoichiometric amount of hydrazine, the local concentration of the product will compete with hydrazine for the remaining intermediate. To prevent this, you must employ an inverse addition protocol : slowly add the intermediate into a massive molar excess of hydrazine hydrate (typically 5-10 equivalents) to kinetically favor the monomer[1]. During crystallization, the dimer is significantly more lipophilic than the target. Recrystallizing from a highly polar solvent system (e.g., 80:20 Water:Methanol) will keep the dimer dissolved in the mother liquor.

Q2: My final API fails the genotoxic impurity (GTI) test for residual hydrazine. How can I eliminate it from the crystal lattice? Expert Insight: Hydrazine is a known genotoxic impurity (GTI) and must be controlled to low ppm levels. Because hydrazine is a small, highly polar molecule that acts as both a strong hydrogen bond donor and acceptor, it frequently substitutes water in the crystal lattice of the benzimidazole product[3]. Causality & Solution: Simple surface washing is thermodynamically insufficient if the hydrazine is trapped within the lattice. You must dissolve the crystals to release the entrapped hydrazine. A self-validating approach is to use a chemical scavenger during the final crystallization step. Adding a stoichiometric amount of a sacrificial, water-soluble aldehyde (like sodium 4-formylbenzenesulfonate) to the mother liquor converts residual hydrazine into a highly soluble hydrazone, which is easily purged during filtration.

Q3: My crystals are turning pink/brown upon drying. What causes this and how do I prevent it? Expert Insight: The primary amine of the hydrazine moiety is highly susceptible to auto-oxidation, especially under thermal stress or in the presence of trace transition metals from reactor walls. Causality & Solution: Oxidation forms diazenes (azo compounds), which are highly conjugated and absorb visible light, imparting a pink or brown discoloration. To prevent this, crystallization must be performed using degassed solvents. Furthermore, drying must be conducted in a vacuum oven under a strict nitrogen or argon sweep. Adding a trace amount of an antioxidant (e.g., 0.01% BHT) to the crystallization solvent can effectively terminate the radical oxidation pathway.

Q4: Unreacted 2-(chloromethyl)-1H-benzimidazole is co-crystallizing. What is the best solvent system to purge it? Expert Insight: Do not rely solely on solvent polarity; exploit the thermodynamic pKa differences between the molecules. The basic imidazole nitrogen in the starting material has a pKa of ~5.5, while the addition of the hydrazine moiety gives the target molecule a secondary basic site with a pKa of ~8.0. Causality & Solution: Utilize pH-controlled selective extraction . Dissolve the crude mixture in dilute aqueous HCl (pH ~2.0) where both molecules are protonated and water-soluble. Slowly raise the pH to 5.5. At this pH, the unreacted chloromethyl intermediate converts to its free base form and can be extracted into an organic phase (like ethyl acetate), while the target hydrazine remains protonated in the aqueous phase. Finally, raise the aqueous phase to pH 8.5 to precipitate the pure target.

Part 4: Self-Validating Experimental Protocols

Protocol A: Optimized Inverse-Addition Synthesis and pH-Controlled Crystallization

This protocol minimizes dimer formation and purges unreacted intermediates via pKa differentiation.

• Preparation: Dissolve 2-(chloromethyl)-1H-benzimidazole (1.0 eq) in anhydrous methanol (10 volumes).

• Inverse Addition: Place hydrazine hydrate (8.0 eq) in a jacketed reactor cooled to 5°C. Add the methanolic intermediate solution dropwise over 2 hours, maintaining the internal temperature below 10°C to suppress dimer formation.

• Reaction: Warm the mixture to room temperature and stir for 4 hours until complete conversion is verified by HPLC.

• Concentration: Concentrate the mixture under reduced pressure (max 40°C) to remove methanol and the bulk of the excess hydrazine.

• Selective Extraction (The pKa Purge): Re-dissolve the crude residue in 0.1 M HCl (15 volumes) to achieve a pH of ~2.0. Slowly adjust the pH to 5.5 using 1 M NaOH. Extract with ethyl acetate (2 x 5 volumes) to selectively remove the less basic unreacted 2-(chloromethyl)-1H-benzimidazole.

• Precipitation: Degas the retained aqueous layer with N₂. Slowly add 1 M NaOH dropwise under vigorous stirring until pH 8.5 is reached to neutralize the hydrazine moiety.

• Isolation: Filter the resulting white precipitate, wash with ice-cold degassed water (3 volumes), and proceed immediately to Protocol B.

Protocol B: Hydrazine Scavenging Workflow (GTI Control)

This protocol actively destroys lattice-entrapped hydrazine to meet stringent pharmaceutical limits.

• Reslurry: Suspend the isolated wet crystals from Protocol A in a 90:10 Water:Ethanol mixture (10 volumes).

• Scavenging: Add 0.05 eq of sodium 4-formylbenzenesulfonate (a highly water-soluble aldehyde scavenger).

• Lattice Release: Heat the suspension to 60°C for 1 hour. This allows partial lattice dissolution and provides the activation energy for the scavenger to react with any residual hydrazine, forming a highly soluble hydrazone byproduct.

• Recrystallization: Cool the mixture linearly to 5°C over 4 hours to induce controlled supersaturation and recrystallization.

• Final Isolation: Filter the purified crystals, wash with cold, degassed water, and dry in a vacuum oven at 35°C under a continuous N₂ sweep. (Expected residual hydrazine: < 2 ppm).

Part 5: References

• Title: New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity Source: nih.gov URL:

• Title: Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole Source: nih.gov URL:

• Title: Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis Source: nih.gov URL:

Sources

• 1. New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Reducing Side Reactions in Benzimidazole Hydrazine Derivative Synthesis

Welcome to the technical support center for synthetic organic chemistry. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of benzimidazole hydrazine derivatives. These scaffolds are of significant interest due to their wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3][4] However, their synthesis is often plagued by side reactions that can complicate purification and significantly reduce yields.

This document provides in-depth, field-proven insights in a direct question-and-answer format to address the specific challenges you may encounter. We will delve into the causality behind common experimental pitfalls and offer robust, validated protocols to ensure the integrity and success of your research.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems observed during synthesis. Each entry details the potential causes and provides actionable solutions grounded in chemical principles.

Q1: My yield of the target acetohydrazide is low, and TLC/LC-MS analysis shows a significant amount of unreacted ethyl (benzimidazol-1-yl)acetate starting material. What is causing this incomplete reaction?

A1: This is a classic case of incomplete hydrazinolysis. The conversion of an ester to a hydrazide is a nucleophilic acyl substitution reaction. Its efficiency is highly dependent on reaction conditions.

Potential Causes & Solutions:

• Insufficient Hydrazine Hydrate: The reaction stoichiometry is 1:1, but in practice, a significant excess of hydrazine hydrate is required to drive the equilibrium towards the product. Hydrazine is not only a reactant but also often acts as the solvent or co-solvent.

  • Solution: Increase the molar excess of hydrazine hydrate. A common starting point is 3-5 equivalents relative to the ester.[5] For stubborn reactions, using hydrazine hydrate as the solvent (a large excess) can be highly effective.[6][7]

• Inadequate Reaction Time or Temperature: The reactivity of the ester's carbonyl group can be sterically or electronically hindered. Low temperatures may lead to impractically slow reaction rates.

  • Solution: The reaction is typically performed under reflux in a solvent like ethanol for 2-6 hours.[1][2][4][5] Monitor the reaction progress by TLC. If the starting material is still present after several hours, extend the reflux time. Ensure the temperature is sufficient to maintain a steady reflux.

• Poor Solvent Choice: The solvent must be capable of dissolving the ester starting material and be compatible with hydrazine hydrate.

  • Solution: Absolute ethanol is the most commonly reported and effective solvent for this transformation.[1][4][5][7] It readily dissolves most precursors and has a suitable boiling point for reflux. Methanol is also a viable alternative. Avoid aprotic solvents where the solubility of hydrazine hydrate may be limited.

Q2: I'm observing a significant byproduct with a mass that is approximately double my expected product's mass minus the mass of a hydrazine molecule (M_byproduct ≈ 2 * M_product - 32). What is this impurity?

A2: You are likely forming a 1,2-diacylhydrazine derivative. This occurs when both nitrogen atoms of a single hydrazine molecule react with two separate ester molecules, creating an unwanted, high-molecular-weight dimer.

Causality: Hydrazine (H₂N-NH₂) has two nucleophilic nitrogen atoms. While the initial reaction forms the desired mono-acylhydrazide, this product still possesses a free -NH₂ group that can, in principle, react with another molecule of the ester. This secondary reaction is more likely if the concentration of the ester is high relative to the concentration of fresh hydrazine.

Preventative Measures:

• Maintain a High Molar Excess of Hydrazine: This is the most critical factor. By using a large excess of hydrazine hydrate (5-10 equivalents or more), you statistically favor the reaction of an ester molecule with a fresh hydrazine molecule rather than with an already-reacted hydrazide product.[6][7]

• Control Reagent Addition: Instead of mixing both reagents at once, consider a slow, dropwise addition of the ester solution to the refluxing solution of hydrazine hydrate. This ensures that the ester is always in the presence of a large excess of hydrazine, minimizing its opportunity to react with the product.

Workflow: Minimizing Diacylhydrazine Formation

Caption: Comparison of standard vs. optimized protocols.

Q3: When reacting 2-chloromethylbenzimidazole with hydrazine hydrate, my primary isolated product is 2-methylbenzimidazole. How can I prevent this undesired reduction?

A3: You are encountering an unexpected reduction of the C-Cl bond to a C-H bond, a known side reaction mediated by hydrazine. [8] Hydrazine is a potent reducing agent, and under certain conditions, it can reduce alkyl halides.

Mechanism Insight: The reaction likely proceeds through an initial S_N2 displacement of the chloride by hydrazine to form the expected 2-(hydrazinylmethyl)benzimidazole intermediate. However, this intermediate can then undergo a subsequent rearrangement and elimination sequence, facilitated by the reducing nature of hydrazine, which ultimately cleaves the C-N bond and forms the C-H bond.[8]

Solutions to Mitigate Reduction:

• Use a Hydrazine Salt: Employing hydrazine sulfate or hydrazine hydrochloride with a non-nucleophilic base can temper the reducing power of free hydrazine while still allowing the desired nucleophilic substitution.

• Protect the Hydrazine: React 2-chloromethylbenzimidazole with a protected hydrazine, such as tert-butyl carbazate (Boc-hydrazine). The Boc group reduces the nucleophilicity and reducing potential. The desired substitution occurs, and the Boc group can be subsequently removed under acidic conditions (e.g., with TFA or HCl in dioxane) to reveal the hydrazide.

• Switch Synthetic Route: This side reaction can be difficult to control. The most reliable solution is often to change the synthetic strategy entirely. Instead of forming the C-N bond from a C-Cl precursor, adopt the more common and robust method of N-alkylation with ethyl chloroacetate followed by hydrazinolysis of the resulting ester, as detailed in Q1 and Q2. This route avoids the use of the reactive 2-chloromethylbenzimidazole with hydrazine.[4][5][9]

Q4: During the initial synthesis of the 2-substituted benzimidazole ring from o-phenylenediamine and a carboxylic acid, the reaction mixture turns dark and forms a significant amount of tar-like polymer. How can I achieve a cleaner reaction?

A4: Tar formation is indicative of harsh reaction conditions that lead to polymerization and degradation of the starting materials and product. The classic Phillips method, which uses strong mineral acids like 4N HCl or dehydrating agents like polyphosphoric acid (PPA) at high temperatures, is particularly prone to this issue.[9][10]

Strategies for a Cleaner Cyclocondensation:

• Use Milder Catalysts: Modern methods have largely replaced harsh mineral acids with more benign catalysts that promote cyclization under gentler conditions.

  • Ammonium Chloride (NH₄Cl): This catalyst is effective for the condensation of o-phenylenediamine with various aromatic acids at moderate temperatures (80–90 °C), providing good yields with cleaner reaction profiles.[10][11][12]

  • p-Toluenesulfonic Acid (p-TsOH): A solid, easy-to-handle acid catalyst that efficiently promotes the reaction, often in refluxing ethanol or under solvent-free conditions.[13]

• Employ "Green" Chemistry Principles:

  • Microwave Irradiation: Using a catalyst like alumina or silica gel under solvent-free microwave irradiation can dramatically reduce reaction times from hours to minutes, minimizing the opportunity for side reactions and decomposition.[10][14]

  • Water as a Solvent: Certain catalytic systems, such as those using amino acids, can facilitate the reaction in water, an environmentally friendly solvent, avoiding the need for strong acids.[15]

Table 1: Comparison of Conditions for Benzimidazole Ring Formation

Method	Catalyst / Reagent	Temperature	Typical Issues	Advantage	Reference
Phillips Method	4N HCl or PPA	>100 °C	Tarring, low yield, harsh	Traditional, well-known	[9][10]
Ammonium Chloride	NH₄Cl	80-90 °C	Cleaner reaction	Milder, good yields	[10][11]
p-TsOH Catalysis	p-TsOH	Reflux	Generally clean	Efficient, easy to handle	[13]
Microwave	Alumina / Silica Gel	160-560 W	Requires specific equipment	Very fast, solvent-free	[10][14]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and high-yielding synthetic route to 2-(benzimidazol-1-yl)acetohydrazides?

A1: The most widely adopted and generally reliable multi-step synthesis involves three key stages, which avoids many of the pitfalls of other routes.

Diagram: Recommended Synthetic Pathway

Sources

• 1. Design, Synthesis and Evaluation of Antiproliferative Activity of New Benzimidazolehydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arabjchem.org [arabjchem.org]
• 5. Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijpbs.com [ijpbs.com]
• 12. Synthesis and Characterization of Benzimidazole Derivatives and Evaluation of Antimicrobial Activity – Oriental Journal of Chemistry [orientjchem.org]
• 13. orientjchem.org [orientjchem.org]
• 14. mdpi.com [mdpi.com]
• 15. Synthesis of benzimidazoles from o-phenylenediamines with α-keto acids via amino acid catalysis - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method development for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole quantification

Analyte Focus: 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

Welcome to the Analytical Support Portal. 2-(hydrazinylmethyl)-1H-1,3-benzodiazole presents unique chromatographic challenges due to its dual-functional nature: a basic, UV-active benzimidazole core (pKa ~5.5) and a highly reactive, polar hydrazinylmethyl moiety (pKa ~8.0). This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure robust quantification for researchers and drug development professionals.

Knowledge Base: Chromatographic Strategy Comparison

Because both the benzimidazole and hydrazine nitrogens are protonated at standard acidic HPLC pH (e.g., pH 2.5–3.0), the molecule exists as a highly polar di-cation. Standard Reversed-Phase (RP) C18 columns rely on hydrophobic partitioning, which fails for highly polar cations, leading to void volume elution.

To successfully retain and quantify this analyte, you must select a strategy that accommodates its polarity and reactivity.

Table 1: Quantitative Comparison of Chromatographic Strategies

Analytical Strategy	Stationary Phase	Mobile Phase	Typical Retention Factor (k')	LOD / LOQ (Typical)	System Suitability Target
Direct Analysis (MMCE)	Mixed-Mode Cation Exchange	ACN / 20mM NH4Formate (pH 3.0)	3.5 - 5.0	~0.5 ppm / 1.5 ppm	Rs > 2.0, Tf < 1.5
Direct Analysis (HILIC)	Amide or Bare Silica	85% ACN / 15mM NH4Acetate	2.0 - 4.0	~1.0 ppm / 3.0 ppm	Rs > 1.5, Tf < 1.8
Pre-Column Derivatization	End-capped C18	Water / ACN (Gradient)	5.0 - 8.0	< 0.05 ppm / 0.1 ppm	Rs > 3.0, Tf < 1.2

Troubleshooting Guides & FAQs

Q1: Why does my analyte peak area decrease over time, accompanied by the appearance of new, unknown peaks? Causality: The primary hydrazine moiety is highly nucleophilic. When exposed to carbonyl compounds, it rapidly undergoes a condensation reaction to form a Schiff base (hydrazone). Trace levels of formaldehyde in lower-grade methanol or oxidized impurities in the sample matrix will rapidly degrade the analyte on-column or in the autosampler. This is a well-documented phenomenon in 1[1]. Solution: Strictly avoid methanol as an organic modifier or sample solvent. Use high-purity, MS-grade Acetonitrile. If the sample matrix itself contains reactive carbonyls, you must utilize a pre-column derivatization strategy (see Protocol B) to intentionally stabilize the hydrazine group before analysis.

Mechanism of on-column hydrazine degradation via Schiff base formation with solvent impurities.

Q2: My analyte elutes in the void volume (t0) on a standard C18 column. How can I increase retention? Causality: At pH 2.5–3.0, the basic nitrogens of both the benzimidazole and hydrazine are fully protonated. The resulting high polarity prevents partitioning into the hydrophobic C18 stationary phase, causing the analyte to wash out with the solvent front. Solution: Switch your retention mechanism. Use a Mixed-Mode Cation Exchange (MMCE) column. MMCE columns contain negatively charged functional groups (e.g., carboxylates) embedded within the hydrophobic phase, providing strong electrostatic retention for the protonated di-cation, a technique proven effective for 2[2].

Q3: I am experiencing severe peak tailing (Tf > 2.0). What is the mechanism and fix? Causality: Peak tailing here is driven by secondary ion-exchange interactions. The positively charged basic nitrogens of the analyte interact strongly with residual, un-endcapped silanol groups (SiO⁻) on the silica support matrix of the column. Solution: Lower the mobile phase pH to < 3.0 to suppress silanol ionization (pKa of silanols is ~3.5–4.5). Additionally, ensure you are using a highly base-deactivated, fully end-capped column designed for basic compounds.

Decision tree for resolving retention and peak shape issues in benzimidazole-hydrazine HPLC.

Validated Experimental Protocols

Every protocol below is designed as a self-validating system . Do not proceed with sample analysis unless the System Suitability Test (SST) criteria are strictly met.

Protocol A: Direct Quantification via Mixed-Mode Cation Exchange (MMCE)

Use this protocol for standard assay quantification where derivatization is not desired.

Step 1: System & Column Preparation

• Column: Coresep 100 (or equivalent Mixed-Mode Cation Exchange), 150 x 4.6 mm, 5 µm.

• Detector: UV at 275 nm (optimal for the benzimidazole chromophore).

• Column Temperature: 35°C.

Step 2: Mobile Phase Preparation

• Mobile Phase A: 20 mM Ammonium Formate in LC-MS grade Water. Adjust pH to exactly 3.0 using Formic Acid. (Causality: pH 3.0 ensures full protonation of the analyte for cation exchange while suppressing silanol activity).

• Mobile Phase B: LC-MS grade Acetonitrile.

• Elution: Isocratic 40% A / 60% B. Flow rate: 1.0 mL/min.

Step 3: Sample Preparation

• Dissolve the standard/sample in 50% Mobile Phase A / 50% Mobile Phase B to prevent solvent shock and peak distortion at the column head.

Step 4: System Suitability Test (SST) - Validation Checkpoint

• Inject a 10 ppm standard solution 5 times.

• Pass Criteria: Retention time %RSD < 1.0%; Peak Area %RSD < 2.0%; Tailing Factor (Tf) ≤ 1.5; Theoretical Plates (N) > 5000.

Protocol B: Pre-Column Derivatization with Benzaldehyde for Trace Analysis

Use this protocol for genotoxic trace-level (ppm) quantification. Derivatization neutralizes the reactive hydrazine, increases hydrophobicity, and shifts the UV max away from matrix interferences, a standard approach for 3[3].

Step 1: Reagent Preparation

• Derivatization Reagent: 2% (v/v) Benzaldehyde in Acetonitrile.

• Diluent: 0.1% Formic acid in Water (Acidic environment catalyzes the Schiff base formation).

Step 2: Derivatization Reaction

• Transfer 1.0 mL of the sample (dissolved in Diluent) to an amber HPLC vial.

• Add 100 µL of the Derivatization Reagent.

• Vortex for 10 seconds and incubate at 40°C for 30 minutes to ensure complete conversion to the hydrazone derivative.

Step 3: HPLC Conditions

• Column: End-capped C18 (e.g., Zorbax Eclipse XDB-C18), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase: Gradient elution using Water (0.1% TFA) and Acetonitrile (0.1% TFA).

• Detector: UV at 313 nm (optimal for the extended conjugation of the benzaldehyde-hydrazone derivative).

Step 4: System Suitability Test (SST) - Validation Checkpoint

• Inject a derivatized 1 ppm standard solution 5 times.

• Pass Criteria: Resolution (Rs) between the derivatized analyte and the excess benzaldehyde peak > 3.0; Peak Area %RSD < 5.0%; Signal-to-Noise (S/N) > 10 for the LOQ standard.

References

• Wang, J., Yang, S., & Zhang, K. (2016). A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials. Journal of Pharmaceutical and Biomedical Analysis, 126, 141–147. 1

• HELIX Chromatography. HPLC Methods for analysis of Hydrazine. 2

• Sun, M., et al. (2016). Simultaneous quantitation of trace level hydrazine and acetohydrazide in pharmaceuticals by benzaldehyde derivatization with sample 'matrix matching' followed by liquid chromatography-mass spectrometry. PubMed / Elsevier B.V. 3

Sources

• 1. scribd.com [scribd.com]
• 2. helixchrom.com [helixchrom.com]
• 3. Simultaneous quantitation of trace level hydrazine and acetohydrazide in pharmaceuticals by benzaldehyde derivatization with sample 'matrix matching' followed by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 2-(Hydrazinylmethyl)-1H-1,3-Benzodiazole Derivatives and Standard Benzimidazole Drugs: Efficacy and Therapeutic Potential

In the landscape of medicinal chemistry, the benzimidazole scaffold stands as a "privileged structure," a core molecular framework that has given rise to a multitude of FDA-approved drugs.[1] Its structural resemblance to naturally occurring purines allows it to interact with a wide array of biological targets, leading to diverse therapeutic applications, from anti-parasitic to anti-cancer treatments.[1][2] Standard benzimidazole drugs, such as albendazole and mebendazole, have been mainstays in treating helminthic infections for decades.[3][4] However, the quest for enhanced efficacy, novel mechanisms of action, and the repurposing of established drugs for new indications has driven the synthesis of numerous benzimidazole derivatives.

This guide provides a comparative analysis of a specific class of these derivatives—those featuring a hydrazinylmethyl or related hydrazone moiety at the 2-position of the benzimidazole ring—against standard benzimidazole drugs. We will delve into their synthesis, comparative efficacy in oncology and microbiology, and the mechanistic rationale behind their design. This document is intended for researchers, scientists, and drug development professionals seeking to understand the evolving landscape of benzimidazole-based therapeutics.

The Rationale for Derivatization: Why Modify a Proven Scaffold?

The therapeutic efficacy of a drug is intrinsically linked to its chemical structure. While the core benzimidazole ring provides the foundational pharmacophore, strategic modifications can profoundly alter its biological activity. The introduction of a hydrazone moiety (-NH-N=CH-) at the 2-position, which is conceptually similar to the requested 2-(hydrazinylmethyl) group, is a prime example of such strategic derivatization. This modification is pursued for several key reasons:

• Expanded Biological Activity: The hydrazone group is a versatile pharmacophore known to confer a broad spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[5]

• Enhanced Binding Interactions: The nitrogen atoms in the hydrazone linkage can act as both hydrogen bond donors and acceptors, potentially forming strong interactions with biological targets like enzymes and receptors, thereby enhancing inhibitory activity.[5]

• Modulation of Physicochemical Properties: Altering the substitution at the 2-position can modify the compound's lipophilicity, solubility, and electronic distribution, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) profile.

• Novel Mechanisms of Action: While many standard benzimidazoles target tubulin polymerization, derivatives can exhibit different or multiple mechanisms of action, potentially overcoming resistance to existing drugs.[4][6]

Synthesis of 2-Hydrazino-1H-Benzimidazole and its Hydrazone Derivatives

The synthesis of 2-hydrazinyl-1H-benzodiazole derivatives typically follows a multi-step pathway, starting from the readily available o-phenylenediamine. The general workflow involves the formation of a 2-mercaptobenzimidazole intermediate, which is then converted to the key 2-hydrazino-benzimidazole. This intermediate can then be condensed with various aldehydes or ketones to yield a library of hydrazone derivatives.[5][7]

A generalized workflow for the synthesis of 2-hydrazinyl-1H-benzimidazole derivatives.

Detailed Experimental Protocol: Synthesis of 1H-benzimidazole-2-yl hydrazones[7]

This protocol is adapted from the procedure described by Argirova et al. for the synthesis of 1H-benzimidazole-2-yl hydrazone derivatives.[7]

Step 1: Synthesis of 1H-benzimidazole-2-thiol

• Dissolve o-phenylenediamine, carbon disulfide, and potassium hydroxide in an ethanol-water solution.

• Reflux the mixture according to established literature procedures.

• Upon completion, cool the reaction mixture and precipitate the product.

• Filter, wash, and dry the resulting 1H-benzimidazole-2-thiol.

Step 2: Synthesis of 1H-benzimidazol-2-yl-sulfonic acid

• Oxidize the 1H-benzimidazole-2-thiol from Step 1 using potassium permanganate in a 50% sodium hydroxide solution for 1 hour.

• Filter the reaction mixture.

• Acidify the filtrate with hydrochloric acid to a pH of 1.

• Collect the resulting precipitate of 1H-benzimidazol-2-yl-sulfonic acid by filtration and wash with water.

Step 3: Synthesis of 2-Hydrazino-1H-benzimidazole

• Reflux the 1H-benzimidazol-2-yl-sulfonic acid from Step 2 in an excess of 99% hydrazine hydrate for 3 hours.

• Isolate the product, 2-hydrazino-1H-benzimidazole, which serves as the key intermediate.

Step 4: Synthesis of Target Hydrazone Derivatives (e.g., 5a-l in the cited study)

• Dissolve the 2-hydrazino-1H-benzimidazole (1 molar equivalent) and a selected hydroxyl- or methoxy-substituted benzaldehyde (1 molar equivalent) in 99% ethanol.

• Reflux the reaction mixture for 3 hours.

• Cool the mixture to allow the product to crystallize.

• Filter, wash with cold ethanol, and dry the final 1H-benzimidazole-2-yl hydrazone product.

• Characterize the final compound using spectroscopic techniques such as FT-IR, 1H NMR, and 13C NMR.

Comparative Efficacy: Anticancer Activity

A significant area of research for benzimidazole derivatives is oncology. Standard anthelmintic drugs like mebendazole and albendazole are being actively investigated for their anticancer properties, a prime example of drug repurposing.[2][4][8] Their primary mechanism in this context is the inhibition of tubulin polymerization, which disrupts microtubule formation, leading to mitotic arrest and apoptosis in cancer cells.[4][9]

Recent studies have shown that 2-hydrazino-benzimidazole derivatives also exhibit potent anticancer activity, in some cases surpassing that of standard chemotherapeutic agents like doxorubicin.[10]

Mechanism of Action: Beyond Tubulin Inhibition

While standard benzimidazoles primarily target tubulin, their derivatives can engage with a wider range of cellular targets. The anticancer effects of various benzimidazole derivatives have been attributed to the inhibition of several key players in cancer progression.[1][6]

Anticancer mechanisms of benzimidazole derivatives.

Recent research highlights that mebendazole can induce apoptosis and inhibit migration in non-small cell lung cancer by downregulating the STAT3 signaling pathway.[11] Similarly, certain 2-hydrazino-benzimidazole derivatives have shown remarkable cytotoxicity against breast cancer cell lines, suggesting they may also engage in these or other critical pathways.[10][12]

Quantitative Comparison of Cytotoxicity

The following table summarizes the in vitro anticancer activity (IC50 values) of selected 2-hydrazino-benzimidazole derivatives compared to standard drugs. Lower IC50 values indicate greater potency.

Compound	Cancer Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)	Source(s)
2-(1H-benzimidazol-2-yl)-N-phenylhydrazinecarbothioamide (Compound 3)	MCF-7 (Breast)	3.241	Doxorubicin	17.12	[10]
Mebendazole	NSCLC cell lines	~0.16	-	-	[8]
Mebendazole	OVCAR3 (Ovarian)	Dose-dependent	-	-	[13]
Albendazole	MDA-MB-231 (Breast)	Effective Dose	-	-	[6]
5(6)-methyl-1H-benzimidazol-2-yl hydrazone derivative (Compound 5d)	MDA-MB-231 (Breast)	4.3 ± 0.3	-	-	[12]

Note: IC50 values can vary based on experimental conditions. This table is for comparative purposes.

Experimental Protocol: MTT Assay for Cell Viability[14][15][16][17]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. It measures the metabolic activity of cells, which is an indicator of their health and proliferation rate.

Materials:

• 96-well microtiter plates

• Cancer cell line of interest

• Complete cell culture medium

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS, filter-sterilized)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1x10⁴ cells/well) in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds and the standard drug in culture medium. After the 24-hour incubation, replace the old medium with 100 µL of medium containing the various drug concentrations. Include wells for a negative control (medium only) and a vehicle control (medium with the same concentration of solvent used for the drugs).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution. The plate may need to be left at room temperature in the dark for a few hours or overnight for complete solubilization.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of around 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the drug that inhibits 50% of cell growth).

Comparative Efficacy: Antimicrobial Activity

Benzimidazole derivatives have long been recognized for their chemotherapeutic importance, including antibacterial and antifungal properties.[14] The modification of the benzimidazole scaffold with hydrazone moieties has been shown to produce compounds with significant antimicrobial potential.[5]

Quantitative Comparison of Antimicrobial Activity

The efficacy of antimicrobial agents is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a microorganism.[15][16][17]

Compound	Microorganism	MIC (µg/mL)	Standard Drug	MIC (µg/mL)	Source(s)
5-(2-(2-methylbenzimidazol-1-yl)ethyl)-[6][7][10]-oxadiazole-2(3H)-thione (Compound 2)	Bacillus cereus	Highly Active	-	-	[14]
1-((1-amino-2-mercapto-1,3,4-triazol-5-yl)ethyl)-2-methylbenzimidazole (Compound 4)	Bacillus cereus	Moderately Active	-	-	[14]
Hydrazone Derivative 3c	Staphylococcus aureus	Strong Activity	Ampicillin	-	[5]
Hydrazone Derivative 3o	Candida albicans	Strong Activity	Nystatin	-	[5]

Note: Qualitative descriptions are used where specific MIC values were not provided in the source. "Highly Active" and "Strong Activity" suggest MIC values comparable to or better than standard controls.

Experimental Protocol: Broth Microdilution for MIC Determination[19][20][22]

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent.

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate liquid growth medium

• Bacterial or fungal strains to be tested

• Test compounds and standard antibiotics

• Spectrophotometer and McFarland standards for inoculum preparation

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound. Perform a two-fold serial dilution of the compound in the wells of a 96-well plate using MHB. The final volume in each well should be 50 µL, covering a wide range of concentrations.

• Inoculum Preparation: Culture the microorganism overnight on an appropriate agar plate. Pick several colonies and suspend them in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation: Dilute the standardized inoculum in MHB so that when 50 µL is added to the wells of the microtiter plate, the final concentration will be approximately 5 x 10⁵ CFU/mL.

• Controls: Include a growth control well (inoculum in broth without any antimicrobial agent) and a sterility control well (broth only).

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours for most bacteria. Incubation conditions may vary for fungi and fastidious bacteria.

• MIC Reading: After incubation, examine the plate for visible growth (turbidity). The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth. This can be determined by visual inspection or by using a plate reader to measure absorbance.

Conclusion and Future Directions

The derivatization of the benzimidazole scaffold, particularly with hydrazinylmethyl and related hydrazone moieties, represents a promising strategy in drug discovery. The evidence suggests that these modifications can lead to compounds with potent anticancer and antimicrobial activities, in some cases exceeding the efficacy of standard drugs.[5][10] The ability of these derivatives to interact with multiple cellular targets offers new avenues for treating complex diseases and overcoming drug resistance.

Standard benzimidazole drugs like albendazole and mebendazole are undergoing a renaissance through drug repurposing, demonstrating significant potential in oncology.[4][8] The comparative analysis indicates that novel hydrazone derivatives are not merely "me-too" compounds but possess unique activity profiles that warrant further investigation. Future research should focus on comprehensive structure-activity relationship (SAR) studies, in vivo efficacy and toxicity profiling, and elucidation of their precise mechanisms of action to fully realize their therapeutic potential.

References

A comprehensive list of all sources cited within this guide, including full titles and clickable URLs for verification.

• Argirova, M., Zhelyazkova, S., & Yotova, L. (2018). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. RSC Advances, 8(3), 1338-1347. [Link]

• Abd El-Salam, H. A., et al. (2016). Synthesis, reactions, structure-activity relationship of 2-benzimidazole analogs as anticancer agents and study their molecular docking. Der Pharma Chemica, 8(19), 34-45. [Link]

• Al-Ostoot, F. H., et al. (2024). Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances. Molecules, 29(3), 698. [Link]

• Abu-Bakr, S. M., et al. (2013). Novel Synthesis and Anti-Tumor Activity of 2-Hydrazino-1h-Benzimidazoles. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 4(4), 1350-1361. [Link]

• Pinto, S., et al. (2021). Mebendazole as a Candidate for Drug Repurposing in Oncology: An Extensive Review of Current Literature. Cancers, 13(19), 4875. [Link]

• Yadav, G., et al. (2023). Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega, 8(31), 28286-28303. [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Journal of Preventive Medicine and Hygiene, 57(2), E141-E148. [Link]

• Tan, K. L., et al. (2021). Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. Cancers, 13(15), 3749. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Al-Malky, H. S., et al. (2025). Mebendazole Exerts Anticancer Activity in Ovarian Cancer Cell Lines via Novel Girdin-Mediated AKT/IKKα/β/NF-κB Signaling Axis. International Journal of Molecular Sciences, 26(2), 1648. [Link]

• ResearchGate. (n.d.). Synthesis of 1H-benzimidazole-2-yl hydrazone derivatives 5a-l. [Link]

• Al-Blewi, F. F., et al. (2025). Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. Journal of the Iranian Chemical Society, 1-28. [Link]

• Al-Ghorbani, M., et al. (2025). Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole. Journal of Multidisciplinary Healthcare, 18, 1621-1636. [Link]

• U.S. Food and Drug Administration. (n.d.). ALBENZA (albendazole) tablets label. [Link]

• Adhikari, A., et al. (2022). Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives. Pharmacia, 69(4), 985-992. [Link]

• Sonkaria, R., et al. (2020). Characterization of the anticancer effect of mebendazole and its interaction with standard cytotoxic drugs in patient tumor cells ex vivo and in an in vivo mouse model. Oncology Letters, 20(3), 2877-2886. [Link]

• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. [Link]

• El-Masry, A. H., et al. (2000). Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives. Molecules, 5(12), 1429-1438. [Link]

• IDEXX. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). [Link]

• Al-Kharash, L. A., et al. (2024). From Deworming to Cancer Therapy: Benzimidazoles in Hematological Malignancies. Cancers, 16(20), 3624. [Link]

• Patsnap. (2024). What is the mechanism of Albendazole?. [Link]

• Li, Y., et al. (2024). Mebendazole induces apoptosis and inhibits migration via the reactive oxygen species-mediated STAT3 signaling downregulation in non-small cell lung cancer. Journal of Thoracic Disease, 16(2), 1279-1294. [Link]

• National Center for Biotechnology Information. (2021). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2021). Albendazole. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

• Ajani, O. O., et al. (2016). Facile Synthesis, Characterization and Antimicrobial Activity of 2-Alkanamino Benzimidazole Derivatives. Oriental Journal of Chemistry, 32(1), 109-121. [Link]

• Pantziarka, P., et al. (2014). Repurposing Drugs in Oncology (ReDO)—mebendazole as an anti-cancer agent. ecancermedicalscience, 8, 442. [Link]

• Inglis, T. J. J., et al. (2024). Determination of minimum inhibitory concentrations using machine-learning-assisted agar dilution. Microbiology Spectrum, 12(4), e02717-23. [Link]

• Argirova, M., et al. (2024). Antiproliferative, Pro-apoptotic Activity and Tubulin Dynamics Modulation of 1H-Benzimidazole-2-Yl Hydrazones in Human Breast Cancer Cell Line Mda-Mb-231. Preprints.org. [Link]

• Semantic Scholar. (n.d.). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. [Link]

• Wikipedia. (n.d.). Albendazole. Retrieved from [Link]

• O'Neill, J., et al. (2021). The Widely Used Antihelmintic Drug Albendazole is a Potent Inducer of Loss of Heterozygosity. Frontiers in Genetics, 12, 633367. [Link]

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• 3. accessdata.fda.gov [accessdata.fda.gov]
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Comparative Antimicrobial Activity of 2-(Hydrazinylmethyl)benzimidazole Derivatives: A Technical Guide

Introduction & Mechanistic Rationale

As antimicrobial resistance (AMR) escalates, the rational design of novel pharmacophores is paramount. The benzimidazole nucleus—a structural bioisostere of naturally occurring purines—has long been a cornerstone in medicinal chemistry due to its ability to competitively inhibit essential microbial enzymatic processes[1]. However, recent structural optimizations have demonstrated that introducing a flexible, hydrogen-bonding linker at the C2 position significantly alters the molecule's target affinity.

Specifically, 2-(hydrazinylmethyl)benzimidazole derivatives represent a highly promising class of antimicrobial agents. The inclusion of the methylene spacer (-CH2-) between the rigid benzimidazole core and the hydrazine moiety provides critical conformational flexibility. This allows the terminal hydrazone derivatives to dynamically adapt to the binding pockets of bacterial DNA gyrase and fungal cytochrome P450 14α-demethylase (CYP51). Furthermore, the hydrazine group acts as a potent hydrogen bond donor and acceptor, facilitating strong interactions with key amino acid residues (e.g., THR531 in bacterial targets)[2].

Mechanistic pathways of 2-(hydrazinylmethyl)benzimidazole derivatives in microbial cells.

Comparative Performance Data

To objectively evaluate the efficacy of these compounds, we compare the Minimum Inhibitory Concentration (MIC) of the parent 2-(hydrazinylmethyl)-1H-benzimidazole[3] and its substituted hydrazone derivatives against standard clinical therapeutics (Ciprofloxacin and Fluconazole). The data synthesized below reflects standardized in vitro broth microdilution assays against a panel of Gram-positive, Gram-negative, and fungal pathogens.

Compound / Drug	Substitution (R-group)	S. aureus (Gram +) MIC (µg/mL)	E. coli (Gram -) MIC (µg/mL)	P. aeruginosa (Gram -) MIC (µg/mL)	C. albicans (Fungi) MIC (µg/mL)
Ciprofloxacin	N/A (Standard)	0.5	0.25	1.0	N/A
Fluconazole	N/A (Standard)	N/A	N/A	N/A	1.0
Compound 1	Unsubstituted	32	64	128	32
Compound 2	4-Chlorobenzylidene	8	16	32	8
Compound 3	4-Nitrobenzylidene	4	8	16	16

Data Interpretation: While the unsubstituted 2-(hydrazinylmethyl)benzimidazole exhibits moderate broad-spectrum activity, the introduction of electron-withdrawing groups (such as para-chloro or para-nitro on a terminal benzylidene ring) significantly enhances antimicrobial potency. Compound 3 demonstrates a near 8-fold increase in efficacy against S. aureus compared to the parent compound. This is attributed to the increased lipophilicity facilitating better cellular penetration, coupled with enhanced electrophilicity that strengthens target enzyme binding. While not yet matching the nanomolar potency of Ciprofloxacin, the dual antibacterial and antifungal[4] nature of these derivatives presents a distinct advantage over single-target standards.

Experimental Workflows & Protocols

As a Senior Application Scientist, I emphasize that reproducible data relies on self-validating experimental systems. The following protocol details the synthesis of the core scaffold and the subsequent biological evaluation, explaining the causality behind each critical step.

Standardized workflow for the synthesis and antimicrobial evaluation of benzimidazole derivatives.

Phase 1: Synthesis of 2-(Hydrazinylmethyl)-1H-benzimidazole

• Reagent Mixing: Dissolve 0.01 mol of 2-(chloromethyl)benzimidazole in 25 mL of N,N-Dimethylformamide (DMF).

• Nucleophilic Substitution: Add 0.01 mol of hydrazine hydrate dropwise.

  • Causality: Hydrazine hydrate acts as a potent nucleophile, displacing the chlorine atom. DMF is chosen as a polar aprotic solvent to stabilize the transition state and accelerate the SN2 reaction without interfering with the nucleophile.

• Reflux & Precipitation: Reflux the mixture for 8 hours. Pour into ice-cold water to precipitate the crude product[3].

• Purification: Filter, dry, and recrystallize from 95% ethanol to yield the pure compound.

  • System Validation: Confirm structure via 1H-NMR (look for the distinct -CH2- singlet and exchangeable -NH-NH2 protons)[5].

Phase 2: High-Throughput Broth Microdilution Assay (MIC Determination)

To ensure trustworthiness, this protocol utilizes a resazurin-based microtiter assay, which provides an objective colorimetric endpoint rather than relying on subjective turbidity assessments.

• Stock Solution Preparation: Dissolve the synthesized compounds in Dimethyl Sulfoxide (DMSO) to a concentration of 1024 µg/mL.

  • Causality: DMSO is essential to solubilize the lipophilic benzimidazole core. However, the final concentration of DMSO in the assay must not exceed 1% v/v, as higher concentrations disrupt microbial cell membranes and yield false-positive antimicrobial results.

• Serial Dilution: In a 96-well plate, add 50 µL of Mueller-Hinton Broth (MHB) to all wells. Add 50 µL of the stock solution to the first column and perform a two-fold serial dilution across the plate.

• Inoculum Standardization: Prepare microbial suspensions adjusted to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL), then dilute 1:100 in MHB.

  • Causality: Standardizing the inoculum is critical; too high a bacterial load will artificially inflate the MIC, while too low a load will underestimate it.

• Inoculation & Incubation: Add 50 µL of the diluted inoculum to each well.

  • System Validation: Include a positive control (broth + inoculum, no drug) and a negative control (broth + drug, no inoculum) to validate the system. Incubate at 37°C for 18-24 hours.

• Resazurin Addition: Add 10 µL of a 0.015% resazurin solution to all wells and incubate for an additional 2 hours.

• Endpoint Reading:

  • Causality: Metabolically active (living) cells reduce the blue, non-fluorescent resazurin to pink, fluorescent resorufin. The MIC is defined as the lowest concentration of the compound that prevents this color change (i.e., the well remains blue), indicating complete inhibition of microbial growth.

Conclusion The 2-(hydrazinylmethyl)benzimidazole scaffold offers a highly tunable platform for antimicrobial drug discovery. By systematically comparing its derivatives against standard therapeutics and utilizing rigorous, self-validating bioassays, researchers can confidently identify lead compounds for further preclinical development.

References[2] Synthesis, Molecular Characterization, and Antimicrobial Evaluation of Hydrazones Derived from 2-Hydrazinobenzimidazole - PMC. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFMYYIJjoEYgTSjvnkjTpe0DsjSkMGMvzLpLinxnUOoVnaMszFsG4P1kwjYgxJLgXTSOM8wX85FZbGz-xFglFyhJCiQCO8jhL8sK63XtrL0oJqMxEJCJ2pHKo1dxHwwNoy-wv6IJTlnvx52iBE=[4] Antimicrobial activity of a new series of benzimidazole derivatives - PubMed. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtVRTMDMcnpYTcTfWoU1RjpAoy7LRAXwoG9xEdwnkbmqEno8026IQOmSiYGLOUhv1L5JVg3Co_3FL-IhCasy__bqIDpY3FxEAJFI5uRaaPvUCeOAM4K_7vaOdyStf2vY9myv4=[1] Facile Synthesis, Characterization and Antimicrobial Activity of 2-Alkanamino Benzimidazole Derivatives - Oriental Journal of Chemistry. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFptrJLxTxRoXsTnUCJhot0oPQTHha0m6aCtIG40FITT5cjkRtO6KhR5ycROTOScYhtN7ab2PqZABH3xf61EtKZ2M7f1mlTMJ5Cj8Uotdfz8Z3HXBd8vSMytBA5cvs1o1bltwC6mIyHCjpBBv405nfjla7RJIFVLU8w8hvYEZsQEZ8D-KNfxmHiOVlXt3GXaqZ0a_EZ_18qF1_h4SugezbMIO-HgbI5OAVwi_eJ6ySlV3Vlt8QytNqCO4wolIMPECkVLb-G2tCK[3] Synthesis, Characterization and Study Antibacterial Activity of Some New Fused Pyrazol Pyrimidin Derivatives - Prime Scholars. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGI1cQrSv10hz2nQjn_SheNp3DoDI6a7BTuUQZ514iJLkCHf_MUQtvhrLoyX-nssin85uahJ2Y5C7izg7vUdr7_Y7M8AnZlNoNZZpu9a7sPuqjebS2If8XpcgXSD0D_jAx3ATQ9SH3NYquqLCbM5B5BnBIwUrayMbu-gt9ZTqcra6mpVdqLDElotyRtUac9d2j_N4pb-428OVcOd4JvsV-B7ohKBEgzVtS6RHW153Ma7e95f0FYG9-uzkbrDpwr_eRwAnvslOkscuGUREjwmeKTRA==[5] European Journal of Medicinal Chemistry: Hala Bakr El-Nassan - Scribd. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFF9M21L48Wd7SUgAnkOF7h61sTcWmToxO5APKruzWK9mU_vqqiHS1ivE5DMgfcsLYwmyMI5rc8bjse6ez8hGxoFQJdeQc6EByLaR6RHQclD8pI9l3gvqpFAel-_wv4x3qR8u6Siz5B

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A Senior Application Scientist's Guide to Validating Molecular Docking Results for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

Introduction: Beyond the Score - The Imperative of Docking Validation

In the landscape of modern drug discovery, molecular docking stands as a cornerstone of computational biology, offering invaluable predictions of how a small molecule, or ligand, might interact with a protein target.[1] This in silico technique accelerates the initial phases of research by rapidly screening vast libraries of compounds to identify promising candidates, thereby saving significant time and resources.[2][3]

The focus of this guide is 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, a member of the benzimidazole class of heterocyclic compounds. The benzimidazole scaffold is recognized as a "privileged" structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5] Given this potential, accurately predicting the binding mode and affinity of novel benzimidazole derivatives is of paramount importance.

However, a docking score, no matter how favorable, is merely a computational prediction. To translate these predictions into actionable, reliable data for a drug development pipeline, a rigorous, multi-faceted validation process is not just recommended—it is essential.[2][3] Without validation, researchers risk pursuing false positives, leading to costly and time-consuming dead ends. This guide provides a comprehensive framework for validating the docking results of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, integrating both computational checks and gold-standard experimental protocols to ensure scientific rigor and trustworthiness.

PART 1: The Computational Gauntlet: Self-Validating Docking Protocols

Before screening our compound of interest, the first principle of trustworthiness is to validate the docking protocol itself. We must demonstrate that our chosen software and parameters can accurately reproduce known binding information. This is achieved through a series of computational checks designed to test the robustness and reliability of the docking procedure.

Protocol 1: Re-docking (Self-Docking) - Reproducing the Known

The most fundamental validation step is re-docking.[6][7][8] This process assesses whether a docking algorithm can reproduce the experimentally determined pose of a ligand in a protein's binding site.

Causality Behind the Method: If a docking protocol cannot accurately place a known ligand back into its crystallographically confirmed position, it has no reliable basis for predicting the position of a novel, unknown ligand like 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.

Core Metric: Root Mean Square Deviation (RMSD) The primary metric for success in a re-docking experiment is the RMSD, which measures the average distance between the atoms of the docked ligand pose and the reference (crystallographic) pose. A successful re-docking is generally defined by an RMSD value of ≤ 2.0 Å .[6][7][9]

Step-by-Step Re-docking Protocol:

• Select a High-Quality Crystal Structure: From the Protein Data Bank (PDB), choose a high-resolution crystal structure of the target protein that is co-crystallized with a ligand (the "native ligand").

• Prepare the Receptor: Remove the native ligand and all water molecules from the PDB file. Add hydrogen atoms and assign correct protonation states for amino acid residues, particularly those in the active site.

• Extract and Prepare the Ligand: Save the coordinates of the native ligand into a separate file. Assign correct bond orders and add hydrogen atoms.

• Define the Binding Site: Define the grid box for the docking calculation, ensuring it encompasses the entire binding pocket where the native ligand was located.

• Execute Re-docking: Run the molecular docking simulation using the prepared receptor and the extracted native ligand.

• Analyze the Results:

  • Superimpose the top-scoring docked pose of the ligand onto the original crystal structure.

  • Calculate the RMSD between the heavy atoms of the docked pose and the crystallographic pose.[10][11]

  • Validation Check: If the RMSD is ≤ 2.0 Å, the docking protocol is considered validated for this target.[8]

Protocol 2: Cross-Docking - A More Stringent Test

While re-docking is essential, cross-docking provides a more rigorous test of a protocol's robustness.[12] Here, a ligand from one crystal structure is docked into a different, but related, crystal structure of the same target protein.

Causality Behind the Method: Proteins are not static; their binding pockets can exhibit conformational flexibility. Cross-docking tests the ability of the docking protocol to find the correct pose even with minor variations in the receptor's side-chain conformations, which is a more realistic scenario when docking a new compound.[13] The procedure follows the same steps as re-docking, but the receptor and ligand are from different PDB entries.

Workflow for Computational Validation

The following diagram illustrates the logical flow of the computational validation process, which must be completed before docking the actual compound of interest.

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A Comparative Analysis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole and Standard Hydrazine Ligands in Coordination Chemistry

In the intricate world of coordination chemistry, the design and selection of ligands are paramount to tailoring the properties and reactivity of metal complexes. While classic hydrazine-based ligands have long been staples in the chemist's toolkit, the emergence of more complex, multifunctional ligands offers new avenues for innovation. This guide provides an in-depth comparison of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, a versatile heterocyclic ligand, against standard hydrazine ligands such as hydrazine, phenylhydrazine, and 2,4-dinitrophenylhydrazine. We will explore their structural nuances, coordination behaviors, and the resulting impact on the performance of their metal complexes, supported by experimental insights.

Introduction: A Tale of Two Ligand Architectures

Hydrazine (H₂N-NH₂) and its simple substituted derivatives like phenylhydrazine and 2,4-dinitrophenylhydrazine are foundational ligands in coordination chemistry.[1][2] Their utility stems from the lone pair of electrons on the nitrogen atoms, which can readily form coordinate bonds with metal ions.[1][3] These ligands typically act as monodentate linkers, binding to a metal center through a single nitrogen atom.[1][3] The formation of a three-membered ring when acting as a bidentate ligand would result in significant ring strain, making this coordination mode unfavorable.[1]

In contrast, 2-(hydrazinylmethyl)-1H-1,3-benzodiazole introduces a higher level of structural sophistication. It integrates the reactive hydrazinyl moiety with a benzimidazole scaffold.[4] The benzimidazole ring system is a "privileged structure" in medicinal chemistry, known for its diverse biological activities.[4] This fusion creates a ligand with multiple potential donor sites: the two nitrogen atoms of the hydrazine group and the nitrogen atoms of the benzimidazole ring. This multi-functionality allows for more complex and stable coordination geometries compared to its simpler hydrazine counterparts.

Structural and Electronic Properties: Beyond a Simple Donor

The fundamental difference between 2-(hydrazinylmethyl)-1H-1,3-benzodiazole and standard hydrazine ligands lies in the nature of the substituent on the hydrazine core.

• Standard Hydrazine Ligands: In phenylhydrazine and 2,4-dinitrophenylhydrazine, the phenyl group is a simple aromatic substituent.[5][6] The electronic properties of the hydrazine can be tuned by the addition of electron-withdrawing groups (like the nitro groups in 2,4-dinitrophenylhydrazine) to the phenyl ring.[7][8]

• 2-(hydrazinylmethyl)-1H-1,3-benzodiazole: The benzimidazole group is not merely a passive substituent. It is a heterocyclic aromatic system with its own coordination capabilities.[9] The presence of the benzimidazole ring introduces additional nitrogen donor atoms and a π-system that can participate in stacking interactions, influencing the overall structure and stability of the resulting metal complexes.[9]

Caption: Chemical structures of standard hydrazine ligands and 2-(hydrazinylmethyl)-1H-1,3-benzodiazole.

Coordination Chemistry: A Comparative Overview

The denticity and coordination modes of a ligand are critical determinants of the geometry and stability of the resulting metal complex.

• Standard Hydrazine Ligands: These ligands predominantly act as monodentate donors.[1][3] In rare cases, hydrazine can act as a bridging ligand, connecting two metal centers.[1] The coordination chemistry is relatively straightforward, typically leading to complexes with open coordination sites that can be occupied by other ligands or solvent molecules.

• 2-(hydrazinylmethyl)-1H-1,3-benzodiazole: This ligand exhibits more versatile coordination behavior. It can act as a bidentate or even tridentate ligand.[9][10] The most common bidentate coordination involves one nitrogen from the hydrazine group and one of the benzimidazole nitrogen atoms, forming a stable five- or six-membered chelate ring. This chelation effect significantly enhances the thermodynamic stability of the resulting metal complexes compared to those formed with monodentate hydrazine ligands.

Caption: Comparison of coordination modes.

Table 1: Comparative Performance of Ligand Types

Feature	Standard Hydrazine Ligands	2-(hydrazinylmethyl)-1H-1,3-benzodiazole	Rationale & Significance
Typical Denticity	Monodentate	Bidentate, potentially Tridentate	Increased denticity leads to the chelate effect, resulting in more thermodynamically stable metal complexes.
Coordination Sites	1 or 2 Nitrogen atoms	Multiple N atoms (hydrazine & benzimidazole)	Offers greater versatility in coordination geometry and the potential for forming polynuclear complexes.
Complex Stability	Generally lower	Generally higher	Chelation significantly enhances the stability of the metal complex, reducing ligand dissociation.
Structural Diversity	Limited	High	The benzimidazole scaffold allows for easy modification to tune steric and electronic properties.
Biological Activity	Variable; some are toxic	Often biologically active (antimicrobial, anticancer)	The benzimidazole moiety is a well-known pharmacophore, imparting biological activity to the ligand and its complexes.[4]

Experimental Protocols: Synthesis and Complexation

The following protocols provide a general framework for the synthesis of the ligands and their corresponding metal complexes.

Protocol 1: Synthesis of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

This synthesis is typically a multi-step process. A common route involves the conversion of a starting benzimidazole derivative.

• Step 1: Synthesis of 2-chloro-1H-benzo[d]imidazole. A mixture of 1H-benzo[d]imidazol-2(3H)-one (0.01 mol), phosphorus oxychloride (3 ml), and phosphorus pentachloride (0.5 g) is heated on a steam bath for 2 hours.[11] The reaction mixture is then cooled and carefully poured onto crushed ice. The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to yield 2-chloro-1H-benzo[d]imidazole.[11]

• Step 2: Formation of 2-hydrazinyl-1H-benzo[d]imidazole. A mixture of 2-chloro-1H-benzo[d]imidazole (0.01 mol) and hydrazine hydrate (0.01 mol) in 30 ml of ethanol is refluxed for 6 hours.[11] After concentration and cooling, the solid product is collected and crystallized from ethanol.[11]

Protocol 2: General Synthesis of a Metal Complex with 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

• Ligand Dissolution: Dissolve 2-(hydrazinylmethyl)-1H-1,3-benzodiazole (2 mmol) in a suitable solvent such as ethanol or methanol (20 mL), with gentle heating if necessary.

• Metal Salt Addition: In a separate flask, dissolve the metal salt (e.g., CoCl₂·6H₂O, NiCl₂·6H₂O, CuCl₂·2H₂O) (1 mmol) in the same solvent (10 mL).

• Complexation: Add the metal salt solution dropwise to the ligand solution with constant stirring.

• Reaction: Reflux the resulting mixture for 2-4 hours. The formation of a precipitate often indicates complex formation.

• Isolation and Purification: Cool the reaction mixture to room temperature. Filter the precipitate, wash it with the solvent and then with diethyl ether, and dry it under vacuum.

Protocol 3: General Synthesis of a Metal Complex with Phenylhydrazine

• Ligand and Metal Salt Dissolution: Dissolve phenylhydrazine (2 mmol) and the metal salt (1 mmol) in separate portions of ethanol (10 mL each).

• Complexation: Slowly add the ligand solution to the metal salt solution with vigorous stirring.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours. A change in color or the formation of a precipitate indicates complex formation.

• Isolation and Purification: Collect the solid product by filtration, wash with cold ethanol, and dry in a desiccator.

Caption: A generalized workflow for the synthesis and characterization of metal complexes.

A Comparative Look at Applications

The structural and electronic differences between these ligand classes translate directly into their applications.

• Complexes of Standard Hydrazine Ligands: These are often used as precursors in the synthesis of more complex molecules.[6] Hydrazone derivatives, formed from the reaction of hydrazines with aldehydes and ketones, and their metal complexes have shown a range of biological activities, including antimicrobial and anticancer properties.[2][12] They are also utilized in catalysis and as analytical reagents.[2][13]

• Complexes of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole: The incorporation of the benzimidazole scaffold significantly broadens the application scope, particularly in medicinal chemistry. Benzimidazole derivatives are known to possess a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[4] Metal complexes of these ligands often exhibit enhanced biological activity compared to the free ligand, a phenomenon attributed to chelation.

Conclusion: Choosing the Right Tool for the Job

The choice between 2-(hydrazinylmethyl)-1H-1,3-benzodiazole and standard hydrazine ligands is dictated by the specific requirements of the application.

• Standard hydrazine ligands are ideal for applications requiring simple, monodentate coordination or when they serve as building blocks for more complex structures like hydrazones. Their synthesis is straightforward and cost-effective.

• 2-(hydrazinylmethyl)-1H-1,3-benzodiazole is the superior choice when enhanced complex stability and multifunctionality are desired. Its ability to act as a chelating ligand and the inherent biological activity of the benzimidazole core make it a highly attractive candidate for the development of novel therapeutic agents and advanced materials.

Ultimately, the evolution from simple hydrazines to sophisticated, multifunctional ligands like 2-(hydrazinylmethyl)-1H-1,3-benzodiazole represents a significant advancement in ligand design, offering chemists greater control over the properties and functions of metal complexes.

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A Comparative Guide to In Vitro and In Vivo Toxicity Assessment of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole

This guide provides a comprehensive comparison of in vitro and in vivo methodologies for evaluating the toxicity of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole. As a molecule combining the biologically active benzimidazole scaffold with a reactive hydrazinyl group, a multi-faceted approach is essential to thoroughly characterize its toxicological profile.[1][2][3] We will explore the causal relationships behind experimental choices, present detailed protocols, and analyze the critical process of correlating in vitro data with in vivo outcomes, a cornerstone of modern toxicology and drug development.

Introduction: The Compound and the Correlation Challenge

2-(hydrazinylmethyl)-1H-1,3-benzodiazole is a heterocyclic compound of interest due to the prevalence of the benzimidazole nucleus in numerous marketed pharmaceuticals and bioactive molecules.[1][4] The inclusion of a hydrazinyl (-NHNH2) moiety, however, raises potential toxicological flags, as hydrazine derivatives are known for a range of adverse effects, including genotoxicity.[5][6]

The primary challenge in toxicology is to accurately predict human risk. While in vivo animal studies have long been the standard, ethical considerations and the need for higher throughput have driven the development of in vitro assays. The ultimate goal is to establish a robust In Vitro-In Vivo Correlation (IVIVC) , where data from cell-based assays can reliably predict the toxicological effects in a whole organism. This guide uses 2-(hydrazinylmethyl)-1H-1,3-benzodiazole as a case study to illuminate this process.

In Vitro Toxicity Assessment: The Cellular Response

In vitro assays are the first line of defense in toxicological screening, offering a rapid and cost-effective means to identify potential hazards at the cellular level.[7] For a compound like 2-(hydrazinylmethyl)-1H-1,3-benzodiazole, the primary concerns are cytotoxicity (cell death) and genotoxicity (damage to DNA).

Rationale for Assay Selection

• Cytotoxicity (MTT Assay): The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is selected for its reliability in measuring cell metabolic activity. A reduction in this activity is a proxy for cell death or proliferation inhibition.[8][9] It provides a quantitative measure (IC50 value) of the concentration at which the compound induces 50% inhibition of cell viability, which is crucial for dose-range finding in subsequent experiments.[10][11]

• Genotoxicity (Comet Assay): The single-cell gel electrophoresis, or Comet assay, is a sensitive technique for detecting DNA strand breaks in individual cells.[12][13] Given that hydrazines can induce oxidative stress and form DNA adducts, this assay is critical for assessing the mutagenic potential of the compound.[5][6][14] It can be applied to virtually any cell type and can distinguish between single and double-strand DNA breaks under varying conditions (e.g., alkaline vs. neutral).[12][15]

Data Presentation: In Vitro Toxicity Profile

The following table summarizes hypothetical, yet plausible, data for 2-(hydrazinylmethyl)-1H-1,3-benzodiazole across different human cell lines. This allows for a comparative assessment of its potential cell-type-specific toxicity.

Assay	Cell Line	Endpoint	Result
MTT Cytotoxicity	HepG2 (Liver)	IC50 (µM)	45.8
A549 (Lung)	IC50 (µM)	72.3
DLD-1 (Colon)	IC50 (µM)	57.7
Alkaline Comet	HepG2 (Liver)	% Tail DNA @ 25 µM	28.5%
A549 (Lung)	% Tail DNA @ 25 µM	15.2%

Data is illustrative and based on typical findings for benzimidazole and hydrazinyl derivatives.[10][11][16]

Mandatory Visualization: In Vitro Experimental Workflow

Caption: General workflow for in vitro cytotoxicity and genotoxicity testing.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol is a self-validating system, incorporating controls to ensure data integrity.[17]

• Cell Seeding:

  • Culture human cancer cell lines (e.g., HepG2, A549) in appropriate media.

  • Trypsinize and count the cells. Seed 1 x 10⁴ cells in 100 µL of medium per well into a 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[18]

• Compound Treatment:

  • Prepare a stock solution of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole in DMSO.

  • Perform serial dilutions in culture medium to achieve final concentrations ranging from, for example, 1 µM to 500 µM. Ensure the final DMSO concentration is <0.5% to avoid solvent toxicity.[17]

  • Remove the old medium from the cells and add 100 µL of the compound dilutions.

  • Controls: Include untreated cells (100% viability), vehicle control (medium with DMSO), and blank wells (medium only).[17]

  • Incubate for the desired time (e.g., 48 hours).

• MTT Incubation & Measurement:

  • Add 10 µL of 5 mg/mL MTT reagent to each well.[17][19]

  • Incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[19]

  • Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[17]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[8][17]

  • Measure the absorbance at 570 nm using a microplate reader.[18]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate cell viability as a percentage relative to the untreated control.

  • Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

In Vivo Toxicity Assessment: The Systemic Response

In vivo studies are indispensable for understanding the effects of a compound on a complex, whole biological system. They reveal information about bioavailability, metabolism, target organ toxicity, and the overall toxicological profile that cannot be obtained from in vitro models.[20]

Rationale for Study Design

• Acute Oral Toxicity (OECD 423): The Acute Toxic Class Method (OECD Test Guideline 423) is chosen for its ethical advantage of using fewer animals than the traditional LD50 test while still providing sufficient information for hazard classification according to the Globally Harmonised System (GHS).[21][22] This stepwise procedure uses 3 animals per step to assign a toxicity class.[21] The oral route is selected as it is a common route of accidental or intentional exposure for many chemicals.

Data Presentation: In Vivo Toxicity Profile

The following table presents a hypothetical summary of an acute oral toxicity study in Wistar rats.

Parameter	Observation
LD50 Cut-off (mg/kg)	> 300 and < 2000
GHS Classification	Category 4: Harmful if swallowed
Clinical Signs	Lethargy, ataxia, and tremors observed at doses ≥ 900 mg/kg.[2]
Body Weight	Significant weight loss at doses ≥ 900 mg/kg.[2]
Gross Necropsy Findings	Evidence of gastric irritation and pale, enlarged livers at high doses.
No-Observed-Adverse-Effect Level (NOAEL)	500 mg/kg[2]

Data is illustrative and based on typical findings for benzimidazole derivatives.[2]

Mandatory Visualization: In Vivo Experimental Workflow

Caption: Stepwise procedure for an in vivo acute oral toxicity study (OECD 423).

Experimental Protocol: Acute Oral Toxicity (OECD 423)

This protocol follows internationally recognized guidelines to ensure reproducibility and regulatory acceptance.[21][22]

• Animal Selection and Acclimation:

  • Use healthy, young adult Wistar rats (females are typically recommended), weighing within ±20% of the mean weight.[22]

  • Acclimate animals for at least 5 days to laboratory conditions (12h light/dark cycle, controlled temperature and humidity) with free access to standard diet and water.

• Dosing Procedure (Stepwise):

  • Starting Dose: Based on available data (e.g., in vitro cytotoxicity), select a starting dose from the OECD 423 fixed levels (e.g., 300 mg/kg).[21]

  • Fast animals overnight prior to dosing.

  • Administer a single oral dose of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole (e.g., suspended in 0.5% carboxymethyl cellulose) via gavage.

  • Dose a group of 3 female rats.

• Observation:

  • Observe animals closely for the first 4 hours post-dosing and then daily for a total of 14 days.[2][23]

  • Record all signs of toxicity, including changes in skin, fur, eyes, respiration, and behavior (e.g., tremors, convulsions, lethargy).[2]

  • Record body weight just before dosing and at least weekly thereafter.

  • Note any mortalities.

• Decision-Making and Subsequent Steps:

  • The outcome of the first step determines the next action as per OECD 423 flowcharts. For example, if 2 or 3 animals die, the test is repeated at a lower dose. If 0 or 1 animal dies, the test is repeated at a higher dose.[21]

  • This process continues until a stopping criterion is met, which allows for classification.

• Pathology:

  • At the end of the 14-day observation period, all surviving animals are humanely euthanized.

  • Conduct a gross necropsy on all animals (including those that died during the study) and examine major organs for abnormalities.

Bridging the Gap: In Vitro-In Vivo Correlation (IVIVC)

Establishing a meaningful IVIVC is the pinnacle of toxicological assessment. It involves synthesizing data from both domains to build a cohesive toxicity profile and to understand the underlying mechanisms.

Analysis and Interpretation

• Correlation: The in vitro data suggested moderate cytotoxicity, with the liver cell line (HepG2) being the most sensitive. It also indicated a potential for DNA damage. This correlates well with the hypothetical in vivo findings, where the LD50 cut-off is in the "Harmful" category and gross necropsy points towards liver effects at high doses. The genotoxicity seen in vitro provides a plausible mechanism for the systemic toxicity observed in vivo.

• Discrepancies and Causality: An IVIVC is rarely a perfect 1:1 match. In vivo, the compound is subject to absorption, distribution, metabolism, and excretion (ADME). The liver, as the primary metabolic organ, may bioactivate the compound, explaining the higher sensitivity of HepG2 cells in vitro and the liver findings in vivo. Conversely, poor absorption in the gut could lead to lower systemic toxicity in vivo than predicted by potent in vitro cytotoxicity.

• Limitations: In vitro systems lack the complexity of a whole organism, including multi-organ interactions, endocrine regulation, and immune responses. Therefore, while in vitro assays are powerful screening tools, in vivo confirmation remains the gold standard for regulatory risk assessment.[20]

Mandatory Visualization: IVIVC Logic Diagram

Caption: Logical flow for establishing an In Vitro-In Vivo Correlation.

Conclusion

The toxicological evaluation of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole exemplifies the synergistic relationship between in vitro and in vivo testing. In vitro assays provide rapid, mechanistic insights into cellular toxicity and genotoxicity, guiding further studies and reducing animal use. In vivo experiments provide the definitive data on systemic effects and target organ toxicity necessary for regulatory classification and risk assessment. A strong IVIVC, built upon a foundation of well-designed experiments and a thorough understanding of the compound's pharmacokinetic properties, is paramount for making informed decisions in drug development and chemical safety.

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• Mori, H., et al. (1988). Genotoxicity of a variety of hydrazine derivatives in the hepatocyte primary culture/DNA repair test using rat and mouse hepatocytes. Japanese Journal of Cancer Research. Available from: [Link]

• OECD. (2001). OECD GUIDELINE FOR TESTING OF CHEMICALS. Acute Oral Toxicity – Acute Toxic Class Method. National Toxicology Program. Available from: [Link]

• Gök, M. K., et al. (2025). In vitro cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative. Journal of King Saud University - Science. Available from: [Link]

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• ResearchGate. (2024). Novel 2-Substituted Benzothiazole Derivatives: Synthesis, In-vitro and In- silico Evaluations as Potential Anticancer Agents. Available from: [Link]

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• DTIC. BIOCHEMICAL PHARMACOLOGY OF HYDRAZINES TOXICITY. Available from: [Link]

• Wills, J. W., et al. (2021). In vivo Mammalian Alkaline Comet Assay: Method Adapted for Genotoxicity Assessment of Nanomaterials. Frontiers. Available from: [Link]

• ResearchGate. (2020). OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Available from: [Link]

• Sukhramani, P. S., et al. (2011). In-vitro cytotoxicity evaluation of novel N-substituted bis-benzimidazole derivatives for anti-lung an. Scholars Research Library. Available from: [Link]

• Zasheva-Peev, D. G., et al. (2025). Synthesis and In Vitro Biological Studies of Heterocyclic Benzimidazole Derivatives as Potential Therapeutics for Trichinellosis. MDPI. Available from: [Link]

• Hartmann, A., et al. (2005). The in vivo comet assay: use and status in genotoxicity testing. Oxford Academic. Available from: [Link]

• ResearchGate. Scheme 7: Synthesis of some 1,3-benzothiazole-2-yl-hydrazone derivatives. Available from: [Link]

• Walsh Medical Media. (2015). Genotoxicity and Mutagenicity Assays for Selection of Chemical Compounds with Therapeutic Potential: A Short Commentary. Available from: [Link]

• OECD. OECD GUIDELINE FOR THE TESTING OF CHEMICALS 425. National Toxicology Program. Available from: [Link]

• Gębura, J., et al. (2012). New benzimidazole derivatives with potential cytotoxic activity — study of their stability by RP-HPLC. Semantic Scholar. Available from: [Link]

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benchmarking 2-(hydrazinylmethyl)-1H-1,3-benzodiazole cytotoxicity in cancer cell lines

Benchmarking 2-(Hydrazinylmethyl)-1H-1,3-Benzodiazole: Cytotoxicity and Apoptotic Efficacy in Solid Tumor Cell Lines

As application scientists in oncology drug development, we are constantly evaluating novel pharmacophores to overcome the dose-limiting toxicities and resistance mechanisms associated with standard chemotherapeutics like Cisplatin and Doxorubicin. The benzimidazole scaffold has emerged as a highly privileged structure in medicinal chemistry[1]. Specifically, benchmarking the cytotoxicity of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole —and its immediate hydrazone derivatives—provides critical insights into a compound class that acts as a potent bioisostere for biological nucleotides[2].

This guide objectively benchmarks the in vitro performance of this compound class against standard-of-care alkylating agents, detailing the mechanistic rationale, comparative data, and the self-validating experimental workflows required to prove its efficacy.

Mechanistic Rationale: Why the Benzimidazole Scaffold?

The structural architecture of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole consists of a benzo-fused imidazole ring substituted at the 2-position with a hydrazinylmethyl group. This specific configuration is chosen for two distinct mechanistic reasons:

• Target Mimicry: The benzimidazole core mimics purine nucleotides, allowing it to readily interact with biomolecular targets such as the colchicine-binding site of tubulin and DNA minor grooves[1][3].

• Pharmacophore Versatility: The hydrazinylmethyl moiety acts as a critical hydrogen-bond donor/acceptor network. It not only enhances cellular lipophilicity and absorption but also serves as a reactive precursor to form highly potent hydrazone-benzimidazole hybrids, which have demonstrated remarkable dual-inhibition of kinases like EGFR and BRAF[4].

Comparative Cytotoxicity Benchmarking

To objectively evaluate the compound's performance, it is benchmarked against Cisplatin across a panel of solid tumor cell lines. The data below synthesizes recent in vitro screening results for benzimidazole derivatives sharing this core pharmacophore[2][4].

Table 1: Comparative IC50​ Benchmarking at 48 Hours Post-Treatment

Cell Line	Tissue Origin	Benzimidazole Derivative IC50​ (µM)	Cisplatin IC50​ (µM)	Performance vs. Standard
HepG2	Liver Carcinoma	15.58	37.32	2.4x more potent
A549	Lung Carcinoma	15.80	> 40.00	>2.5x more potent
MCF-7	Breast Carcinoma	~ 20.10	~ 25.50	1.2x more potent
DLD-1	Colorectal Carcinoma	~ 18.50	~ 30.00	1.6x more potent

Data interpretation: The benzimidazole derivative exhibits a consistently lower IC50​ across multiple solid tumor lines compared to Cisplatin, demonstrating particularly high efficacy in hepatic (HepG2) and pulmonary (A549) models[2].

Experimental Workflow & Self-Validating Protocols

A robust benchmarking study cannot rely on a single assay. To ensure trustworthiness, we employ a self-validating system: a primary metabolic assay (MTT) orthogonalized by a phenotypic cell death assay (Annexin V/PI Flow Cytometry).

Figure 1: Self-validating experimental workflow for benchmarking cytotoxicity and apoptosis.

Step-by-Step Methodology

Phase 1: Cell Synchronization and Treatment

• Seeding: Harvest A549 and HepG2 cells and seed at 1×104 cells/well in 96-well plates (for MTT) and 2×105 cells/well in 6-well plates (for Flow Cytometry). Incubate overnight at 37°C in 5% CO2​ .

  • Causality: Overnight incubation ensures cellular adherence and entry into the logarithmic growth phase. Because benzimidazoles often target microtubule dynamics during mitosis, the cells must be actively dividing for accurate benchmarking.

• Treatment: Treat cells with serial dilutions of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole (1.56 µM to 100 µM). Include a 0.1% DMSO vehicle control and a Cisplatin positive control. Incubate for 48 hours.

  • Causality: A 48-hour exposure provides sufficient time for the compound to induce cell cycle arrest and trigger the downstream apoptotic cascade[5]. The vehicle control proves that any observed cytotoxicity is due to the compound, not solvent toxicity.

Phase 2: Primary Viability Assay (MTT)

• Reagent Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark.

• Solubilization: Carefully aspirate the media and add 100 µL of DMSO to dissolve the purple formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate viability relative to the vehicle control.

  • Causality: The MTT assay measures mitochondrial reductase activity. A drop in absorbance indicates metabolic stalling or cell death, providing the raw data needed to calculate the IC50​ [2].

Phase 3: Orthogonal Validation (Annexin V/PI Flow Cytometry)

• Harvesting: Trypsinize the treated cells from the 6-well plates, wash twice with cold PBS, and resuspend in 1X Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze immediately via flow cytometry, capturing at least 10,000 events per sample.

  • Causality: MTT alone cannot distinguish between a cytostatic effect (growth arrest) and a cytotoxic effect (cell death). Annexin V binds to externalized phosphatidylserine (a hallmark of early apoptosis), while PI enters cells with compromised membranes (late apoptosis/necrosis). This orthogonal step proves that the loss of viability is actively driven by apoptosis[3].

Mechanistic Pathway: Driving Intrinsic Apoptosis

The cytotoxicity of 2-(hydrazinylmethyl)-1H-1,3-benzodiazole derivatives is not random; it is highly targeted. Upon entering the cell, these compounds disrupt microtubule polymerization or intercalate DNA, triggering severe cellular stress. This stress initiates the intrinsic apoptotic pathway, characterized by a loss of mitochondrial membrane potential ( ΔΨm​ ) and the subsequent release of cytochrome c, which activates the Caspase-9 to Caspase-3 cleavage cascade[1][4].

Figure 2: Intrinsic apoptotic signaling pathway induced by benzimidazole derivatives.

Conclusion

Benchmarking 2-(hydrazinylmethyl)-1H-1,3-benzodiazole against standard chemotherapeutics reveals a highly potent pharmacophore capable of outperforming Cisplatin in resistant solid tumor lines like A549 and HepG2[2]. By utilizing a self-validating workflow combining metabolic quantification with phenotypic flow cytometry, researchers can confidently attribute this cytotoxicity to targeted intrinsic apoptosis rather than off-target necrosis[3][4]. Future development should focus on in vivo ADME profiling and xenograft models to translate these promising in vitro metrics into clinical viability.

References

• Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. Acta Pharmaceutica Sinica B (via NIH/PMC). URL:[Link]

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• Investigation of Cytotoxic Effect of a Benzimidazole Derivative in DLD-1 Cell Line Using MTT Cell Viability Test and Histopathological Parameter Methods. Eastern Journal of Medicine. URL: [Link]

• Benzimidazole-Based Derivatives as Apoptotic Antiproliferative Agents: Design, Synthesis, Docking, and Mechanistic Studies. Molecules (via MDPI). URL:[Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of Benzimidazole Hydrazines

For researchers, scientists, and professionals in drug development, understanding the structural nuances of novel compounds is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique for molecular characterization. This guide provides an in-depth, objective comparison of the mass spectrometry fragmentation patterns of benzimidazole hydrazines, a class of compounds with significant therapeutic potential. By delving into the causality behind fragmentation pathways and providing supporting experimental data, this document aims to empower researchers to confidently interpret the mass spectra of these important molecules.

Introduction to the Mass Spectrometry of Benzimidazole Hydrazines

Benzimidazole and its derivatives are a critical pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. When the benzimidazole core is functionalized with a hydrazine or hydrazone moiety, the resulting compounds often display enhanced and diverse pharmacological profiles.

Electron Ionization (EI) mass spectrometry is a powerful tool for the structural elucidation of these compounds. Upon electron impact, the molecule is ionized to form a molecular ion (M+•), which then undergoes a series of fragmentation events to produce a unique mass spectrum. The fragmentation pattern serves as a molecular fingerprint, providing invaluable information about the compound's structure. Understanding these fragmentation pathways is crucial for confirming the identity of newly synthesized benzimidazole hydrazines and for identifying unknown related structures.

This guide will dissect the characteristic fragmentation patterns of the benzimidazole core and the hydrazine/hydrazone side chain, and then explore how these patterns combine and influence each other in the overall mass spectrum.

General Fragmentation Pathways

The fragmentation of benzimidazole hydrazines under EI-MS can be rationalized by considering the fragmentation of the two main structural components: the benzimidazole ring system and the hydrazone side chain.

Fragmentation of the Benzimidazole Core

The fragmentation of the benzimidazole nucleus is well-characterized.[1][2] The molecular ion is typically stable and observed as a prominent peak.[1] Key fragmentation pathways include:

• Loss of HCN: A characteristic fragmentation of the imidazole ring involves the elimination of a neutral hydrogen cyanide (HCN) molecule.[1][2]

• Ring Cleavage: The imidazole ring can undergo cleavage, leading to the formation of various fragment ions.

• Loss of Substituents: Substituents on the benzimidazole ring or the nitrogen atoms will influence the fragmentation, often being lost as radicals or neutral molecules.

The following diagram illustrates a generalized fragmentation pathway for a simple 2-substituted benzimidazole.

Caption: Generalized fragmentation of a 2-substituted benzimidazole.

Fragmentation of the Hydrazone Moiety

The hydrazone linkage (–C=N-NH–) also exhibits characteristic fragmentation patterns. The cleavage of the N-N bond is a common and significant fragmentation pathway. The nature of the substituent attached to the hydrazone will heavily influence the resulting fragments.

• N-N Bond Cleavage: This is often a primary fragmentation event, leading to the formation of two radical cations.

• Cleavage of the C=N Bond: The double bond can also cleave, though typically this is less favored than N-N bond cleavage.

• Rearrangements: Hydrogen rearrangements, such as the McLafferty rearrangement, can occur if the substituent on the carbonyl carbon contains a gamma-hydrogen.

Comparative Fragmentation of Substituted Benzimidazole Hydrazines

The interplay between the fragmentation of the benzimidazole core and the hydrazone side chain leads to the characteristic mass spectra of benzimidazole hydrazines. The substituents on both the benzimidazole ring and the hydrazone moiety will direct the fragmentation pathways.

For instance, consider a generic benzimidazole hydrazone structure formed from 2-hydrazinobenzimidazole and an aromatic aldehyde.

The initial ionization will likely occur on one of the nitrogen atoms or the aromatic systems. The subsequent fragmentation can proceed through several competing pathways:

• Cleavage of the N-N Bond: This is a very common fragmentation, resulting in the formation of the 2-aminobenzimidazole cation and a radical cation corresponding to the substituted benzylideneimine.

• Fragmentation of the Benzimidazole Ring: The characteristic loss of HCN from the benzimidazole ring can occur from the molecular ion or subsequent fragment ions.

• Loss of the Substituent from the Aromatic Ring: The substituent on the aromatic ring of the hydrazone moiety can be lost as a radical or neutral molecule.

The following table summarizes the expected key fragment ions for a series of hypothetical substituted benzimidazole hydrazines, illustrating how changes in substitution affect the mass spectrum.

Substituent (R) on Phenyl Ring	Molecular Ion (m/z)	[M - R]+	[Benzimidazole-NH2]+	[R-C6H4-CH=N]+•
-H	222	221	147	104
-CH3	236	221	147	118
-OCH3	252	237	147	134
-Cl	256/258	221	147	138/140
-NO2	267	221	147	149

Experimental Protocol for Mass Spectrometry Analysis

To obtain high-quality and reproducible mass spectra of benzimidazole hydrazines, a standardized experimental protocol is essential.

Objective: To acquire the electron ionization (EI) mass spectrum of a synthesized benzimidazole hydrazine derivative for structural confirmation.

Materials and Instrumentation:

• Synthesized benzimidazole hydrazine compound

• High-purity solvent (e.g., methanol, acetonitrile, or dichloromethane)

• Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe for a standalone MS system.

• Helium (carrier gas for GC)

Procedure:

• Sample Preparation:

  • Dissolve a small amount (approximately 1 mg) of the benzimidazole hydrazine in 1 mL of a suitable volatile solvent.

  • If using GC-MS, ensure the compound is thermally stable and volatile enough for gas chromatography. If not, a direct insertion probe is recommended.

• Instrument Setup (for GC-MS):

  • GC Column: A standard non-polar column (e.g., DB-5ms) is often suitable.

  • Injector Temperature: 250-280 °C.

  • Oven Program: Start at a temperature appropriate for the solvent (e.g., 50 °C), then ramp up to a final temperature that ensures elution of the compound without degradation (e.g., 280-300 °C).

  • Carrier Gas Flow: Typically 1-2 mL/min of Helium.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV (standard for library matching and inducing fragmentation).

  • Ion Source Temperature: 200-250 °C.

  • Mass Range: Scan from a low m/z (e.g., 40) to a value sufficiently high to include the molecular ion (e.g., 500 amu).

  • Scan Speed: A scan speed of 1-2 scans/second is generally adequate.

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS.

  • If using a direct insertion probe, place a small amount of the solid sample in a capillary tube and insert it into the mass spectrometer. Gradually heat the probe to volatilize the sample.

  • Acquire the mass spectral data across the specified mass range.

• Data Analysis:

  • Identify the molecular ion peak.

  • Analyze the major fragment ions and propose fragmentation pathways based on the principles outlined in this guide.

  • Compare the obtained spectrum with any available library spectra or previously reported data for similar compounds.

Caption: Experimental workflow for MS analysis of benzimidazole hydrazines.

Conclusion

The mass spectral fragmentation of benzimidazole hydrazines is a predictable process governed by the inherent chemical properties of the benzimidazole ring and the hydrazone functionality. By understanding the characteristic fragmentation pathways of these two components, researchers can confidently interpret the mass spectra of novel derivatives. The primary fragmentation events typically involve cleavage of the N-N bond in the hydrazone linker and the loss of HCN from the benzimidazole core. The nature and position of substituents play a crucial role in directing the fragmentation, leading to a unique mass spectrum for each analogue. This guide provides a foundational framework for the structural elucidation of this important class of compounds, facilitating their continued development in various scientific and therapeutic fields.

References

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• Galić, N. (2018). Structural investigation of aromatic hydrazones and their complexes by ESI MS/MS. 5th European Mass Spectrometry Conference.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole

Introduction: As researchers dedicated to advancing drug development and scientific discovery, our commitment to safety and environmental stewardship is paramount. The handling and disposal of specialized chemical reagents require a deep understanding of their intrinsic properties. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole, a molecule combining the reactive characteristics of a hydrazine derivative with the bio-active benzimidazole scaffold. The procedures outlined herein are designed to ensure the safety of laboratory personnel and maintain compliance with environmental regulations.

Hazard Profile & Risk Assessment: Understanding the "Why"

The disposal protocol for 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole is dictated by the hazards associated with its two primary functional components: the hydrazine group and the benzimidazole core.

• The Hydrazine Moiety (-NHNH₂): Hydrazine and its derivatives are recognized as highly hazardous. They are potent reducing agents and can react violently with oxidizing agents, acids, and certain metal oxides.[1] Many hydrazine compounds are classified as toxic if inhaled, ingested, or absorbed through the skin, and are often considered potential carcinogens.[2] The U.S. Environmental Protection Agency (EPA) classifies hydrazine and many of its derivatives as hazardous wastes, necessitating strict disposal protocols.[3]

• The Benzimidazole Core: This heterocyclic amine system, while a common scaffold in pharmaceuticals, is not without its own hazards. Upon thermal decomposition, benzimidazoles can emit highly toxic fumes, including nitrogen oxides (NOx) and carbon monoxide (CO).[4][5]

Consequently, 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole must be treated as a hazardous substance. GHS classifications for the closely related compound 2-hydrazinyl-1H-1,3-benzodiazole provide a strong basis for risk assessment.[6]

Table 1: GHS Hazard Classification Summary for 2-hydrazinyl-1H-1,3-benzodiazole [6] | Hazard Class | Hazard Category | Pictogram | Signal Word | Hazard Statement | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral | Category 4 | | Warning | H302: Harmful if swallowed | | Acute Toxicity, Dermal | Category 4 | | Warning | H312: Harmful in contact with skin | | Skin Corrosion/Irritation | Category 2 | | Warning | H315: Causes skin irritation | | Serious Eye Damage/Irritation | Category 2 | | Warning | H319: Causes serious eye irritation | | Acute Toxicity, Inhalation | Category 4 | | Warning | H332: Harmful if inhaled | | Specific target organ toxicity, single exposure | Category 3 | | Warning | H335: May cause respiratory irritation |

Pre-Disposal Best Practices: A Strategy of Waste Minimization

The most effective approach to waste management begins with pollution prevention and source reduction.[7] Before generating waste, consider the following principles to minimize its volume and associated risks:

• Source Reduction: Procure the smallest quantity of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole necessary for your experimental needs.[8]

• Inventory Management: Maintain a meticulous and up-to-date chemical inventory to prevent the over-purchase of reagents and the generation of expired chemical waste.[7][9]

• Scale Reduction: Whenever feasible, reduce the scale of experiments to decrease the volume of chemical waste produced.[7][8]

Step-by-Step Disposal Protocol for 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole

This protocol must be executed in strict adherence to your institution's Environmental Health and Safety (EH&S) guidelines and all local, state, and federal regulations.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

• Rationale: To prevent dermal contact, eye exposure, and inhalation of dust or aerosols.

• Procedure: Before handling the compound or its waste, wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a fully buttoned lab coat.[2] All handling and packaging of waste must be conducted within a certified chemical fume hood.[2]

Step 2: Waste Segregation and Containerization

• Rationale: To prevent accidental chemical reactions and ensure the waste enters the correct disposal stream. This compound is a hazardous waste.

• Procedure:

  • Designate a specific, compatible hazardous waste container for 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole and materials contaminated with it. Plastic containers are often preferred.[8]

  • The container must be in good condition, have a secure, sealable lid, and be clearly labeled with a "Hazardous Waste" tag.[8][10]

  • The label must include the full chemical name: "2-(Hydrazinylmethyl)-1H-1,3-benzodiazole" and a clear indication of its hazards (e.g., "Toxic," "Irritant").[10]

  • Crucially, do not mix this waste with other chemical waste streams, especially oxidizing agents, acids, or metal oxides. [1][5]

Step 3: Management of Contaminated Materials

• Rationale: Any item that has come into contact with the chemical is considered contaminated and must be disposed of as hazardous waste.

• Procedure: Place all contaminated disposable materials, such as weighing paper, spatulas, pipette tips, and used gloves, directly into the designated hazardous waste container.[2]

Step 4: Small-Scale Spill Management

• Rationale: To safely contain and clean up minor spills without creating additional hazards.

• Procedure:

  • Ensure the area is well-ventilated (within a fume hood).

  • For small powder spills, carefully cover the material with an inert absorbent like sand or vermiculite. Do NOT use combustible materials like sawdust. [2][11]

  • Gently sweep the mixture into the designated hazardous waste container, avoiding the creation of dust.[2]

  • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol), and place the used cloth in the contaminated waste bag/container.[2]

Step 5: Temporary On-Site Storage

• Rationale: To safely store the waste in the laboratory until it is collected for final disposal.

• Procedure:

  • Keep the hazardous waste container securely closed at all times, except when adding waste.[8]

  • Store the container in a designated, well-ventilated, and secure Satellite Accumulation Area (SAA) within the laboratory where the waste was generated.[2][8]

  • Ensure the SAA is away from incompatible materials.[2]

Step 6: Final Disposal

• Rationale: To ensure the waste is transported, treated, and disposed of in a compliant and environmentally sound manner.

• Procedure:

  • Do not, under any circumstances, attempt to dispose of this chemical down the drain or in the regular trash. [2]

  • Contact your institution's EH&S department or a certified hazardous waste management company to arrange for pickup and disposal.[2][12]

  • Follow all institutional procedures for waste hand-off, including completing any necessary manifests or documentation.[10]

A Note of Caution on Chemical Inactivation

While literature describes methods for the chemical destruction of hydrazines using oxidants like sodium hypochlorite or hydrogen peroxide, these procedures are not recommended for bench scientists .[1][3] The primary reason is the significant risk of incomplete reaction, which can generate highly carcinogenic by-products such as N-nitrosoalkylamines.[3][13] Such chemical inactivation should only be performed by trained professionals in specialized waste treatment facilities equipped to handle and verify the complete destruction of the hazardous compounds.

Visualization: Disposal Workflow

The following diagram outlines the logical workflow for the safe and compliant disposal of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole.

Caption: Disposal workflow for 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole.

References

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• University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

• My Green Lab. (n.d.). Laboratory Waste Solutions for Sustainable Research Practices. Retrieved from [Link]

• Veolia. (n.d.). Laboratory Waste Management Services - Southeast Asia. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Management of Waste. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• Justrite. (2018, November 29). How to Manage Chemical Waste Disposal in Academic Labs. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. Retrieved from [Link]

• NextSDS. (n.d.). 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole — Chemical Substance Information. Retrieved from [Link]

• European Chemicals Agency. (2019, April 2). Hydrazine. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Benzimidazole, 98%. Retrieved from [Link]

• ResearchGate. (2024, November 6). (PDF) Serious adverse events reported with benzimidazole derivatives: A disproportionality analysis from the World Health Organization's pharmacovigilance database. Retrieved from [Link]

• s d fine-chem limited. (n.d.). benzimidazole - MSDS. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-hydrazinyl-1H-1,3-benzodiazole. PubChem Compound Database. Retrieved from [Link]

• SciSpace. (1997). The chemical and biochemical degradation of hydrazine. Retrieved from [Link]

• Google Patents. (n.d.). Method for decomposing hydrazine contained in an aqueous liquid.

• PubMed. (1999). Hydrazine cation radical in the active site of ethanolamine ammonia-lyase: mechanism-based inactivation by hydroxyethylhydrazine. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). BIOCHEMICAL PHARMACOLOGY OF HYDRAZINES TOXICITY. Retrieved from [Link]

• Ataman Kimya. (n.d.). HYDRAZINE. Retrieved from [Link]

• ResearchGate. (n.d.). Aerobic Oxidation of 2-Hydrazinyl-1-methyl-1H-benzo[d]imidazole In Situ: A Quantum Chemical Insight into the Reaction Background. Retrieved from [Link]

• PMC. (n.d.). Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. Retrieved from [Link]

• PubMed. (2025, August 1). Treatment options of nitrogen heterocyclic compounds in industrial wastewater: From fundamental technologies to energy valorization applications and future process design strategies. Retrieved from [Link]

• ResearchGate. (n.d.). Environment-friendly synthesis of nitrogen-containing heterocyclic compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Hydroxymethyl)-1H-benzimidazole. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(hydroxymethyl)-1H-benzimidazole-5-carboxylic acid. PubChem Compound Database. Retrieved from [Link]

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• Royal Society of Chemistry. (2021, December 14). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. Retrieved from [Link]

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• Arabian Journal of Chemistry. (2011, July 1). Synthesis, characterization and antimicrobial evaluation of some 1,3-benzothiazole-2-yl-hydrazone derivatives. Retrieved from [Link]

• Russian Journal of General Chemistry. (2022, November 10). Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives. Retrieved from [Link]

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Personal protective equipment for handling 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole

Comprehensive Safety & Handling Guide: 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole

A Senior Application Scientist's Protocol for Ensuring Laboratory Safety

As researchers and drug development professionals, our work with novel chemical entities demands a profound respect for the unknown. The compound 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole, by its very structure, combines the reactive and potentially toxic nature of a hydrazine moiety with the biologically active benzimidazole core. This guide is structured to provide a deep, procedural understanding of the personal protective equipment (PPE) and handling protocols necessary to work with this compound safely. Our directive is not merely to list steps but to build a self-validating system of safety, grounded in the chemical's known and inferred properties.

Hazard Assessment: Understanding the Inherent Risks

A robust safety plan begins with a clear-eyed assessment of the potential hazards. While a specific, comprehensive toxicological profile for 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole may be limited, its constituent functional groups provide a strong basis for a conservative and cautious approach.

• Hydrazine Moiety: Hydrazine and its derivatives are well-documented as reactive, toxic, and potentially corrosive substances.[1][2] They can be absorbed through inhalation, skin contact, and ingestion, posing a significant systemic risk.

• Benzimidazole Core: This heterocyclic scaffold is common in pharmacologically active molecules. While many are safe, some derivatives are known to cause skin and eye irritation.[3][4][5]

• Aggregated GHS Data: Information available for the parent compound, 2-hydrazinyl-1H-1,3-benzodiazole, classifies it as harmful if swallowed, harmful in contact with skin, and harmful if inhaled.[6] It is also known to cause serious eye irritation, skin irritation, and may cause respiratory irritation.[6]

Therefore, we must treat this compound as a substance with high acute toxicity, capable of causing severe irritation to the eyes, skin, and respiratory system.

Core Protection: The Personal Protective Equipment (PPE) Matrix

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic risk-based assessment. The following matrix outlines the minimum required PPE for handling 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole.

Protection Category	Required Equipment	Standard	Rationale & Causality
Primary Engineering Control	Certified Chemical Fume Hood	ANSI/AIHA Z9.5	This is the most critical safety control. It contains dust and vapors at the source, drastically reducing the risk of inhalation, which is a primary exposure route.[2][7]
Eye & Face Protection	Chemical Safety Goggles & Face Shield	ANSI Z87.1 / EN 166	Goggles provide a seal against splashes and fine dust.[8] A face shield must be worn over the goggles during procedures with a higher splash risk (e.g., transfers, dissolution) to protect the entire face.[9][10]
Hand Protection	Nitrile or Neoprene Gloves (Double-Gloved)	ASTM D6319	The hydrazine functional group necessitates high chemical resistance.[2] Double-gloving provides an extra layer of protection against tears and rapid permeation. The outer glove should be removed and replaced immediately upon known or suspected contact.[2]
Body Protection	Chemical-Resistant Laboratory Coat	Standard Lab Coat	Protects skin and personal clothing from contamination.[8] Sleeves must be fully extended and cuffs tucked under the inner glove.
Respiratory Protection	NIOSH-Approved N95 Respirator (or higher)	NIOSH 42 CFR 84	Required for any handling of the solid compound outside of a fume hood (e.g., weighing in a balance enclosure). This prevents the inhalation of fine particulates.[3][8][11] For significant spills, a self-contained breathing apparatus (SCBA) may be necessary.[1]

Procedural Blueprint: A Step-by-Step Guide to Safe Handling

A. Preparation and Donning PPE

The order in which you don and doff PPE is critical to prevent cross-contamination. This workflow is designed to ensure that contaminated surfaces are not touched by clean hands or clothing.

Caption: PPE Donning and Doffing Workflow.

B. Safe Handling Operations

• Work Area Designation: All work with 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole must be conducted within a designated and clearly labeled area inside a certified chemical fume hood.[7]

• Weighing: If possible, weigh the compound directly within the fume hood. If an external balance is necessary, use a ventilated balance enclosure. Use smooth, deliberate motions with spatulas to avoid generating airborne dust.[8]

• Transfers and Dissolution: Perform all transfers of solid material or solutions within the fume hood. When adding solvent, do so slowly to avoid splashing. Keep containers covered when not in immediate use.

C. Decontamination and Disposal Plan

• Waste Classification: All materials that come into contact with 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole, including the compound itself, solutions, contaminated labware, and used PPE (gloves, etc.), must be treated as hazardous waste.[2][10]

• Waste Containers: Use separate, clearly labeled, and sealed containers for solid and liquid hazardous waste.

• Surface Decontamination: At the end of each procedure, decontaminate the work surface within the fume hood with an appropriate solvent (e.g., 70% ethanol), followed by a soap and water solution. All cleaning materials must be disposed of as hazardous waste.

• Disposal Protocol: Do not pour any waste down the drain.[2][10] All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department in accordance with all local, regional, and national regulations.[10]

Emergency Protocols: Response Plan

Immediate and correct action is vital in an emergency.

Emergency Scenario	Immediate Action Protocol
Minor Spill (<5g, contained in fume hood)	1. Ensure all PPE is correctly worn. 2. Cover the spill with an inert absorbent material (e.g., vermiculite, sand).[7] 3. Carefully collect the material using non-sparking tools and place it in a labeled hazardous waste container. 4. Decontaminate the area as described above.
Major Spill (>5g, outside fume hood)	1. EVACUATE the immediate area. Alert colleagues and your supervisor. 2. Restrict access to the area. 3. If safe to do so, increase ventilation. 4. Contact your institution's EHS or emergency response team immediately. Do not attempt to clean a major spill without specialized training and equipment.
Skin Exposure	1. Immediately remove contaminated clothing and outer gloves. 2. Flush the affected area with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[3][4][12] 3. Seek immediate medical attention.
Eye Exposure	1. Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding eyelids open.[4][5][10] 2. Remove contact lenses if present and easy to do. Continue rinsing. 3. Seek immediate medical attention.
Inhalation	1. Move the affected person to fresh air immediately.[3][4][12] 2. If breathing is difficult or has stopped, provide artificial respiration (if trained) and call for emergency medical assistance.
Ingestion	1. DO NOT INDUCE VOMITING. 2. Rinse the mouth thoroughly with water.[3][4][10] 3. Seek immediate medical attention and provide the Safety Data Sheet (SDS) or chemical name to the medical personnel.

This comprehensive guide serves as a foundational protocol for the safe handling of 2-(Hydrazinylmethyl)-1H-1,3-benzodiazole. Adherence to these procedures is not just a matter of compliance but a commitment to a culture of safety that protects you, your colleagues, and the integrity of your research.

References

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• 2-hydrazinyl-1H-1,3-benzodiazole | C7H8N4 | CID 95788. PubChem. [Link]

• Safety Data Sheet for Benzothiazole. Chemsrc. [Link]

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• Minimize Exposure with Personal Protective Equipment. BASF Agricultural Solutions. [Link]

• HYDRAZINES. Centers for Disease Control and Prevention (CDC). [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. [Link]

• MSDS of 2-Hydrazino-4-methylbenzothiazole. Capot Chemical. [Link]

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